Docosahexaenoic acid N-succinimide

Core Science & Biosynthesis

The Core Mechanism of Docosahexaenoenoic Acid N-Succinimide: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis, mechanism of action, and practical applications of Docosahexaenoic acid N-succinimide (DHA-NHS). It is designed to equip researchers with the foundational knowledge required to effectively utilize this important bioconjugation reagent.

Introduction to Docosahexaenoic Acid N-Succinimide

Docosahexaenoic acid (DHA) is a 22-carbon omega-3 polyunsaturated fatty acid crucial for a variety of physiological processes, particularly in the nervous system.[1] The N-succinimide ester of DHA (DHA-NHS) is a chemically activated form of DHA designed for the covalent labeling of primary amines (-NH2) on biomolecules such as proteins, peptides, and amine-modified oligonucleotides.[2][3] This conjugation facilitates the introduction of the DHA moiety, enabling researchers to investigate its roles in cellular signaling, lipid-protein interactions, and as a targeting ligand for drug delivery.[4]

The core of DHA-NHS functionality lies in the reactivity of the N-hydroxysuccinimide (NHS) ester group. This group is an excellent leaving group, making the carbonyl carbon highly susceptible to nucleophilic attack by primary amines. This reaction results in the formation of a stable amide bond, covalently linking the DHA molecule to the target biomolecule.[5][6]

Synthesis of Docosahexaenoic Acid N-Succinimide

The synthesis of DHA-NHS typically involves a two-step process: the activation of the carboxylic acid group of DHA, followed by the introduction of the N-hydroxysuccinimide moiety. A common method utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate the carboxyl group of DHA. This activated intermediate then readily reacts with N-hydroxysuccinimide (NHS) to form the stable DHA-NHS ester.

Diagram 1: Synthesis of DHA-NHS via Carbodiimide Activation.

Experimental Protocol: Synthesis of DHA-NHS

This protocol provides a general procedure for the synthesis of DHA-NHS. Optimization may be required based on specific laboratory conditions and reagent purity.

Materials:

• Docosahexaenoic acid (DHA)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve DHA (1 equivalent) in anhydrous DCM.

• Activation: To the stirred solution, add NHS (1.1 equivalents) followed by the dropwise addition of a solution of DCC (1.1 equivalents) in anhydrous DCM.

• Reaction: Allow the reaction mixture to stir at room temperature for 4-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct. Wash the filtrate with cold saturated sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure DHA-NHS ester.

• Characterization: Confirm the structure and purity of the synthesized DHA-NHS using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Mechanism of Action: Amine Acylation

The primary mechanism of action of DHA-NHS is the acylation of primary amines. The lone pair of electrons on the nitrogen of a primary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the NHS ester. This leads to the formation of a tetrahedral intermediate, which then collapses, resulting in the formation of a stable amide bond and the release of NHS as a byproduct.[6]

Diagram 2: Mechanism of DHA-NHS Reaction with a Primary Amine.

A significant competing reaction is the hydrolysis of the NHS ester by water, which results in the regeneration of the original carboxylic acid (DHA) and NHS.[7] This hydrolysis is more pronounced at higher pH values. Therefore, careful control of the reaction pH is critical for efficient conjugation.

Quantitative Data for NHS Ester Reactions

The following table summarizes key quantitative parameters for NHS ester reactions. It is important to note that these values are for general NHS esters and may vary for DHA-NHS due to the steric bulk and electronic properties of the docosahexaenoic acid chain.

Parameter	Value/Condition	Reference(s)
Optimal pH Range	7.2 - 8.5	[7]
Reaction Time	0.5 - 4 hours at room temperature	[7]
Half-life of Hydrolysis	4 - 5 hours at pH 7.0, 0°C	[7]
10 minutes at pH 8.6, 4°C	[7]
Recommended Buffer	Phosphate, Carbonate-Bicarbonate, HEPES, Borate	[7]
Incompatible Buffers	Buffers containing primary amines (e.g., Tris, Glycine)	[7]
Solvent for NHS Ester	Anhydrous DMSO or DMF	[7]

Experimental Protocols for Bioconjugation

The following protocols provide a framework for the conjugation of DHA-NHS to proteins and amine-modified oligonucleotides.

Protein Labeling with DHA-NHS

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• DHA-NHS

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3

• Quenching Solution: 1 M Tris-HCl, pH 8.0

• Purification column (e.g., desalting column or dialysis cassette)

Procedure:

• Protein Preparation: Prepare the protein solution at a concentration of 1-10 mg/mL in the reaction buffer.

• DHA-NHS Solution: Immediately before use, prepare a stock solution of DHA-NHS in anhydrous DMSO (e.g., 10 mg/mL).

• Conjugation: Add a 5- to 20-fold molar excess of the DHA-NHS solution to the protein solution while gently vortexing.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C.

• Quenching: (Optional) Add the quenching solution to stop the reaction.

• Purification: Remove excess, unreacted DHA-NHS and byproducts by gel filtration, dialysis, or other suitable chromatographic techniques.

• Characterization: Characterize the DHA-protein conjugate using methods such as SDS-PAGE, mass spectrometry, and UV-Vis spectroscopy to determine the degree of labeling.

Oligonucleotide Labeling with DHA-NHS

Materials:

• Amine-modified oligonucleotide

• Conjugation Buffer: 0.1 M sodium bicarbonate, pH 8.5

• DHA-NHS

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Ethanol (70% and 100%)

• 3 M Sodium Acetate

Procedure:

• Oligonucleotide Preparation: Dissolve the amine-modified oligonucleotide in the conjugation buffer.

• DHA-NHS Solution: Prepare a fresh solution of DHA-NHS in anhydrous DMSO.

• Conjugation: Add the DHA-NHS solution to the oligonucleotide solution. The molar ratio will need to be optimized but can start at a 10- to 50-fold excess of DHA-NHS.

• Incubation: Incubate the reaction for 2-4 hours at room temperature, protected from light.

• Purification: Precipitate the labeled oligonucleotide by adding sodium acetate and cold ethanol. Centrifuge to pellet the oligonucleotide, wash with 70% ethanol, and air-dry the pellet. Alternatively, purify using HPLC.

• Characterization: Confirm successful conjugation using techniques like mass spectrometry.

Applications and Experimental Workflows

DHA-NHS is a versatile tool for studying the biological roles of DHA. Below are examples of experimental workflows where DHA-NHS can be employed.

Investigating Lipid-Protein Interactions

DHA-NHS can be used to covalently attach DHA to a protein of interest, enabling the study of how this lipid modification affects protein function, localization, and interaction with other biomolecules.

Diagram 3: Workflow for Studying Lipid-Protein Interactions using DHA-NHS.

Probing GPR120 Signaling Pathway

DHA is a known ligand for the G protein-coupled receptor 120 (GPR120), which is involved in anti-inflammatory and insulin-sensitizing effects. By conjugating DHA to a fluorescent probe or a solid support using DHA-NHS, researchers can develop tools to study GPR120 activation and downstream signaling events.

Diagram 4: Simplified GPR120 Signaling Pathway Activated by DHA.

Conclusion

Docosahexaenoic acid N-succinimide is a powerful reagent that enables the site-specific incorporation of DHA into a wide range of biomolecules. Understanding its synthesis, mechanism of action, and the nuances of the conjugation reaction is paramount for its successful application in research. This guide provides the fundamental knowledge and practical protocols to empower researchers in their investigations into the multifaceted roles of docosahexaenoic acid in biological systems.

References

• 1. Docosahexaenoic acid synthesis from n-3 fatty acid precursors in rat hippocampal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Docosahexaenoic Acid N-Succinimide, 160801-26-3 | BroadPharm [broadpharm.com]
• 3. An improved protein lipid overlay assay for studying lipid–protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fujifilmbiotechnologies.fujifilm.com [fujifilmbiotechnologies.fujifilm.com]
• 5. Analyzing protein conjugation reactions for antibody‐drug conjugate synthesis using polarized excitation emission matrix spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1H and (13)C NMR of multilamellar dispersions of polyunsaturated (22:6) phospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mass Spectrometry in Studies of Protein Thiol Chemistry and Signaling: Opportunities and Caveats - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Chemical Properties of Docosahexaenoic Acid N-Succinimidyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosahexaenoic acid (DHA), an essential omega-3 polyunsaturated fatty acid, is a critical component of cell membranes, particularly in the brain and retina, and a precursor to a variety of bioactive lipid mediators. To facilitate its use as a molecular tool for biological research and drug development, DHA can be chemically modified to enable its conjugation to other molecules. One of the most common and effective methods for this is the activation of its carboxylic acid group as an N-hydroxysuccinimidyl (NHS) ester. This technical guide provides a comprehensive overview of the chemical properties of Docosahexaenoic acid N-succinimidyl ester (DHA-NHS), including its synthesis, stability, solubility, and reactivity, along with detailed experimental protocols and visualizations to aid in its application.

Core Chemical Properties

Docosahexaenoic acid N-succinimidyl ester is an amine-reactive derivative of DHA. The NHS ester functionality allows for the efficient formation of stable amide bonds with primary amino groups present on proteins, peptides, amine-modified oligonucleotides, and other molecules.

Property	Value	Source
Chemical Name	2,5-dioxopyrrolidin-1-yl (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoate	N/A
Molecular Formula	C₂₆H₃₅NO₄	[1][2][3][4][5]
Molecular Weight	425.56 g/mol	[1][2][3][4][5]
CAS Number	160801-26-3	[1][2][3][4][5]
Appearance	Pale yellow to light yellow oil or solid	[6]
Storage Conditions	-20°C, under an inert atmosphere, protected from light and moisture	[2][5]

Solubility

Solvent	Estimated Solubility	Rationale/Reference
Dimethyl Sulfoxide (DMSO)	≥ 100 mg/mL	Similar long-chain fatty acids like arachidonic acid are soluble at this concentration.[7][8] Palmitic acid-PEG4-NHS ester is also soluble in DMSO.[9]
Dimethylformamide (DMF)	≥ 100 mg/mL	Arachidonic acid is soluble at this concentration in DMF.[7][8] Palmitic acid-PEG4-NHS ester is also soluble in DMF.[9]
Dichloromethane (DCM)	Soluble	Palmitic acid-PEG4-NHS ester is soluble in DCM.[9]
Ethanol	Soluble	Arachidonic acid is soluble at 100 mg/mL in ethanol.[7]
Methanol	Soluble	Arachidonic acid is soluble at 50 mg/mL in methanol.[7]
Water/Aqueous Buffers	Sparingly soluble to insoluble	Long-chain fatty acids are generally insoluble in neutral aqueous buffers.[7] NHS esters of hydrophobic molecules also tend to have low aqueous solubility.[10]

Stability

The stability of the NHS ester is paramount for successful conjugation. The primary degradation pathway is hydrolysis, which is highly dependent on pH and temperature. The NHS ester is sensitive to moisture, light, and elevated temperatures.[6]

Condition	Stability/Half-life	Source
pH 7.0 at 0°C	t½ ≈ 4-5 hours	[11]
pH 7.0 at Room Temperature	t½ ≈ 7 hours	[12]
pH 8.0 at Room Temperature	t½ ≈ 1 hour	[13]
pH 8.5 at Room Temperature	Rapid hydrolysis	[2]
pH 8.6 at 4°C	t½ ≈ 10 minutes	[11]
pH 9.0 at Room Temperature	t½ ≈ minutes	[12]
Anhydrous Organic Solvents (e.g., DMSO, DMF)	Relatively stable when stored properly at -20°C	[10]

Reactivity and Signaling Pathways

The primary utility of DHA-NHS lies in its reactivity towards primary amines, forming a stable amide bond. This reaction is the basis for its use in bioconjugation. While DHA itself is involved in numerous signaling pathways, DHA-NHS is a chemical tool designed to covalently attach the DHA molecule to a target. The relevant "pathway" in the context of this guide is the chemical reaction of conjugation.

Figure 1: Bioconjugation reaction of DHA-NHS with a primary amine.

Experimental Protocols

Synthesis of Docosahexaenoic Acid N-Succinimidyl Ester

This protocol is a general method adapted for the synthesis of DHA-NHS using dicyclohexylcarbodiimide (DCC) as a coupling agent.[14][15][16] All reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Materials:

• Docosahexaenoic acid (DHA)

• N-Hydroxysuccinimide (NHS)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• Anhydrous Dichloromethane (DCM) or Ethyl Acetate

• Anhydrous Hexane

• Anhydrous Sodium Sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve Docosahexaenoic acid (1 equivalent) and N-Hydroxysuccinimide (1.1 equivalents) in anhydrous DCM.

• Cool the solution to 0°C in an ice bath with stirring.

• In a separate flask, dissolve N,N'-Dicyclohexylcarbodiimide (1.1 equivalents) in a minimal amount of anhydrous DCM.

• Add the DCC solution dropwise to the DHA/NHS solution over 30 minutes, maintaining the temperature at 0°C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Filter the reaction mixture to remove the DCU precipitate. Wash the precipitate with a small amount of cold, anhydrous DCM.

• Combine the filtrates and evaporate the solvent under reduced pressure to obtain the crude DHA-NHS ester.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient. The product is expected to be a pale yellow oil or solid.

• Confirm the identity and purity of the product using ¹H NMR and mass spectrometry.

Figure 2: Synthesis workflow for DHA-NHS using DCC coupling.

Protein Labeling with DHA-NHS

This protocol provides a general procedure for conjugating DHA-NHS to a protein containing primary amines (e.g., lysine residues).[17]

Materials:

• Protein of interest in an amine-free buffer (e.g., 0.1 M sodium phosphate, pH 7.2-8.0)

• DHA-NHS, freshly prepared or from a reliable commercial source

• Anhydrous DMSO or DMF

• Quenching solution: 1 M Tris-HCl, pH 8.0, or 1 M glycine

• Desalting column or dialysis equipment for purification

Procedure:

• Prepare a stock solution of the protein at a concentration of 2-10 mg/mL in the reaction buffer.

• Immediately before use, prepare a stock solution of DHA-NHS (e.g., 10-20 mM) in anhydrous DMSO or DMF.

• Add a 10- to 20-fold molar excess of the DHA-NHS solution to the protein solution while gently vortexing. The final concentration of the organic solvent should be less than 10% to avoid protein denaturation.

• Incubate the reaction mixture for 1-2 hours at room temperature or for 2-4 hours at 4°C, protected from light.

• (Optional) Quench the reaction by adding the quenching solution to a final concentration of 50 mM and incubate for 15 minutes at room temperature.

• Remove the unreacted DHA-NHS and byproducts (N-hydroxysuccinimide) by gel filtration using a desalting column or by dialysis against an appropriate buffer (e.g., PBS).

• Characterize the DHA-protein conjugate to determine the degree of labeling.

Figure 3: Experimental workflow for protein conjugation with DHA-NHS.

Analytical Characterization

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of DHA-NHS is expected to show characteristic signals for the DHA backbone and the N-hydroxysuccinimide moiety.

Protons	Expected Chemical Shift (δ, ppm)	Multiplicity
Terminal CH₃	~0.97	Triplet
-(CH₂)n-	~1.2-1.4	Multiplet
Allylic CH₂	~2.0-2.4	Multiplet
Bis-allylic CH₂	~2.8	Multiplet
CH₂ adjacent to C=O	~2.6	Triplet
Olefinic CH=CH	~5.3-5.4	Multiplet
Succinimidyl CH₂-CH₂	~2.8-2.9	Singlet

Note: Predicted chemical shifts are based on general values for unsaturated fatty acids and N-hydroxysuccinimide esters and may vary depending on the solvent and instrument.[4][5][18][19][20][21]

Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight of DHA-NHS and to analyze the products of conjugation reactions.

Ion	Expected m/z
[M+H]⁺	~426.26
[M+Na]⁺	~448.24

The fragmentation pattern in MS/MS would likely show the loss of the N-hydroxysuccinimide group (115 Da) and characteristic fragmentations of the docosahexaenoic acid chain.[22][23][24][25][26][27][28][29]

Conclusion

Docosahexaenoic acid N-succinimidyl ester is a valuable chemical tool for the site-specific introduction of DHA into a wide range of biological molecules. A thorough understanding of its chemical properties, including its solubility, stability, and reactivity, is essential for its successful application. The experimental protocols and characterization data provided in this guide offer a solid foundation for researchers and drug development professionals to effectively utilize DHA-NHS in their work. Careful attention to reaction conditions, particularly pH and the exclusion of moisture, will ensure high-yield conjugation and the generation of well-defined DHA-labeled biomolecules for further investigation.

References

• 1. Characterization of unsaturated fatty acids with high structural specificity by nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-Hydroxysuccinimide: Synthesis, application and pharmacokinetics_Chemicalbook [chemicalbook.com]
• 3. N-Hydroxysuccinimide Esters: Versatile Tools in Organic Synthesis - Amerigo Scientific [amerigoscientific.com]
• 4. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lib3.dss.go.th [lib3.dss.go.th]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Arachidonic acid 95.0 GC 506-32-1 [sigmaaldrich.com]
• 9. Palmitic acid-PEG4-NHS ester | BroadPharm [broadpharm.com]
• 10. covachem.com [covachem.com]
• 11. Synthesis of fatty acyl CoA and other thiol esters using N-hydroxysuccinimide esters of fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Extraction, separation and purification of fatty acid ethyl esters for biodiesel and DHA from Thraustochytrid biomass - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Use of esters of N-hydroxysuccinimide in the synthesis of N-acylamino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis and Characterization of a Bioconjugate Based on Oleic Acid and L-Cysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. lumiprobe.com [lumiprobe.com]
• 18. magritek.com [magritek.com]
• 19. Determination of the fatty acid profile by 1H‐NMR spectroscopy | Semantic Scholar [semanticscholar.org]
• 20. aocs.org [aocs.org]
• 21. aocs.org [aocs.org]
• 22. Fragmentation features of intermolecular cross-linked peptides using N-hydroxy- succinimide esters by MALDI- and ESI-MS/MS for use in structural proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Gas Phase Reactivity of Carboxylates with N-Hydroxysuccinimide Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. chem.libretexts.org [chem.libretexts.org]
• 27. Palmitic Acid, TMS derivative [webbook.nist.gov]
• 28. researchgate.net [researchgate.net]
• 29. researchgate.net [researchgate.net]

An In-Depth Technical Guide to Amine Labeling in Proteins with Docosahexaenoic Acid N-Succinimidyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosahexaenoic acid (DHA), a 22-carbon omega-3 polyunsaturated fatty acid, is a critical component of cell membranes, particularly in the brain and retina, and a precursor to signaling molecules with neuroprotective and anti-inflammatory properties.[1][2][3] The covalent attachment of DHA to proteins, a form of protein acylation, offers a powerful tool to investigate the roles of this lipid in cellular processes, from tracking its metabolism to modulating protein function and studying protein-lipid interactions. Docosahexaenoic acid N-succinimidyl ester (DHA-NHS) is a reactive derivative of DHA designed to specifically label primary amines (-NH2) on proteins, primarily the ε-amino group of lysine residues and the N-terminal α-amino group.[4] This guide provides a comprehensive technical overview of the principles, protocols, and applications of using DHA-NHS for amine labeling in proteins.

Principle of Amine Labeling with DHA-NHS

The labeling reaction is based on the nucleophilic attack of a deprotonated primary amine on the carbonyl carbon of the N-hydroxysuccinimide (NHS) ester. This results in the formation of a stable amide bond between the DHA molecule and the protein, with the release of NHS as a byproduct. The reaction is highly pH-dependent, with optimal efficiency typically observed in the slightly alkaline range of pH 8.0-9.0, where the primary amines are sufficiently deprotonated to be reactive nucleophiles.

Data Presentation: Key Parameters for DHA-NHS Labeling

While specific quantitative data for the labeling efficiency of DHA-NHS on various proteins is not extensively published, the following table summarizes the key parameters and expected outcomes based on general NHS ester chemistry. Researchers should optimize these conditions for their specific protein of interest.

Parameter	Recommended Range	Notes
Protein Concentration	1-10 mg/mL	Higher concentrations generally lead to higher labeling efficiency.
DHA-NHS to Protein Molar Ratio	5:1 to 20:1	This ratio needs to be optimized to achieve the desired degree of labeling (DOL) and avoid protein precipitation.
Reaction Buffer	0.1 M Sodium Bicarbonate or Phosphate Buffer	Must be amine-free (e.g., avoid Tris buffers).
pH	8.0 - 9.0	Optimal for deprotonation of primary amines.
Reaction Time	1-4 hours at Room Temperature or Overnight at 4°C	Longer incubation times may increase labeling but also risk protein degradation.
Solvent for DHA-NHS	Anhydrous DMSO or DMF	DHA-NHS is moisture-sensitive; prepare the stock solution immediately before use.

Table 1: Recommended Reaction Conditions for DHA-NHS Labeling of Proteins.

Experimental Protocols

Protocol 1: General Procedure for Labeling a Protein with DHA-NHS

This protocol provides a general guideline for labeling a protein with DHA-NHS. Optimization for the specific protein and desired degree of labeling is recommended.

Materials:

• Protein of interest (in an amine-free buffer like PBS)

• Docosahexaenoic acid N-succinimidyl ester (DHA-NHS)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3

• Quenching Solution: 1 M Tris-HCl, pH 8.0

• Purification column (e.g., Sephadex G-25 desalting column)

Procedure:

• Protein Preparation:

  • Dissolve or dialyze the protein into the Reaction Buffer at a concentration of 1-10 mg/mL. Ensure the buffer is free of any primary amine-containing substances.

• DHA-NHS Stock Solution Preparation:

  • Immediately before use, dissolve DHA-NHS in anhydrous DMSO or DMF to a concentration of 10-20 mg/mL.

• Labeling Reaction:

  • Slowly add the desired molar excess of the DHA-NHS stock solution to the protein solution while gently vortexing.

  • Incubate the reaction mixture for 1-4 hours at room temperature or overnight at 4°C, protected from light.

• Quenching the Reaction (Optional):

  • To stop the labeling reaction, add the Quenching Solution to a final concentration of 50-100 mM and incubate for 30 minutes at room temperature.

• Purification of the DHA-Labeled Protein:

  • Remove unreacted DHA-NHS and byproducts by passing the reaction mixture through a desalting column pre-equilibrated with a suitable storage buffer (e.g., PBS).

  • Collect the protein-containing fractions.

Protocol 2: Determination of the Degree of Labeling (DOL)

The Degree of Labeling (DOL), which represents the average number of DHA molecules conjugated per protein molecule, can be estimated using UV-Vis spectrophotometry. This method is applicable if DHA possesses a distinct absorbance peak that does not significantly overlap with the protein's absorbance at 280 nm. Since DHA itself does not have a strong UV absorbance in the typical range, this method is more suitable for fluorescently tagged DHA-NHS or requires a specific assay for fatty acid quantification.

A more accurate method for determining the DOL of a non-fluorophore labeled protein is through mass spectrometry.

Procedure using Mass Spectrometry:

• Analyze both the unlabeled and DHA-labeled protein using MALDI-TOF or ESI-MS.

• The mass difference between the labeled and unlabeled protein will indicate the number of attached DHA molecules. The mass of a single DHA modification is approximately 311.49 Da (the mass of DHA minus the hydrogen that is lost).

• The DOL can be calculated from the average mass shift observed in the mass spectrum of the labeled protein.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key concepts and workflows related to the use of DHA-labeled proteins.

Mechanism of amine labeling with DHA-NHS.

General workflow for DHA-NHS protein labeling.

Workflow for tracing DHA metabolism.

Applications in Research and Drug Development

The ability to covalently attach DHA to proteins opens up numerous avenues for research and therapeutic development:

• Studying Protein-Lipid Interactions: DHA-labeled proteins can be used in various biophysical assays (e.g., surface plasmon resonance, microscale thermophoresis) to study the binding kinetics and affinity of the protein for lipid membranes or other lipid-binding proteins.[5]

• Tracing Lipid Metabolism: By using isotopically labeled DHA (e.g., ¹³C or ²H) in the synthesis of DHA-NHS, researchers can trace the uptake, transport, and metabolic fate of DHA within cells and organisms.[6][7] This is particularly valuable in neuroscience for understanding how DHA is incorporated into and released from neuronal membranes.[8][9]

• Modulating Protein Function: The attachment of the bulky and flexible DHA molecule can alter the conformation and, consequently, the function of a protein. This can be exploited to study the role of lipidation in regulating enzyme activity, protein-protein interactions, and signaling.

• Drug Delivery: Proteins like human serum albumin (HSA), which naturally transport fatty acids, can be labeled with DHA-drug conjugates. This strategy can be explored for targeted drug delivery, leveraging the natural transport mechanisms of albumin.[10]

• Probing Signaling Pathways: DHA is a precursor to neuroprotective signaling molecules like neuroprotectin D1 (NPD1).[1] DHA-labeled proteins could be used to investigate the cellular machinery involved in the release of DHA from proteins for its conversion into these bioactive mediators.

Characterization of DHA-Labeled Proteins

A thorough characterization of the DHA-protein conjugate is crucial for reliable downstream applications.

Purification

• Size-Exclusion Chromatography (Gel Filtration): This is the most common method to separate the larger protein conjugate from smaller, unreacted DHA-NHS and NHS byproduct.

• Dialysis: Effective for removing small molecule impurities, though it is a slower process.

Mass Spectrometry Analysis

Mass spectrometry is a powerful tool for confirming the covalent modification and determining the sites of labeling.

• Intact Mass Analysis (MALDI-TOF or ESI-MS): As mentioned earlier, this is used to determine the degree of labeling by measuring the mass increase of the protein.

• Peptide Mapping (LC-MS/MS):

  • The DHA-labeled protein is digested with a protease (e.g., trypsin).

  • The resulting peptide mixture is separated by liquid chromatography and analyzed by tandem mass spectrometry.

  • The mass shift of a peptide containing a lysine residue will indicate the presence of a DHA modification. The mass of a DHA-acylated lysine residue will be increased by 310.22 Da (C₂₂H₃₀O).

  • Fragmentation analysis (MS/MS) of the modified peptide will confirm the sequence and pinpoint the exact lysine residue that has been labeled. The fragmentation pattern will show characteristic neutral losses and fragment ions corresponding to the DHA moiety. While specific fragmentation data for DHA-lysine adducts is not widely published, general principles of peptide fragmentation apply.[11][12]

Stability of DHA-Protein Conjugates

The amide bond formed between DHA and the protein's amine group is generally stable under physiological conditions. However, the polyunsaturated nature of the DHA molecule makes it susceptible to oxidation. Therefore, it is recommended to handle and store DHA-labeled proteins with care:

• Storage: Store at -20°C or -80°C in a suitable buffer containing a cryoprotectant.

• Antioxidants: Consider adding antioxidants like butylated hydroxytoluene (BHT) to the storage buffer to prevent oxidation of the DHA chain, though their compatibility with downstream assays must be verified.

• Inert Atmosphere: For long-term storage, flushing the vial with an inert gas like argon or nitrogen can minimize oxidation.

Conclusion

Labeling proteins with docosahexaenoic acid N-succinimidyl ester is a valuable technique for researchers in various fields, including neuroscience, cell biology, and drug development. By covalently attaching this important omega-3 fatty acid to proteins of interest, scientists can gain deeper insights into lipid metabolism, protein-lipid interactions, and the cellular roles of DHA. While optimization of labeling conditions is essential for each specific application, the general principles and protocols outlined in this guide provide a solid foundation for the successful implementation of this powerful research tool. Further development of analytical methods to precisely quantify labeling efficiency and characterize the biophysical properties of DHA-modified proteins will continue to enhance the utility of this approach.

References

• 1. A role for docosahexaenoic acid–derived neuroprotectin D1 in neural cell survival and Alzheimer disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular and Signaling Mechanisms for Docosahexaenoic Acid-Derived Neurodevelopment and Neuroprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Docosahexaenoic acid: brain accretion and roles in neuroprotection after brain hypoxia and ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Formation of Nepsilon-(succinyl)lysine in vivo: a novel marker for docosahexaenoic acid-derived protein modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. protocols.io [protocols.io]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. mdpi.com [mdpi.com]
• 8. Docosahexaenoic Acid (DHA) Incorporation into the Brain from Plasma, as an In Vivo Biomarker of Brain DHA Metabolism and Neurotransmission - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanisms regulating brain docosahexaenoic acid uptake: what is the recent evidence? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Probing conformational changes of human serum albumin due to unsaturated fatty acid binding by chemical cross-linking and mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Study of peptides containing modified lysine residues by tandem mass spectrometry: precursor ion scanning of hexanal-modified peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Discovery of lysine post-translational modifications through mass spectrometric detection - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Succinimide Analog of Docosahexaenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the succinimide analog of Docosahexaenoic Acid, more formally known as Docosahexaenoic Acid N-Hydroxysuccinimide (DHA-NHS ester). Extensive literature review reveals that this compound is not primarily investigated for its intrinsic biological activity. Instead, its principal role is that of a pivotal chemical reagent in bioconjugation. It is designed to covalently attach the biologically significant docosahexaenoic acid (DHA) molecule to primary amines present in proteins, peptides, and other biomolecules.

This document details the physicochemical properties of DHA-NHS ester, provides a thorough experimental protocol for its use in protein labeling, and illustrates the underlying chemical workflow. To provide a comprehensive biological context, the well-established signaling pathways of the parent molecule, DHA, are also described and visualized. It is critical to note that the biological activities and signaling pathways discussed herein are attributed to DHA itself, and not to the DHA-NHS ester, for which such data is not publicly available.

Core Compound: Docosahexaenoic Acid N-Hydroxysuccinimide Ester

The succinimide analog of Docosahexaenoic Acid is an activated form of DHA. The N-Hydroxysuccinimide (NHS) ester group is a highly reactive moiety that readily couples with nucleophilic primary amines, such as the ε-amine of lysine residues and the N-terminus of proteins, to form stable amide bonds.[1] This reaction is a cornerstone of bioconjugation, allowing for the specific and durable attachment of DHA to a target molecule.

Physicochemical Properties

A summary of the key quantitative data for Docosahexaenoic Acid N-Hydroxysuccinimide ester is presented in the table below.

Property	Value	Reference(s)
CAS Number	160801-26-3	[2]
Molecular Formula	C₂₆H₃₅NO₄	[2]
Molecular Weight	425.56 g/mol	[2]
Appearance	Solid	[3]
Reactivity	Towards primary aliphatic amines	[4]
Optimal Reaction pH	8.3 - 8.5	[5][6]

Experimental Protocols: Protein Labeling with DHA-NHS Ester

The following is a detailed methodology for the conjugation of DHA-NHS ester to a target protein. This protocol is a generalized synthesis based on standard procedures for NHS ester-based protein labeling.[5][6][7]

Materials and Reagents

• Target protein (must be in an amine-free buffer, e.g., PBS)

• Docosahexaenoic Acid N-Hydroxysuccinimide (DHA-NHS) ester

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3-8.5 (or PBS, pH 7.4 for sensitive proteins)

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification column (e.g., gel filtration/desalting column)

Labeling Procedure

• Protein Preparation:

  • Prepare the target protein solution at a concentration of 5-20 mg/mL in the chosen reaction buffer.[4] Ensure the buffer does not contain primary amines (e.g., Tris or glycine) as they will compete with the labeling reaction.

• DHA-NHS Ester Solution Preparation:

  • Immediately before use, dissolve the DHA-NHS ester in a minimal amount of anhydrous DMF or DMSO to create a stock solution.[4] The NHS ester is susceptible to hydrolysis, so fresh preparation is crucial.[1]

• Conjugation Reaction:

  • Add the DHA-NHS ester stock solution to the protein solution. The molar ratio of NHS ester to protein will determine the degree of labeling and should be optimized for the specific protein and application. A starting point is often a 5- to 20-fold molar excess of the NHS ester.

  • Gently mix the reaction by pipetting or brief vortexing.

  • Incubate the reaction at room temperature for 1-4 hours or at 4°C overnight.[4] Reactions at a lower pH (e.g., 7.4) will be slower.[4]

• Quenching the Reaction:

  • To stop the labeling reaction, add the quenching buffer to a final concentration of 50-100 mM. Tris contains a primary amine that will react with any remaining unreacted NHS ester.

  • Incubate for an additional 30 minutes at room temperature.

• Purification of the DHA-Protein Conjugate:

  • Separate the labeled protein from unreacted DHA-NHS ester and reaction byproducts (such as N-hydroxysuccinimide) using a desalting or gel filtration column appropriate for the size of the target protein.[4]

• Characterization:

  • The degree of labeling (the number of DHA molecules per protein) can be determined using techniques such as mass spectrometry.[8]

Visualizations: Workflows and Signaling Pathways

Experimental Workflow for Protein Labeling

The following diagram illustrates the key steps in the covalent conjugation of DHA to a target protein using the NHS ester methodology.

Workflow for DHA conjugation to proteins via NHS ester chemistry.

Signaling Pathway of Docosahexaenoic Acid (DHA)

Disclaimer: The following signaling pathway describes the known biological activity of Docosahexaenoic Acid (DHA) , not its succinimide analog. This information is provided to illustrate the biological rationale for conjugating DHA to other molecules.

DHA plays a crucial role in neuronal survival and function. One key mechanism involves its incorporation into membrane phospholipids, particularly phosphatidylserine (PS). This enrichment of DHA-PS in the neuronal membrane facilitates the activation of critical pro-survival signaling cascades.[9]

DHA-mediated neuronal survival signaling pathway.

Conclusion

The succinimide analog of docosahexaenoic acid, DHA-NHS ester, is a valuable tool in chemical biology and drug development, serving as an efficient means to conjugate the potent biological effector, DHA, to proteins and other biomolecules. While this guide provides the necessary technical details for its application in labeling, it is important for the scientific community to recognize that the biological effects of the resulting conjugate are attributable to the attached DHA moiety and the target molecule, not to the DHA-NHS ester itself. Future research may explore unique biological properties of this analog, but current evidence firmly positions it as a chemical reagent rather than a standalone bioactive compound.

References

• 1. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TR [thermofisher.com]
• 2. n-hydroxysuccinimide nhs ester: Topics by Science.gov [science.gov]
• 3. US20140012024A1 - Method for the synthesis of dha - Google Patents [patents.google.com]
• 4. glenresearch.com [glenresearch.com]
• 5. fluidic.com [fluidic.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. NHS ester protocol for labeling proteins [abberior.rocks]
• 8. Protein cross-linking analysis using mass spectrometry, isotope-coded cross-linkers, and integrated computational data processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of Docosahexaenoic Acid on Neurotransmission - PMC [pmc.ncbi.nlm.nih.gov]

Harnessing Neuroactivity: A Technical Guide to DHA-NHS Ester Applications in Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Docosahexaenoic acid (DHA), an omega-3 polyunsaturated fatty acid, is a critical component of neuronal membranes and a key modulator of neurological function. Its inherent ability to cross the blood-brain barrier and its neuroprotective properties make it an attractive molecule for targeted therapeutic and diagnostic applications in neuroscience. The use of N-hydroxysuccinimide (NHS) ester chemistry provides a robust method for covalently conjugating DHA to a variety of molecules, including proteins, peptides, and nanoparticles. This technical guide explores the applications of DHA-NHS ester in neuroscience research, providing a detailed overview of its potential in drug delivery, protein modification, and cellular imaging. This document includes a summary of quantitative data, detailed experimental protocols for key experiments, and visualizations of pertinent signaling pathways and experimental workflows.

Introduction: The Rationale for DHA Conjugation in Neuroscience

Docosahexaenoic acid (DHA) is the most abundant omega-3 fatty acid in the brain, where it plays a crucial role in neuronal survival, morphology, and synaptic function.[1] Deficiencies in DHA have been linked to a variety of neurological and neurodegenerative disorders, including Alzheimer's disease and Parkinson's disease.[2] The brain has a high demand for DHA, which is actively transported across the blood-brain barrier (BBB).[3] This inherent brain-targeting capability of DHA makes it an ideal ligand for delivering therapeutic and diagnostic agents to the central nervous system (CNS).

By activating the N-hydroxysuccinimide (NHS) ester of DHA, it becomes a reactive intermediate that can readily form stable amide bonds with primary amine groups on other molecules. This conjugation strategy allows for the creation of novel DHA-linked compounds with enhanced brain penetration and targeted cellular uptake.

Core Applications of DHA-NHS Ester in Neuroscience

The versatility of DHA-NHS ester chemistry enables a range of applications in neuroscience research:

• Targeted Drug Delivery to the Brain: DHA can be conjugated to drugs or drug-loaded nanoparticles to facilitate their transport across the BBB. This approach has the potential to improve the efficacy of treatments for a wide range of neurological disorders. For instance, incorporating DHA into nanocarriers has been shown to enhance the brain permeation of lipophilic drugs.[3]

• Protein and Peptide Modification: Conjugating DHA to proteins or peptides can alter their pharmacokinetic properties, enhance their cellular uptake by neurons, and potentially modulate their biological activity.

• Cellular Imaging and Diagnostics: The attachment of DHA to fluorescent probes or contrast agents can enable targeted imaging of neuronal cells and tissues, providing valuable insights into disease progression and treatment response.

Quantitative Data Summary

The following tables summarize key quantitative data from studies utilizing DHA conjugation for neuroscience applications.

Table 1: Efficacy of DHA-siRNA Conjugates in Mouse Brain [1]

Target Gene	Brain Region	Silencing Efficiency (%)
Huntingtin (Htt)	Ipsilateral Striatum	Up to 73%
Huntingtin (Htt)	Ipsilateral Cortex	Up to 51%
Cyclophilin B	Bilateral Striatum	Up to 80% (mRNA and protein)

Table 2: Cellular Uptake of DHA-Conjugated siRNA in Primary Cortical Neurons [1]

Conjugate	Incubation Time	Observation
Cy3-DHA-hsiRNA	0-72 hours	Slow and progressive neuronal uptake

Experimental Protocols

This section provides detailed methodologies for key experiments involving the synthesis and application of DHA conjugates.

Synthesis of DHA-NHS Ester

While a specific protocol for the direct synthesis of DHA-NHS ester was not found in the immediate search results, a general procedure can be inferred from standard organic chemistry principles for activating carboxylic acids.

Materials:

• Docosahexaenoic acid (DHA)

• N-Hydroxysuccinimide (NHS)

• Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Argon or Nitrogen gas

• Magnetic stirrer and stir bar

• Glassware (round-bottom flask, dropping funnel)

Procedure:

• Dissolve DHA in anhydrous DCM or DMF in a round-bottom flask under an inert atmosphere (argon or nitrogen).

• Add an equimolar amount of N-Hydroxysuccinimide (NHS) to the solution and stir until dissolved.

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add a solution of DCC or EDC (1.1 molar equivalents) in anhydrous DCM or DMF to the reaction mixture dropwise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU) byproduct (if DCC is used).

• Wash the filtrate with cold water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude DHA-NHS ester.

• Purify the product by column chromatography on silica gel.

General Protocol for Protein Conjugation with DHA-NHS Ester

This protocol is adapted from general NHS ester conjugation procedures.[4][5]

Materials:

• DHA-NHS ester

• Protein of interest (e.g., antibody, enzyme)

• Conjugation buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Spectrophotometer

Procedure:

• Prepare Protein Solution: Dissolve the protein of interest in the conjugation buffer to a concentration of 1-10 mg/mL.

• Prepare DHA-NHS Ester Solution: Dissolve the DHA-NHS ester in a small volume of anhydrous DMF or DMSO. The amount of DHA-NHS ester to use will depend on the desired degree of labeling and should be optimized for each protein. A molar excess of 8-20 fold of the NHS ester to the protein is a common starting point.[4][5]

• Conjugation Reaction: Add the DHA-NHS ester solution to the protein solution while gently vortexing.

• Incubation: Incubate the reaction mixture at room temperature for 1-4 hours or overnight on ice.[4][5]

• Purification: Separate the DHA-protein conjugate from unreacted DHA-NHS ester and byproducts using a size-exclusion chromatography column equilibrated with a suitable buffer (e.g., PBS).

• Characterization:

  • Determine the protein concentration of the conjugate using a standard protein assay (e.g., BCA assay).

  • The degree of labeling (DOL), or the number of DHA molecules per protein, can be determined using mass spectrometry or other analytical techniques.

Visualizations: Signaling Pathways and Experimental Workflows

Signaling Pathways Modulated by DHA in Neurons

DHA influences several critical signaling pathways in neurons that are important for survival, morphology, and synaptic function.

Caption: Key signaling pathways influenced by DHA in neurons.

Experimental Workflow for DHA-NHS Ester Conjugation and Application

The following diagram illustrates a typical experimental workflow for the synthesis of a DHA-conjugate and its subsequent in vitro and in vivo evaluation in a neuroscience context.

Caption: General workflow for DHA-conjugate synthesis and evaluation.

Conclusion and Future Directions

The conjugation of docosahexaenoic acid to various molecules using NHS ester chemistry represents a promising strategy for advancing neuroscience research and therapeutic development. The ability of DHA to facilitate transport across the blood-brain barrier and target neuronal cells offers a significant advantage for the delivery of drugs, imaging agents, and other macromolecules to the central nervous system. Future research should focus on optimizing DHA-conjugate design, further elucidating the mechanisms of their transport and cellular uptake, and evaluating their efficacy and safety in preclinical models of a wider range of neurological disorders. The continued development of this platform holds the potential to unlock new avenues for the diagnosis and treatment of debilitating brain diseases.

References

• 1. Docosahexaenoic Acid Conjugation Enhances Distribution and Safety of siRNA upon Local Administration in Mouse Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impairment of DHA synthesis alters the expression of neuronal plasticity markers and the brain inflammatory status in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Incorporation of docosahexaenoic acid (DHA) enhances nanodelivery of antiretroviral across the blood-brain barrier for treatment of HIV reservoir in brain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. interchim.fr [interchim.fr]
• 5. lumiprobe.com [lumiprobe.com]

A Technical Guide to the Conjugation of Docosahexaenoic Acid N-Succinimidyl Ester with Oligonucleotides for Enhanced Therapeutic Delivery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the use of docosahexaenoic acid N-succinimidyl (DHA-NHS) ester for the conjugation of oligonucleotides. It details the synthesis of DHA-NHS, methodologies for oligonucleotide conjugation, and the subsequent impact on the therapeutic potential of these modified oligonucleotides. The information presented is intended to equip researchers and drug development professionals with the necessary knowledge to design and execute experiments involving DHA-oligonucleotide conjugates.

Introduction: The Promise of Lipid-Oligonucleotide Conjugates

Oligonucleotides, including antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs), represent a promising therapeutic modality due to their ability to modulate gene expression with high specificity.[1][2][3] However, their clinical translation is often hampered by poor cellular uptake and rapid degradation by nucleases.[1][3] To overcome these hurdles, various chemical modifications have been explored, with lipid conjugation emerging as a particularly effective strategy.[1]

Lipid-oligonucleotide conjugates (LONs) leverage the biocompatibility and membrane-anchoring properties of lipids to enhance the pharmacokinetic and pharmacodynamic properties of the oligonucleotide cargo.[1][4] Among various lipid moieties, docosahexaenoic acid (DHA), an omega-3 fatty acid abundant in the brain, has garnered significant interest.[1][5] Conjugation of DHA to oligonucleotides has been shown to improve their distribution, retention, and efficacy, particularly in the context of neurodegenerative disorders.[4][5]

This guide focuses on the use of DHA activated as an N-hydroxysuccinimide (NHS) ester for facile and efficient conjugation to amine-modified oligonucleotides. The NHS ester provides a stable yet reactive functional group that selectively forms a robust amide bond with primary amines under mild conditions.[6]

Synthesis and Characterization of DHA-NHS Ester

The first step in the conjugation process is the synthesis of the activated lipid, DHA-NHS ester. This is typically achieved by reacting docosahexaenoic acid with N-hydroxysuccinimide in the presence of a coupling agent.

Experimental Protocol: Synthesis of DHA-NHS Ester

This protocol is adapted from a general procedure for the synthesis of NHS esters of fatty acids.[7]

Materials:

• Docosahexaenoic acid (DHA)

• N,N'-Dicyclohexylcarbodiimide (DCC) or other suitable carbodiimide

• N-Hydroxysuccinimide (NHS)

• Anhydrous dichloromethane (DCM) or other suitable organic solvent

• Ethyl acetate (AcOEt)

• Cyclohexane

• Sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve DHA and NHS in anhydrous DCM.

• Add a solution of DCC in anhydrous DCM dropwise to the reaction mixture at 0°C.

• Allow the reaction to warm to room temperature and stir for 18 hours.

• Filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product by flash chromatography. A common eluent system is a gradient of ethyl acetate in cyclohexane.[7]

Characterization Data

The successful synthesis of DHA-NHS ester can be confirmed by various analytical techniques.

Parameter	Method	Expected Result	Reference
Molecular Weight	Mass Spectrometry (MS)	Calculated for C₂₆H₃₅NO₄: 425.25 g/mol . Observed [M+H]⁺: ~425.47 m/z	[7]
¹H NMR	(400 MHz, CDCl₃)	δ = 5.59–5.21 (m, 12H), 2.93–2.74 (m, 14H), 2.67 (t, 2H), 2.50 (q, 2H), 2.07 (quint, 2H), 0.97 (t, 3H)	[7]
¹³C NMR	(101 MHz, CDCl₃)	δ = 169.08, 168.06, 132.02, 130.34, 128.53, 128.42, 128.24, 128.06, 127.87, 127.78, 126.99, 126.46, 30.91, 25.57, 22.33, 20.55, 14.27	[7]
Appearance	-	Orange syrup	[7]
Yield	-	~78%	[7]

Oligonucleotide Conjugation Strategies

There are two primary strategies for conjugating DHA to oligonucleotides: the pre-synthetic approach and the post-synthetic approach.[4][8]

• Pre-synthetic Approach: In this method, a DHA-modified solid support or a DHA-phosphoramidite is used during the automated solid-phase synthesis of the oligonucleotide.[4][5] This allows for precise placement of the DHA moiety at the 3' or 5' end, or even internally.[4]

• Post-synthetic Approach: This strategy involves the synthesis and purification of an amine-modified oligonucleotide, followed by a solution-phase reaction with the DHA-NHS ester.[4][8] This approach offers flexibility as the same amine-modified oligonucleotide can be conjugated to various molecules.[6]

This guide will focus on the post-synthetic conjugation approach using DHA-NHS ester.

Figure 1. Oligonucleotide conjugation strategies.

Experimental Protocol: Post-Synthetic Conjugation of DHA-NHS to an Amino-Labeled Oligonucleotide

This protocol provides a general method for the conjugation of an NHS ester to an amino-labeled oligonucleotide.[6][9]

Materials:

• Amine-modified oligonucleotide (e.g., with a 5'- or 3'-amino modifier)

• DHA-NHS ester

• Dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Conjugation buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5-9.0)[6][10]

• Desalting columns or HPLC for purification

Procedure:

• Dissolve the amine-modified oligonucleotide in the conjugation buffer to a final concentration of 0.3-0.8 mM.[9]

• Dissolve the DHA-NHS ester in a small volume of DMSO or DMF to prepare a concentrated stock solution (e.g., 10-20 mM).[6][9]

• Add a 5-10 fold molar excess of the DHA-NHS ester solution to the oligonucleotide solution.[6]

• Vortex the mixture gently and incubate at room temperature for 2-4 hours, or overnight on ice.[9][10] Protect from light if any components are light-sensitive.

• Purify the DHA-oligonucleotide conjugate to remove excess DHA-NHS ester and byproducts. This can be achieved by size-exclusion chromatography (e.g., using desalting columns) or by reverse-phase high-performance liquid chromatography (RP-HPLC).[6]

• Lyophilize the purified conjugate to obtain a dry powder.

• Characterize the final product by mass spectrometry to confirm successful conjugation.

Figure 2. Post-synthetic conjugation workflow.

Applications and Impact of DHA Conjugation

The conjugation of DHA to therapeutic oligonucleotides has demonstrated significant benefits in preclinical studies.

Enhanced Distribution and Cellular Uptake

DHA conjugation increases the hydrophobicity of the oligonucleotide, which can facilitate its interaction with cell membranes and plasma proteins, leading to improved tissue distribution and cellular uptake.[1] Studies have shown that DHA-siRNA conjugates exhibit broad distribution throughout the brain parenchyma following local administration, a significant advantage for treating neurological disorders.[5] This enhanced distribution is attributed to the interaction of DHA with fatty acid binding proteins and transporters.

Increased Efficacy and Duration of Action

The improved delivery and cellular uptake of DHA-oligonucleotide conjugates translate to enhanced therapeutic efficacy. For instance, DHA-conjugated siRNAs targeting Huntingtin (Htt) mRNA have shown potent and sustained gene silencing in the brain.[5] Similarly, ASOs conjugated with DHA have demonstrated enhanced exon skipping efficiency in cellular models of Duchenne Muscular Dystrophy.[7]

Potential Signaling Pathways

While the primary role of DHA conjugation is to enhance delivery, DHA itself is a bioactive molecule involved in various cellular signaling pathways. It is a precursor to anti-inflammatory lipid mediators and can influence membrane fluidity and the function of membrane-associated proteins. While not fully elucidated for DHA-oligonucleotide conjugates, it is plausible that the DHA moiety could have additional biological effects beyond simply acting as a delivery vehicle.

References

• 1. Delivery of Oligonucleotides: Efficiency with Lipid Conjugation and Clinical Outcome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid-Oligonucleotide Conjugates and the Development of RNA-Based Therapeutics | Encyclopedia MDPI [encyclopedia.pub]
• 3. mdpi.com [mdpi.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Docosahexaenoic Acid Conjugation Enhances Distribution and Safety of siRNA upon Local Administration in Mouse Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. glenresearch.com [glenresearch.com]
• 7. Antisense Oligonucleotides Conjugated with Lipophilic Compounds: Synthesis and In Vitro Evaluation of Exon Skipping in Duchenne Muscular Dystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. alfachemic.com [alfachemic.com]
• 9. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides [sigmaaldrich.com]
• 10. lumiprobe.com [lumiprobe.com]

An In-depth Technical Guide to the Biological Activity of Docosahexaenoic Acid (DHA) and its Conjugates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activities of docosahexaenoic acid (DHA), with a particular focus on its pro-apoptotic and anti-inflammatory effects. While Docosahexaenoic acid N-succinimide (DHA-NHS) is primarily a laboratory reagent used for conjugating DHA to molecules containing primary amines, understanding the bioactivities of DHA and its derivatives is crucial for researchers utilizing DHA-NHS in their studies. This guide will delve into the mechanisms of action of DHA, its effects when conjugated to carrier molecules, and provide detailed experimental protocols for assessing its biological effects.

Introduction to Docosahexaenoic Acid (DHA) and DHA-NHS

Docosahexaenoic acid (DHA) is a 22-carbon omega-3 polyunsaturated fatty acid that is a vital component of cell membranes, particularly in the brain and retina. It is well-established that DHA plays a critical role in various physiological processes and exhibits a range of therapeutic properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

DHA-N-hydroxysuccinimide (DHA-NHS) is an activated ester of DHA. The N-hydroxysuccinimide group is an excellent leaving group, making DHA-NHS a highly efficient reagent for acylating primary and secondary amines under mild conditions. This property is widely exploited in bioconjugation chemistry to covalently attach DHA to proteins, peptides, nanoparticles, and other molecules of interest, thereby creating novel therapeutic agents or research tools.

Anti-Cancer Activity of DHA and its Conjugates

DHA has been shown to exert cytotoxic effects on various cancer cell lines, often with greater potency than other fatty acids. A key strategy to enhance the delivery and efficacy of DHA in cancer therapy is its conjugation to nanocarriers.

The following table summarizes the cytotoxic effects of DHA when conjugated to Low-Density Lipoprotein (LDL) nanoparticles, highlighting its selective toxicity towards cancer cells.

Compound	Cell Line	Assay	IC50 Value	Reference
LDL-DHA	TIB-75 (malignant murine liver cells)	MTS Assay	27.7 µM
LDL-DHA	TIB-73 (non-malignant murine liver cells)	MTS Assay	91.4 µM
LDL-DHA	Primary Balb/C hepatocytes	MTS Assay	148.8 µM

DHA and its conjugates induce cancer cell death through multiple mechanisms, including the induction of oxidative stress and apoptosis.

• Induction of Reactive Oxygen Species (ROS): DHA's high degree of unsaturation makes it susceptible to lipid peroxidation, leading to the generation of ROS within cancer cells. This increase in oxidative stress can damage cellular components and trigger apoptotic pathways.

• Apoptosis Induction: DHA has been shown to induce apoptosis in various cancer cells, including prostate and breast cancer. This process is often mediated by the activation of caspases, key enzymes in the apoptotic cascade.

• Overcoming Multidrug Resistance: DHA, when conjugated with chemotherapeutic drugs like doxorubicin in nanoparticles, has been shown to enhance drug uptake and inhibit drug efflux in multidrug-resistant cancer cells, thereby restoring their sensitivity to the drug.

The anti-cancer activity of DHA involves the modulation of several key signaling pathways.

Figure 1: Signaling pathway of DHA-conjugate induced apoptosis in cancer cells.

Anti-Inflammatory Activity of DHA

DHA is a potent anti-inflammatory agent that can modulate the inflammatory response through various mechanisms.

DHA's anti-inflammatory effects are attributed to its ability to:

• Inhibit Pro-inflammatory Mediators: DHA can suppress the production of pro-inflammatory eicosanoids, cytokines (e.g., TNF-α, IL-6), and reactive oxygen species.

• Produce Pro-resolving Mediators: DHA is a precursor to specialized pro-resolving mediators (SPMs), such as resolvins and protectins, which actively promote the resolution of inflammation.

• Modulate Immune Cell Function: DHA can alter the fatty acid composition of immune cell membranes, thereby influencing their function and signaling.

The anti-inflammatory actions of DHA are mediated by key signaling pathways, including the inhibition of NF-κB and the activation of PPAR-γ.

An In-depth Technical Guide to NHS Ester Chemistry for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

N-hydroxysuccinimide (NHS) ester chemistry is a cornerstone of bioconjugation, providing a robust and versatile method for covalently linking molecules to proteins, peptides, and other biomolecules.[1][2][] Its widespread adoption in research, diagnostics, and drug development stems from its efficiency, selectivity for primary amines, and the stability of the resulting amide bond.[1][] This technical guide offers a comprehensive overview of the core principles of NHS ester chemistry, detailed experimental protocols, and quantitative data to empower researchers in their bioconjugation endeavors.

The Core Chemistry: Activation and Amine Coupling

NHS esters are highly reactive compounds designed for the efficient modification of primary amino groups (-NH₂), such as those found on the N-terminus of proteins and the side chains of lysine residues.[1][4] The bioconjugation process can be understood as a two-stage process: the activation of a carboxyl group to an NHS ester, and the subsequent reaction of the NHS ester with an amine.

The initial activation step involves the reaction of a carboxylic acid with N-hydroxysuccinimide in the presence of a carbodiimide coupling agent, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC).[1][5] This creates an amine-reactive NHS ester.

The key conjugation reaction then proceeds via a nucleophilic acyl substitution mechanism.[1] The deprotonated primary amine on the biomolecule acts as a nucleophile, attacking the carbonyl carbon of the NHS ester.[2] This leads to the formation of a stable and irreversible amide bond, with N-hydroxysuccinimide released as a byproduct.[1][2]

References

• 1. benchchem.com [benchchem.com]
• 2. glenresearch.com [glenresearch.com]
• 4. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 5. nbinno.com [nbinno.com]

Protocols & Analytical Methods

Application Notes and Protocols: Labeling Proteins with Docosahexaenoic Acid N-succinimide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosahexaenoic acid (DHA), an omega-3 polyunsaturated fatty acid, is a critical component of cell membranes, particularly in the brain and retina, and a precursor to signaling molecules with neuroprotective and anti-inflammatory properties. The covalent attachment of DHA to proteins of interest is a powerful tool for investigating the roles of this lipid moiety in protein function, localization, and interaction with other molecules. This document provides a detailed protocol for the conjugation of Docosahexaenoic acid N-succinimidyl ester (DHA-NHS) to primary amines on proteins, forming a stable amide bond.

The N-hydroxysuccinimide (NHS) ester is a widely used reagent for labeling proteins by targeting the ε-amino groups of lysine residues and the N-terminal α-amino group. The reaction is most efficient under slightly alkaline conditions where the primary amines are deprotonated and thus more nucleophilic. This protocol is adapted from established methods for protein labeling with NHS esters, with special considerations for the handling of the polyunsaturated and potentially unstable DHA molecule.

Principle of the Reaction

The labeling reaction is a nucleophilic acyl substitution. The deprotonated primary amine of the protein acts as a nucleophile, attacking the carbonyl carbon of the DHA-NHS ester. This results in the formation of a stable amide bond between the protein and the DHA molecule, with the release of N-hydroxysuccinimide as a byproduct.

Data Presentation

Table 1: Recommended Reaction Parameters for DHA-NHS Protein Labeling

Parameter	Recommended Range	Notes
pH	8.3 - 8.5	Optimal for deprotonation of primary amines. Lower pH reduces reaction efficiency, while higher pH increases hydrolysis of the NHS ester.[1][2]
Protein Concentration	1 - 10 mg/mL	Higher protein concentrations can improve labeling efficiency.[1]
DHA-NHS to Protein Molar Ratio	10:1 to 50:1	This should be optimized for each specific protein and desired degree of labeling. A higher molar excess may be needed for dilute protein solutions.[3][4]
Reaction Buffer	0.1 M Sodium Bicarbonate or 0.1 M Sodium Phosphate	Must be free of primary amines (e.g., Tris, glycine) which will compete with the protein for reaction with the NHS ester.[4][5]
Reaction Time	1 - 4 hours at Room Temp. or Overnight at 4°C	Longer incubation times may be necessary for less reactive proteins or lower reaction temperatures.[5]
Solvent for DHA-NHS Stock	Anhydrous DMSO or DMF	DHA-NHS is moisture-sensitive. The organic solvent concentration in the final reaction mixture should not exceed 10%.[3][5]

Table 2: Troubleshooting Common Issues in Protein Labeling with DHA-NHS

Issue	Potential Cause	Suggested Solution
Low Labeling Efficiency	- Suboptimal pH- Presence of competing amines in the buffer- Hydrolyzed DHA-NHS ester- Low protein concentration	- Ensure reaction buffer is at pH 8.3-8.5.- Dialyze protein against an amine-free buffer.- Prepare fresh DHA-NHS stock solution immediately before use.- Concentrate the protein solution.
Protein Precipitation	- High degree of labeling leading to insolubility- Unstable protein	- Reduce the molar ratio of DHA-NHS to protein.- Decrease the reaction time.- Perform the reaction at 4°C.
Inconsistent Results	- Inaccurate protein concentration- Degradation of DHA-NHS due to moisture	- Accurately determine protein concentration before labeling.- Store DHA-NHS desiccated at -20°C and warm to room temperature before opening.

Experimental Protocols

Materials

• Protein of interest in an amine-free buffer (e.g., 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.2-7.4)

• Docosahexaenoic acid N-succinimidyl ester (DHA-NHS)

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3-8.5

• Quenching Solution (optional): 1 M Tris-HCl, pH 8.0 or 1 M glycine

• Purification column (e.g., Sephadex G-25 desalting column)

• Phosphate-Buffered Saline (PBS), pH 7.4

Experimental Workflow for DHA-NHS Protein Labeling

References

• 1. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 2. Proteomic analysis of fatty-acylated proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Docosahexaenoic Acid Induces Cell Death in Human Non-Small Cell Lung Cancer Cells by Repressing mTOR via AMPK Activation and PI3K/Akt Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. The omega-3 polyunsaturated fatty acid docosahexaenoic acid inhibits proliferation and progression of non-small cell lung cancer cells through the reactive oxygen species-mediated inactivation of the PI3K /Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Step-by-Step Guide for DHA-NHS Ester Conjugation to Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosahexaenoic acid (DHA), a 22-carbon omega-3 fatty acid, is a critical component of cell membranes and a precursor to signaling molecules with profound effects on inflammation, neural function, and cell survival. The covalent attachment of DHA to peptides is a powerful strategy to enhance their therapeutic properties, improving membrane permeability, prolonging half-life, and enabling targeted delivery. This document provides a detailed guide for the conjugation of DHA to peptides using N-hydroxysuccinimide (NHS) ester chemistry. This method targets primary amines on the peptide, such as the N-terminus and the epsilon-amine of lysine residues, to form a stable amide bond.

Data Presentation: Reaction Parameters for Fatty Acid-NHS Ester Peptide Conjugation

The following table summarizes typical reaction conditions for the conjugation of fatty acid NHS esters to peptides. These parameters can be used as a starting point for optimizing DHA-peptide conjugation. It is important to note that due to the hydrophobic nature of DHA, optimization of co-solvent concentration and molar excess may be required to achieve high conjugation efficiency.

Parameter	Recommended Range	Notes
Molar Excess of DHA-NHS Ester	5 - 20 equivalents	A higher excess may be needed for less reactive amines or to drive the reaction to completion.[1]
Peptide Concentration	1 - 10 mg/mL	Higher concentrations can improve reaction kinetics.[2]
Reaction Buffer	Phosphate, Borate, or Bicarbonate buffer	Amine-free buffers are crucial to avoid competing reactions.[]
pH	7.2 - 8.5	Optimal pH for the reaction with primary amines.[2][4]
Co-solvent (DMSO or DMF)	5% - 10% (v/v)	Necessary to dissolve the hydrophobic DHA-NHS ester.[4]
Reaction Temperature	Room Temperature (20-25°C) or 4°C	Lower temperatures can be used for sensitive peptides.[4]
Reaction Time	30 - 120 minutes	Reaction progress should be monitored by HPLC or LC-MS.[]
Quenching Agent	Tris or Glycine buffer	Added to stop the reaction by consuming excess NHS ester.[4]

Experimental Protocols

Preparation of Reagents

• Peptide Stock Solution:

  • Accurately weigh the peptide and dissolve it in the chosen reaction buffer (e.g., 100 mM sodium phosphate buffer, pH 8.0) to a final concentration of 1-10 mg/mL.

  • If the peptide has low aqueous solubility, a minimal amount of organic solvent (like DMSO) can be added, ensuring it does not exceed 10% of the final reaction volume.

• DHA-NHS Ester Stock Solution:

  • Docosahexaenoic Acid N-Succinimide can be commercially sourced.

  • Dissolve the DHA-NHS ester in anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to a concentration of 10-50 mM. This solution should be prepared fresh before each use to avoid hydrolysis of the NHS ester.

• Reaction Buffer:

  • Prepare a 100 mM sodium phosphate buffer or sodium borate buffer and adjust the pH to 8.0-8.5.

  • Ensure the buffer is free of primary amines (e.g., Tris).

• Quenching Solution:

  • Prepare a 1 M Tris-HCl or Glycine solution at pH 8.0.

DHA-Peptide Conjugation Reaction

• In a microcentrifuge tube, add the calculated volume of the peptide stock solution.

• Slowly add the desired molar excess (e.g., 10 equivalents) of the DHA-NHS ester stock solution to the peptide solution while gently vortexing. The final concentration of the organic solvent should be kept as low as possible (ideally under 10%).

• Incubate the reaction mixture at room temperature for 1-2 hours with gentle agitation. For temperature-sensitive peptides, the reaction can be performed at 4°C, which may require a longer reaction time.

• Monitor the reaction progress by taking small aliquots at different time points (e.g., 30, 60, and 120 minutes) and analyzing them by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the desired level of conjugation is achieved, quench the reaction by adding the quenching solution to a final concentration of 50-100 mM. Let the quenching reaction proceed for 15-30 minutes at room temperature.

Purification of the DHA-Peptide Conjugate

Due to the increased hydrophobicity of the DHA-conjugated peptide, RP-HPLC is the most effective method for purification.

• Column: Use a C18 or C8 reverse-phase column suitable for peptide purification.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from low to high percentage of Mobile Phase B is used to elute the conjugate. The increased hydrophobicity of the DHA-peptide will result in a longer retention time compared to the unconjugated peptide.

• Detection: Monitor the elution profile at 214 nm or 280 nm.

• Collect the fractions containing the purified DHA-peptide conjugate.

• Confirm the purity of the collected fractions using analytical RP-HPLC.

• Pool the pure fractions and lyophilize to obtain the final product as a powder.

Characterization of the DHA-Peptide Conjugate

• Mass Spectrometry:

  • Use LC-MS or MALDI-TOF mass spectrometry to confirm the identity of the conjugate. The observed molecular weight should correspond to the mass of the peptide plus the mass of the DHA moiety minus the mass of a hydrogen atom.

• RP-HPLC:

  • Analytical RP-HPLC can be used to assess the purity of the final product. The DHA-peptide conjugate will have a distinct, later-eluting peak compared to the starting peptide.

Mandatory Visualizations

References

• 1. interchim.fr [interchim.fr]
• 2. lumiprobe.com [lumiprobe.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols: Labeling Primary Amines with Docosahexaenoic Acid N-succinimide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosahexaenoic acid (DHA), a 22-carbon omega-3 polyunsaturated fatty acid, is a critical component of cellular membranes and a key modulator of various physiological processes, including neuronal development, inflammation, and membrane protein function. The covalent attachment of DHA to molecules with primary amines, such as proteins, peptides, and amine-modified oligonucleotides, provides a powerful tool to investigate its biological roles. This is achieved through the use of Docosahexaenoic acid N-succinimide (DHA-NHS), an amine-reactive derivative of DHA.

The N-hydroxysuccinimide (NHS) ester group reacts with primary amines (-NH2) under mild conditions to form a stable amide bond.[1][2][3] This labeling strategy enables the introduction of the hydrophobic and biologically active DHA moiety onto molecules of interest, facilitating studies on protein-lipid interactions, cellular uptake, and the influence of lipidation on signaling pathways. These application notes provide detailed protocols for the labeling of primary amines with DHA-NHS, purification of the resulting conjugates, and methods for their characterization.

Quantitative Data Presentation

Effective labeling of primary amines with DHA-NHS is dependent on several reaction parameters. The following tables summarize the recommended starting conditions for optimizing the labeling reaction. It is important to note that the optimal conditions may vary depending on the specific properties of the molecule being labeled.

Table 1: Recommended Reaction Conditions for DHA-NHS Labeling

Parameter	Recommended Range	Optimal	Notes
pH	7.2 - 9.0[4]	8.3 - 8.5[1][2]	The reaction is pH-dependent; lower pH protonates the amine, inhibiting the reaction, while higher pH increases the rate of NHS ester hydrolysis.
Temperature	4°C - 25°C (Room Temp)[5]	25°C (Room Temp)	Lower temperatures can be used for sensitive proteins, but may require longer reaction times.
Reaction Time	30 minutes - Overnight[2][5]	1 - 4 hours[6]	Longer incubation times may be necessary at lower temperatures or pH.
Molar Excess of DHA-NHS	5:1 - 20:1 (DHA-NHS:Molecule)[7]	10:1	The optimal ratio should be determined empirically to achieve the desired degree of labeling and avoid protein precipitation.

Table 2: Recommended Buffers for DHA-NHS Labeling

Buffer	Concentration	pH	Notes
Sodium Bicarbonate	0.1 M[1]	8.3 - 8.5	A commonly used and effective buffer for NHS ester reactions.
Phosphate Buffered Saline (PBS)	0.1 M Phosphate	7.2 - 7.4	Can be used for pH-sensitive proteins, though the reaction rate will be slower.[6]
Borate Buffer	50 mM	8.5	An alternative buffer for maintaining a basic pH.
HEPES	100 mM	7.0 - 8.5	A non-amine containing buffer suitable for NHS chemistry.

Note: Avoid buffers containing primary amines, such as Tris, as they will compete with the target molecule for reaction with the DHA-NHS ester.[1]

Experimental Protocols

Protocol 1: Labeling a Protein with DHA-NHS

This protocol describes a general procedure for labeling a protein with primary amines (e.g., lysine residues and the N-terminus) with Docosahexaenoic acid N-succinimide.

Materials:

• Protein of interest (in an amine-free buffer, e.g., PBS)

• Docosahexaenoic acid N-succinimide (DHA-NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)[1][2]

• Reaction Buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.3)

• Quenching Reagent (e.g., 1 M Tris-HCl, pH 8.0 or 1 M Glycine)

• Desalting column (e.g., Sephadex G-25)[3]

Procedure:

• Protein Preparation:

  • Dissolve the protein of interest in the Reaction Buffer to a final concentration of 1-10 mg/mL. If the protein is in a buffer containing primary amines, exchange it into an appropriate amine-free buffer via dialysis or a desalting column.

• DHA-NHS Solution Preparation:

  • Immediately before use, prepare a stock solution of DHA-NHS in anhydrous DMF or DMSO. For example, dissolve the required amount of DHA-NHS to achieve a 10 mM concentration. The NHS ester is moisture-sensitive and will hydrolyze in aqueous solutions.[1]

• Labeling Reaction:

  • Calculate the volume of the DHA-NHS stock solution needed to achieve the desired molar excess (e.g., a 10-fold molar excess).

  • While gently vortexing the protein solution, add the DHA-NHS stock solution dropwise. The final concentration of the organic solvent should not exceed 10% of the total reaction volume to avoid protein denaturation.[4]

  • Incubate the reaction at room temperature for 1-4 hours with gentle stirring or rocking. For sensitive proteins, the reaction can be performed at 4°C overnight.

• Quenching the Reaction:

  • To stop the labeling reaction, add the Quenching Reagent to a final concentration of 50-100 mM. Incubate for 30 minutes at room temperature.

• Purification of the DHA-Labeled Protein:

  • Remove excess, unreacted DHA-NHS and byproducts by passing the reaction mixture through a desalting column equilibrated with a suitable storage buffer (e.g., PBS).

Protocol 2: Purification of DHA-Labeled Proteins by HPLC

For a higher degree of purity, especially for applications requiring well-characterized conjugates, High-Performance Liquid Chromatography (HPLC) is recommended. Reversed-phase HPLC (RP-HPLC) is particularly effective for separating lipid-modified proteins.[8][9]

Materials:

• DHA-labeled protein sample (from Protocol 1)

• HPLC system with a UV detector

• C4 or C8 reversed-phase HPLC column

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% TFA in acetonitrile

Procedure:

• Column Equilibration:

  • Equilibrate the C4 or C8 column with Mobile Phase A at a constant flow rate.

• Sample Injection:

  • Inject the DHA-labeled protein sample onto the column.

• Gradient Elution:

  • Elute the bound protein using a linear gradient of Mobile Phase B. A typical gradient might be from 5% to 95% Mobile Phase B over 30-60 minutes. The hydrophobic DHA-labeled protein will elute at a higher concentration of acetonitrile than the unlabeled protein.

• Fraction Collection and Analysis:

  • Collect fractions and monitor the elution profile at 280 nm.

  • Analyze the collected fractions by SDS-PAGE or mass spectrometry to identify the fractions containing the purified DHA-labeled protein.

Protocol 3: Characterization of DHA-Labeled Proteins

1. Degree of Labeling (DOL) Determination by UV-Vis Spectroscopy:

This method is applicable if the label has a distinct chromophore. Since DHA itself does not have a strong UV-Vis absorbance separate from the protein, this method is not directly applicable. However, a similar principle can be used if a fluorescent tag is co-conjugated. For direct assessment of DHA labeling, mass spectrometry is the preferred method.

2. Mass Spectrometry Analysis:

Mass spectrometry is a powerful technique to confirm the covalent attachment of DHA and to determine the degree of labeling.[8][10]

• Intact Mass Analysis:

  • Analyze the purified DHA-labeled protein using a mass spectrometer (e.g., ESI-TOF or MALDI-TOF).

  • The mass of the labeled protein will increase by the mass of the DHA moiety (approximately 311.2 Da for each attached DHA molecule, accounting for the loss of a hydrogen atom from the amine and the NHS group).

  • The number of DHA molecules attached can be determined by the mass shift. A heterogeneous mixture of species with different degrees of labeling may be observed.

• Peptide Mapping:

  • Digest the DHA-labeled protein with a protease (e.g., trypsin).

  • Analyze the resulting peptide mixture by LC-MS/MS.

  • Identify the DHA-modified peptides by searching for the expected mass shift on lysine residues or the N-terminus. This will also allow for the identification of the specific sites of modification.

Mandatory Visualizations

Caption: Experimental workflow for labeling proteins with DHA-NHS.

Application: Studying G-Protein Coupled Receptor (GPCR) Signaling

DHA is known to modulate the function of membrane proteins, including G-protein coupled receptors (GPCRs). Free fatty acid receptors 1 and 4 (FFA1 and FFA4), also known as GPR40 and GPR120 respectively, are activated by long-chain fatty acids, including DHA. Labeling peptides or small molecule ligands that target these receptors with DHA can be a valuable strategy to investigate receptor-ligand interactions within the membrane environment.

Caption: Signaling pathway of FFA1/FFA4 activation by a DHA-labeled ligand.

The DHA moiety on the ligand may enhance its interaction with the receptor within the lipid bilayer, potentially influencing binding affinity, receptor activation, and downstream signaling through the Gq/11 pathway, leading to the activation of Phospholipase C and subsequent cellular responses.

Conclusion

The labeling of primary amines with Docosahexaenoic acid N-succinimide is a versatile technique for introducing the biologically significant DHA molecule into a variety of research tools. The protocols provided herein offer a robust starting point for researchers to generate and characterize DHA-labeled molecules for their specific applications, from fundamental studies of protein-lipid interactions to the development of novel therapeutics targeting fatty acid signaling pathways. Successful implementation of these methods will enable a deeper understanding of the multifaceted roles of docosahexaenoic acid in health and disease.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. interchim.fr [interchim.fr]
• 4. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. neb.com [neb.com]
• 6. glenresearch.com [glenresearch.com]
• 7. NHS-ester-protein-labeling [protocols.io]
• 8. Mass-Spectrometry-Based Quantification of Protein-Bound Fatty Acid Synthesis Intermediates from Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. High-Efficiency Protein Purification by HPLC | Phenomenex [phenomenex.com]
• 10. Mass Spectrometric Characterization of Protein Modification by the Products of Non-Enzymatic Oxidation of Linoleic Acid - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Protein Bioconjugation: Application Notes and Protocols for NHS Ester Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-hydroxysuccinimide (NHS) ester chemistry is a cornerstone of bioconjugation, enabling the covalent attachment of molecules such as fluorescent dyes, biotin, and drug payloads to proteins. This method predominantly targets primary amines on the protein surface, including the ε-amino group of lysine residues and the N-terminus, to form stable amide bonds. The success of this conjugation is critically dependent on the reaction conditions, particularly the composition and pH of the buffer system. These factors govern the delicate balance between the desired aminolysis reaction and the competing hydrolysis of the NHS ester. This document provides detailed application notes and protocols to guide researchers in optimizing buffer conditions for efficient and reproducible NHS ester-protein conjugations.

Key Factors Influencing NHS Ester Reactions

The efficiency of an NHS ester reaction is a product of several interdependent parameters. A thorough understanding of these factors is crucial for maximizing the yield of the desired conjugate while minimizing side reactions.

• pH: The pH of the reaction buffer is the most critical parameter. The primary amine nucleophile must be deprotonated to be reactive. As the pKa of the ε-amino group of lysine is around 10.5, a pH above neutral is required to increase the concentration of the reactive, unprotonated amine. However, the rate of NHS ester hydrolysis also increases with pH. Therefore, a compromise is necessary. The optimal pH range for NHS ester reactions is generally between 7.2 and 8.5, with a pH of 8.3-8.5 often cited as the ideal for many applications.[1][2]

• Buffer Composition: The choice of buffer is paramount. Buffers containing primary amines, such as Tris and glycine, are incompatible with NHS ester reactions as they will compete with the protein for reaction with the ester, leading to reduced conjugation efficiency.[2][3] Recommended buffers are amine-free and include phosphate, sodium bicarbonate, HEPES, and borate buffers.[1][2]

• Temperature and Incubation Time: NHS ester conjugations are typically performed at room temperature for 1 to 4 hours or at 4°C overnight.[1] Lowering the temperature can be advantageous for sensitive proteins and to slow the rate of hydrolysis, which is particularly beneficial when working at a higher pH.[2]

• NHS Ester Solubility and Stability: Many non-sulfonated NHS esters have limited solubility in aqueous solutions. They are often dissolved in a small volume of a dry, water-miscible organic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) before being added to the reaction mixture.[2][4] It is crucial to use high-quality, amine-free DMF to prevent side reactions.[4] NHS esters are also susceptible to hydrolysis, so solutions should be prepared immediately before use.[5]

• Protein and Reagent Concentration: Higher protein concentrations, typically in the range of 1-10 mg/mL, can improve labeling efficiency by favoring the bimolecular reaction with the NHS ester over the competing unimolecular hydrolysis.[6]

Data Presentation

Table 1: Effect of pH on the Half-life of NHS Esters

This table illustrates the significant impact of pH on the stability of NHS esters in aqueous solutions. As the pH increases, the rate of hydrolysis accelerates, resulting in a shorter half-life for the reactive ester.

pH	Temperature (°C)	Half-life of NHS Ester
7.0	0	4 - 5 hours[1]
8.0	Room Temperature	~1 hour[7]
8.5	Room Temperature	Shorter than at pH 8.0
8.6	4	10 minutes[1]
9.0	Room Temperature	Significantly shorter than at pH 8.5

Table 2: Recommended Buffers for NHS Ester Reactions

The following amine-free buffers are commonly used for NHS ester-protein conjugations. The choice of buffer can depend on the specific protein and the requirements of the downstream application.

Buffer	Typical Concentration	Recommended pH Range	Notes
Sodium Phosphate	0.1 M	7.2 - 8.0	A common and versatile buffer.[1][4]
Sodium Bicarbonate	0.1 M	8.0 - 8.5	Often recommended for optimal reaction pH.[4][6]
HEPES	50 - 100 mM	7.2 - 8.0	A good buffering agent in this pH range.[1]
Borate	50 mM	8.0 - 9.0	Can be a suitable alternative.[8]

Experimental Protocols

Protocol 1: General Protein Labeling with an NHS Ester

This protocol provides a general procedure for labeling a protein with an NHS ester. It is recommended to optimize the conditions for each specific protein and labeling reagent.

Materials:

• Protein of interest in an amine-free buffer (e.g., 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.2-7.4)

• NHS ester labeling reagent

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Prepare the Protein Solution:

  • If the protein is not in an amine-free buffer, perform a buffer exchange into a suitable buffer like 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.2-7.4.

  • Adjust the protein concentration to 1-10 mg/mL in the Reaction Buffer.

• Prepare the NHS Ester Solution:

  • Immediately before use, dissolve the NHS ester in a small amount of anhydrous DMSO or DMF to create a 10 mM stock solution.

• Perform the Labeling Reaction:

  • While gently vortexing, add a 10- to 20-fold molar excess of the dissolved NHS ester to the protein solution. The final concentration of the organic solvent should be less than 10% of the total reaction volume.

  • Incubate the reaction at room temperature for 1-4 hours or at 4°C overnight. The optimal incubation time should be determined empirically.

• Quench the Reaction:

  • To stop the reaction, add the Quenching Buffer to a final concentration of 50-100 mM.

  • Incubate for 15-30 minutes at room temperature.

• Purify the Conjugate:

  • Remove unreacted NHS ester and byproducts by passing the reaction mixture through a size-exclusion chromatography column equilibrated with a suitable storage buffer (e.g., PBS).

Protocol 2: Small-Scale Trial for Optimizing Molar Excess

To determine the optimal molar ratio of NHS ester to protein for your specific application, it is advisable to perform small-scale trial reactions.

Procedure:

• Set up a series of parallel reactions as described in Protocol 1.

• Vary the molar excess of the NHS ester over the protein (e.g., 2:1, 5:1, 10:1, 20:1, 50:1).

• After the reaction and purification, determine the degree of labeling for each reaction. This can often be done using UV-Vis spectrophotometry if the label has a distinct absorbance spectrum.

• Select the molar ratio that provides the desired degree of labeling without causing protein precipitation or loss of function.

Visualizations

Caption: Chemical pathways in NHS ester reactions with proteins.

Caption: Standard workflow for protein labeling with NHS esters.

Caption: Key factors that influence NHS ester conjugation efficiency.

References

• 1. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. broadpharm.com [broadpharm.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Docosahexaenoic Acid N-Succinimidyl Ester

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis and application of Docosahexaenoic Acid N-succinimidyl (DHA-NHS) ester, a valuable tool for the conjugation of docosahexaenoic acid (DHA) to proteins, peptides, and other amine-containing molecules.

Introduction

Docosahexaenoic acid (DHA), an essential omega-3 fatty acid, is a critical component of cell membranes, particularly in the brain and retina. Its involvement in crucial signaling pathways makes it a significant molecule in neuroscience and drug development research. The N-succinimidyl ester of DHA is an amine-reactive compound that allows for the covalent attachment of DHA to biomolecules, enabling the study of its effects and the development of novel therapeutic agents. This document outlines the synthesis of DHA-NHS and its subsequent use in labeling primary amines.

Data Presentation

Table 1: General Reaction Conditions for NHS Ester Formation and Amine Coupling

Parameter	Synthesis of DHA-NHS Ester	Amine Coupling with DHA-NHS
Key Reagents	Docosahexaenoic acid (DHA), N-Hydroxysuccinimide (NHS), Carbodiimide (EDC or DCC)	DHA-NHS Ester, Amine-containing molecule
Solvent	Anhydrous organic solvent (e.g., DMF, DMSO, Dichloromethane)	Aqueous buffer (e.g., PBS, Borate, Bicarbonate) or organic solvent
pH	Not applicable (anhydrous)	7.2 - 8.5[1]
Temperature	Room Temperature (approx. 25°C)	4°C to Room Temperature (25°C)
Reaction Time	1 - 12 hours	30 minutes to 4 hours[1]
Molar Ratio	DHA:NHS:Carbodiimide (approx. 1:1.1:1.1)	DHA-NHS:Amine (variable, typically 5-20 fold molar excess of NHS ester)

Experimental Protocols

Protocol 1: Synthesis of Docosahexaenoic Acid N-Succinimidyl Ester

This protocol describes the activation of the carboxyl group of docosahexaenoic acid using a carbodiimide to form the N-succinimidyl ester.

Materials:

• Docosahexaenoic acid (DHA)

• N-Hydroxysuccinimide (NHS)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or N,N'-Dicyclohexylcarbodiimide (DCC)

• Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

• Argon or Nitrogen gas

• Magnetic stirrer and stir bar

• Reaction vessel

Procedure:

• In a clean, dry reaction vessel, dissolve Docosahexaenoic acid (1 equivalent) in anhydrous DMF or DCM under an inert atmosphere (argon or nitrogen).

• Add N-Hydroxysuccinimide (1.1 equivalents) to the solution and stir until fully dissolved.

• Add EDC (1.1 equivalents) to the reaction mixture. If using DCC, dissolve it in a small amount of the reaction solvent before adding it dropwise to the mixture.

• Allow the reaction to proceed at room temperature with continuous stirring for 4-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• If DCC was used, a white precipitate of dicyclohexylurea (DCU) will form. Remove the DCU by filtration.

• The resulting solution contains the DHA-NHS ester. This can be used directly in subsequent reactions or purified.

Purification (Optional):

The DHA-NHS ester can be purified from the reaction mixture using column chromatography on silica gel. The appropriate solvent system for elution will need to be determined empirically, typically starting with a non-polar solvent and gradually increasing the polarity.

Protocol 2: Labeling of Proteins with DHA-NHS Ester

This protocol provides a general procedure for the conjugation of DHA-NHS to primary amines on a protein.

Materials:

• DHA-NHS ester solution (from Protocol 1 or a commercial source)

• Protein of interest in an amine-free buffer (e.g., Phosphate Buffered Saline, pH 7.4)

• Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis membrane for purification

Procedure:

• Prepare the protein solution at a concentration of 1-10 mg/mL in the reaction buffer. Ensure the buffer does not contain primary amines (e.g., Tris or glycine).

• Prepare a fresh solution of DHA-NHS ester in an anhydrous solvent like DMF or DMSO.

• Add a 5 to 20-fold molar excess of the DHA-NHS ester solution to the protein solution. The optimal ratio should be determined experimentally. The final concentration of the organic solvent should be kept below 10% to avoid protein denaturation.

• Incubate the reaction mixture for 1-4 hours at room temperature or overnight at 4°C with gentle stirring.

• To stop the reaction, add the quenching buffer to a final concentration of 50-100 mM. This will react with any unreacted DHA-NHS ester.

• Incubate for an additional 30 minutes at room temperature.

• Purify the DHA-labeled protein from excess reagents and byproducts using a desalting column or dialysis against an appropriate buffer.

Visualizations

Signaling Pathways of Docosahexaenoic Acid

DHA exerts its biological effects through various signaling pathways, primarily impacting neuronal development and survival.

References

• 1. interchim.fr [interchim.fr]

Application Notes and Protocols for Dissolving Docosahexaenoic Acid N-succinimide in Anhydrous DMSO

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosahexaenoic acid (DHA), an omega-3 fatty acid, is a critical component of cell membranes, particularly in the brain and retina, and is a precursor to several signaling molecules with neuroprotective and anti-inflammatory properties. To facilitate its use in biological research and drug development, DHA can be derivatized into an N-hydroxysuccinimide (NHS) ester (DHA-NHS). This modification allows for the covalent conjugation of DHA to primary amines on proteins, peptides, and other biomolecules. Anhydrous dimethyl sulfoxide (DMSO) is a common solvent for dissolving NHS esters due to its ability to solubilize both polar and nonpolar compounds and its miscibility with aqueous solutions.[1][2] Proper handling and dissolution of DHA-NHS in anhydrous DMSO are crucial to maintain its reactivity and ensure successful conjugation.

This document provides detailed application notes and protocols for the use of anhydrous DMSO as a solvent for Docosahexaenoic acid N-succinimide. It includes information on solubility, protocols for dissolution and bioconjugation, and diagrams of relevant signaling pathways and experimental workflows.

Data Presentation

Compound	Solvent	Reported Solubility / Working Concentration	Reference
Docosahexaenoic acid (DHA)	DMSO	~100 mg/mL	[3][4][5]
Docosahexaenoic acid ethyl ester	DMSO	~100 mg/mL	[6]
Generic NHS esters	Anhydrous DMSO	Stock solutions typically prepared at 10 mM	[]
Generic NHS esters	Anhydrous DMSO	Stock solutions can be prepared at ~10 mg/mL	[8][9]

Note: Based on the high solubility of DHA and the common practice of preparing 10 mM stock solutions of various NHS esters in anhydrous DMSO, it is reasonable to expect that DHA-NHS is also readily soluble in anhydrous DMSO at concentrations suitable for most bioconjugation reactions.

Experimental Protocols

Protocol 1: Preparation of a DHA-NHS Stock Solution in Anhydrous DMSO

This protocol describes the preparation of a stock solution of DHA-NHS in anhydrous DMSO. It is critical to use anhydrous DMSO and to protect the NHS ester from moisture to prevent hydrolysis and loss of reactivity.

Materials:

• Docosahexaenoic acid N-succinimide (DHA-NHS)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Inert gas (e.g., argon or nitrogen)

• Dry glassware and syringes

• Vortex mixer

Procedure:

• Equilibrate Reagents: Allow the vial of DHA-NHS to warm to room temperature before opening to prevent condensation of moisture onto the powder.

• Inert Atmosphere: If possible, perform the following steps in a glove box or under a gentle stream of an inert gas to minimize exposure to moisture.

• Dissolution:

  • Carefully weigh the desired amount of DHA-NHS in a dry microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., for a 10 mM stock solution).

  • Immediately cap the tube and vortex thoroughly until the DHA-NHS is completely dissolved. Gentle warming or sonication can be used to aid dissolution if necessary.

• Storage:

  • The freshly prepared DHA-NHS stock solution in anhydrous DMSO should be used immediately for the best results.

  • If storage is necessary, aliquot the solution into smaller, single-use volumes in tightly sealed, dry tubes.

  • Store the aliquots at -20°C, protected from light. Before use, allow the aliquot to warm to room temperature before opening.

Protocol 2: General Procedure for Conjugating DHA-NHS to a Protein

This protocol provides a general method for the covalent attachment of DHA to a protein using a DHA-NHS stock solution in anhydrous DMSO. The optimal conditions (e.g., molar ratio of DHA-NHS to protein, reaction time, and temperature) may need to be determined empirically for each specific protein.

Materials:

• Protein to be labeled (in an amine-free buffer, e.g., Phosphate-Buffered Saline (PBS), pH 7.2-8.5)

• Freshly prepared DHA-NHS stock solution in anhydrous DMSO (from Protocol 1)

• Reaction buffer (e.g., 0.1 M sodium phosphate buffer with 0.15 M NaCl, pH 7.2-8.0; or 0.1 M sodium bicarbonate buffer, pH 8.3-8.5)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0, or 1 M glycine)

• Purification column (e.g., gel filtration or dialysis cassette)

Procedure:

• Prepare Protein Solution: Dissolve the protein in the reaction buffer at a suitable concentration (typically 1-10 mg/mL). Ensure the buffer does not contain primary amines (e.g., Tris or glycine) as they will compete with the protein for reaction with the NHS ester.

• Reaction Setup:

  • Add the calculated volume of the DHA-NHS stock solution to the protein solution. The molar excess of DHA-NHS to protein typically ranges from 10 to 50-fold. The final concentration of DMSO in the reaction mixture should ideally be kept below 10%.

  • Gently mix the reaction solution immediately.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C, with gentle stirring or rotation. Protect the reaction from light if the biomolecule is light-sensitive.

• Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM. Incubate for 15-30 minutes at room temperature to quench any unreacted DHA-NHS.

• Purification: Remove excess, unreacted DHA-NHS and byproducts by gel filtration, dialysis, or another suitable chromatographic method.

• Characterization: Characterize the resulting DHA-protein conjugate to determine the degree of labeling and confirm the integrity of the protein.

Visualizations

DHA Signaling Pathways

Docosahexaenoic acid is involved in multiple signaling pathways that are crucial for neuronal function and inflammation resolution. The following diagrams illustrate two key pathways.

Caption: DHA promotes neuronal survival via the Akt signaling pathway.

Caption: DHA metabolite synaptamide signaling pathway.

Experimental Workflow

The following diagram outlines the general workflow for dissolving DHA-NHS in anhydrous DMSO and its subsequent use in protein conjugation.

References

• 1. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 2. gchemglobal.com [gchemglobal.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. Docosahexaenoic Acid | omega-3 fatty acid | TargetMol [targetmol.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. furthlab.xyz [furthlab.xyz]
• 9. NHS ester protocol for labeling proteins [abberior.rocks]

Purifying Proteins After DHA-NHS Ester Labeling: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The covalent labeling of proteins with docosahexaenoic acid (DHA), a polyunsaturated omega-3 fatty acid, is a powerful technique for developing targeted drug delivery systems, creating novel therapeutic proteins, and studying lipid-protein interactions. The use of a docosahexaenoic acid N-hydroxysuccinimide (DHA-NHS) ester allows for the efficient conjugation of DHA to primary amines on the protein surface, such as the N-terminus and the side chains of lysine residues, forming a stable amide bond.[1][2][3]

Following the labeling reaction, the resulting mixture contains the desired DHA-protein conjugate, as well as unreacted DHA-NHS ester, hydrolyzed DHA, and potentially aggregated or unreacted protein.[1] A robust purification step is critical to remove these impurities, as they can interfere with downstream applications and compromise experimental results. This document provides detailed application notes and protocols for the purification of DHA-labeled proteins, focusing on common and effective techniques.

Overview of Purification Methodologies

The choice of purification method depends on several factors, including the size of the protein, the scale of the reaction, and the desired final purity of the conjugate.[1] The most common techniques for purifying proteins after NHS ester labeling are Size Exclusion Chromatography (SEC), Dialysis, and Tangential Flow Filtration (TFF).[1]

Comparison of Purification Methods

Method	Principle	Advantages	Disadvantages	Best Suited For
Size Exclusion Chromatography (SEC) / Gel Filtration	Separation based on molecular size. Larger molecules elute first.[4][5][6]	High resolution, can separate aggregates from monomers, mild conditions preserve protein activity.[5][7]	Sample dilution, potential for yield loss, limited sample volume capacity.[5]	High-purity applications, separating aggregates, buffer exchange.[5][7]
Dialysis	Separation of molecules based on selective diffusion across a semi-permeable membrane.[1]	Simple, gentle on the protein, can handle large volumes.[1]	Time-consuming, may not be suitable for very small proteins, potential for sample dilution.[1][8]	Removal of small molecule impurities from large proteins.[1][8]
Tangential Flow Filtration (TFF)	Separation and concentration of biomolecules using a semi-permeable membrane with a tangential flow of the sample.[9][10][11]	Fast, scalable, efficient for concentration and buffer exchange, minimizes filter fouling.[9][10]	Requires specialized equipment, potential for membrane fouling with certain samples.[10]	Large-scale production, rapid concentration and buffer exchange.[9][12]

Experimental Protocols

I. Size Exclusion Chromatography (SEC) / Gel Filtration

This method separates molecules based on their size as they pass through a column packed with a porous resin.[5] Larger molecules, like the DHA-protein conjugate, are excluded from the pores and travel a shorter path, eluting from the column first.[6] Smaller molecules, such as unreacted DHA-NHS ester and its byproducts, enter the pores and have a longer path, thus eluting later.[4]

Materials:

• SEC column (e.g., Sephadex G-25, Superdex 75 or 200, depending on protein size)[6][13]

• Chromatography system (e.g., FPLC or HPLC)

• Equilibration/running buffer (e.g., PBS, pH 7.4)

• Sample clarification device (e.g., 0.22 µm syringe filter)

Protocol:

• Column Equilibration: Equilibrate the SEC column with at least two column volumes of the desired running buffer at the recommended flow rate.[1]

• Sample Preparation: Centrifuge the labeling reaction mixture to remove any large aggregates. If necessary, filter the supernatant through a 0.22 µm filter.

• Sample Injection: Inject the clarified sample onto the equilibrated column. The sample volume should ideally be between 1-5% of the total column volume for optimal resolution.[1]

• Elution: Elute the column with the running buffer at a constant flow rate.

• Fraction Collection: Collect fractions and monitor the elution profile using UV absorbance at 280 nm (for protein) and potentially at a wavelength specific to DHA if it has a distinct absorbance profile. The first major peak corresponds to the purified DHA-protein conjugate.

• Purity Analysis: Pool the fractions containing the purified protein and analyze the purity using SDS-PAGE or other analytical techniques.

Workflow for SEC Purification

References

• 1. benchchem.com [benchchem.com]
• 2. Docosahexaenoic Acid N-Succinimide, 160801-26-3 | BroadPharm [broadpharm.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. itwreagents.com [itwreagents.com]
• 5. Size exclusion chromatography for protein purification - ProteoGenix [proteogenix.science]
• 6. Size Exclusion Chromatography – Protein Expression and Purification Core Facility [embl.org]
• 7. cytivalifesciences.com [cytivalifesciences.com]
• 8. N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tangential Flow Filtration (TFF) Technology - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 10. repligen.com [repligen.com]
• 11. rocker.com.tw [rocker.com.tw]
• 12. polarismarketresearch.com [polarismarketresearch.com]
• 13. NHS ester protocol for labeling proteins [abberior.rocks]

Quantifying the Degree of Labeling with Docosahexaenoic Acid N-succinimide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosahexaenoic acid (DHA), an essential omega-3 fatty acid, is a critical component of cell membranes, particularly in the brain and retina[1]. Its involvement in various physiological processes, including neuronal signaling and anti-inflammatory responses, makes it a molecule of significant interest in research and drug development[2][3][4]. The covalent attachment of DHA to proteins, peptides, or other biomolecules via a stable amide bond, facilitated by N-hydroxysuccinimide (NHS) esters of DHA (DHA-NHS), allows for the investigation of its biological roles and the development of targeted therapeutics.

This document provides detailed application notes and protocols for quantifying the degree of labeling of biomolecules with Docosahexaenoic acid N-succinimide. It outlines methodologies for the labeling reaction and subsequent quantification using UV-Vis spectroscopy, mass spectrometry, and ¹H-NMR spectroscopy.

Experimental Protocols

Labeling of a Generic Protein with DHA-NHS

This protocol describes the general procedure for conjugating DHA-NHS to a protein containing primary amines (e.g., lysine residues).

Materials:

• Protein of interest (e.g., Bovine Serum Albumin, BSA)

• Docosahexaenoic acid N-succinimide (DHA-NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)[5]

• Conjugation Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5[5]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification column (e.g., desalting column or size-exclusion chromatography)

Procedure:

• Protein Preparation:

  • Dissolve the protein in the conjugation buffer to a final concentration of 1-10 mg/mL[5].

  • Ensure the buffer does not contain primary amines (e.g., Tris or glycine) as they will compete with the labeling reaction.

• DHA-NHS Solution Preparation:

  • Immediately before use, dissolve the DHA-NHS in a minimal amount of anhydrous DMF or DMSO to create a stock solution (e.g., 10 mg/mL). DHA-NHS is susceptible to hydrolysis, so it is crucial to use anhydrous solvents and prepare the solution fresh[2][6].

  • Store solid DHA-NHS desiccated at -20°C and allow the vial to equilibrate to room temperature before opening to prevent condensation[2].

• Labeling Reaction:

  • Add a calculated molar excess of the DHA-NHS solution to the protein solution. A 10-20 fold molar excess of the labeling reagent to the protein is a common starting point, but the optimal ratio should be determined experimentally[7].

  • Gently mix the reaction mixture and incubate for 1-4 hours at room temperature or overnight on ice, protected from light[5]. The long, hydrophobic DHA chain may promote aggregation, so gentle agitation is recommended.

• Quenching the Reaction:

  • To stop the labeling reaction, add the quenching buffer to a final concentration of 50-100 mM. The primary amines in the Tris buffer will react with any excess DHA-NHS.

  • Incubate for 30 minutes at room temperature.

• Purification of the Labeled Protein:

  • Remove unreacted DHA-NHS and byproducts by passing the reaction mixture through a desalting column or by using size-exclusion chromatography.

  • Collect the protein-containing fractions. The purified, labeled protein is now ready for quantification.

Quantification of the Degree of Labeling

The degree of labeling (DOL), which represents the average number of DHA molecules conjugated per protein molecule, can be determined using several analytical techniques[8].

This method relies on the absorbance of light by the protein and the conjugated DHA.

Principle: The concentration of the protein and the conjugated DHA can be determined by measuring the absorbance at specific wavelengths and applying the Beer-Lambert law.

Procedure:

• Measure the absorbance of the purified DHA-labeled protein solution at 280 nm (for protein) and at the absorbance maximum of DHA (approximately 215 nm or 241 nm)[9][10]. A full UV-Vis scan is recommended to identify the precise absorbance maximum.

• Calculate the concentration of the protein, correcting for the absorbance of DHA at 280 nm.

• Calculate the concentration of the conjugated DHA.

• Determine the Degree of Labeling (DOL) using the following formula[8][11][12]:

  DOL = (A_max * ε_prot) / ((A_280 - A_max * CF) * ε_DHA)

  Where:

  • A_max = Absorbance of the conjugate at the λ_max of DHA.

  • A_280 = Absorbance of the conjugate at 280 nm.

  • ε_prot = Molar extinction coefficient of the protein at 280 nm.

  • ε_DHA = Molar extinction coefficient of DHA at its λ_max. This value should ideally be determined experimentally or provided by the supplier of the DHA-NHS.

  • CF = Correction factor (A_280 of DHA / A_max of DHA).

This technique provides a direct measurement of the mass of the labeled protein.

Principle: The mass of the protein will increase with each conjugated DHA molecule. By comparing the mass of the labeled protein to the unlabeled protein, the number of attached DHA molecules can be determined.

Procedure:

• Prepare the unlabeled and DHA-labeled protein samples for MALDI-TOF analysis according to the instrument's standard protocols.

• Acquire the mass spectra for both samples.

• The mass of a single DHA molecule is approximately 328.5 g/mol [13]. The mass of the NHS leaving group is removed during the reaction. The mass increase per labeling event will be the mass of DHA minus the mass of a proton.

• The number of peaks in the spectrum of the labeled protein will correspond to the different populations of protein molecules with varying numbers of attached DHA molecules. The difference in mass between the peaks will correspond to the mass of a single DHA moiety.

• The average degree of labeling can be calculated from the weighted average of the different labeled species observed in the mass spectrum.

Proton Nuclear Magnetic Resonance (¹H-NMR) spectroscopy can be used to quantify the degree of labeling by integrating the signals from specific protons of the DHA molecule relative to the signals from the protein.

Principle: The ¹H-NMR spectrum of the DHA-labeled protein will show characteristic signals from the protons of the DHA fatty acid chain, which are distinct from the protein's proton signals. By comparing the integral of a well-resolved DHA proton signal to the integral of a known number of protons from the protein, the molar ratio can be determined.

Procedure:

• Acquire a ¹H-NMR spectrum of the purified DHA-labeled protein in a suitable deuterated solvent.

• Identify the characteristic proton signals of DHA. These include the olefinic protons (in the region of 5.30-6.2 ppm), the allylic protons (around 2.60-3.05 ppm), and the terminal methyl protons (around 0.86-0.98 ppm)[14].

• Identify a well-resolved signal from the protein with a known number of protons.

• Integrate the area of a specific DHA proton signal (e.g., the terminal methyl group, which corresponds to 3 protons) and the chosen protein signal.

• Calculate the degree of labeling using the following formula:

  DOL = (Integral_DHA / Number of DHA protons) / (Integral_protein / Number of protein protons)

Data Presentation

The following table summarizes the quantitative data obtained from each method for determining the degree of labeling with DHA-NHS.

Analytical Technique	Principle of Quantification	Data Obtained	Advantages	Disadvantages
UV-Vis Spectroscopy	Beer-Lambert Law: Absorbance is proportional to concentration.	Average Degree of Labeling (DOL)	- Rapid and simple- Readily available instrumentation	- Requires accurate molar extinction coefficients for both protein and DHA- Can be affected by impurities that absorb at the measured wavelengths
MALDI-TOF Mass Spectrometry	Measurement of the mass-to-charge ratio of the intact protein.	- Distribution of labeled species- Average Degree of Labeling (DOL)	- Provides direct measurement of mass- Can identify heterogeneity in labeling	- May be less accurate for large, heterogeneous proteins- Requires specialized instrumentation
¹H-NMR Spectroscopy	Integration of proton signals from DHA relative to protein signals.	Average Degree of Labeling (DOL)	- Provides structural information- Does not require a molar extinction coefficient	- Lower sensitivity compared to other methods- Requires higher sample concentrations- Can be complex for large proteins with overlapping signals

Visualization of Workflows and Pathways

Experimental Workflow

The following diagram illustrates the experimental workflow for labeling a protein with DHA-NHS and quantifying the degree of labeling.

Caption: Workflow for DHA-NHS labeling and quantification.

Hypothetical Signaling Pathway

This diagram illustrates a hypothetical signaling pathway that could be investigated using a DHA-labeled protein. A DHA-labeled ligand could be used to study its interaction with the GPR110 receptor and the subsequent downstream signaling cascade.

Caption: Hypothetical GPR110 signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. N-Hydroxysuccinimide active ester [schem.jp]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Degree of labeling (DOL) step by step [abberior.rocks]
• 7. researchgate.net [researchgate.net]
• 8. ir.kdu.ac.lk [ir.kdu.ac.lk]
• 9. spectra.arizona.edu [spectra.arizona.edu]
• 10. info.gbiosciences.com [info.gbiosciences.com]
• 11. docosahexaenoic acid(DHA) | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 12. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. 1H-NMR study on the interactions of human serum albumin with free fatty acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of Fatty Acyl-CoA using N-Hydroxysuccinimide Esters: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fatty acyl-Coenzyme A (CoA) thioesters are pivotal molecules in cellular metabolism and signaling. They are the activated form of fatty acids, serving as substrates for beta-oxidation, lipid biosynthesis, and protein acylation. The synthesis of specific fatty acyl-CoAs is essential for in vitro studies of enzyme kinetics, screening of drug candidates, and understanding cellular signaling pathways. The use of N-hydroxysuccinimide (NHS) esters of fatty acids provides a robust and high-yield method for the chemical synthesis of their corresponding CoA thioesters. This method is advantageous due to the relative stability of the NHS ester intermediate and the favorable reaction kinetics with the thiol group of Coenzyme A.

This document provides detailed application notes and protocols for the synthesis of fatty acyl-CoAs using the NHS ester method, guidance on purification and characterization, and an overview of the roles of these molecules in key signaling pathways.

Principle of the Method

The synthesis of fatty acyl-CoA via the NHS ester method is a two-step process. First, the fatty acid is activated by converting it into an N-hydroxysuccinimide ester. This is typically achieved by reacting the fatty acid with N-hydroxysuccinimide in the presence of a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting fatty acyl-NHS ester is a stable, activated intermediate that can be isolated.

In the second step, the fatty acyl-NHS ester is reacted with the free thiol group of Coenzyme A. The reaction proceeds via a nucleophilic attack of the thiolate anion of CoA on the activated carbonyl carbon of the NHS ester, leading to the formation of a stable thioester bond and the release of N-hydroxysuccinimide as a byproduct.

Applications

The synthesis of fatty acyl-CoAs using NHS esters has several key applications in research and drug development:

• Enzyme Substrate Preparation: Synthesized fatty acyl-CoAs are used as substrates for a wide range of enzymes, including acyl-CoA synthetases, acyltransferases, and dehydrogenases, to study their kinetics and inhibition.

• Drug Screening: Pharmaceutical companies can use these synthesized molecules to screen for inhibitors of enzymes involved in fatty acid metabolism, which are potential targets for diseases such as metabolic syndrome, diabetes, and cancer.

• Signaling Pathway Elucidation: The availability of specific fatty acyl-CoAs allows researchers to investigate their roles as signaling molecules in various cellular processes.

• Standard Compounds: Pure fatty acyl-CoAs serve as analytical standards for chromatographic and mass spectrometric quantification of endogenous levels in biological samples.

Data Presentation

Table 1: Yields of Fatty Acyl-N-hydroxysuccinimide Esters

Fatty Acid	Molecular Weight of NHS Ester ( g/mol )	Yield (%)
Palmitic Acid (16:0)	353.5	~85
Oleic Acid (18:1)	379.5	~80
Stearic Acid (18:0)	381.6	~88
Arachidonic Acid (20:4)	401.5	~75

Yields are representative and can vary based on reaction conditions and purification methods.

Table 2: Characteristics of Synthesized Fatty Acyl-CoAs

Fatty Acyl-CoA	Molecular Weight ( g/mol )	Typical Purity (%)	Typical Yield (%)
Palmitoyl-CoA	1006.3	>95	>80[1]
Oleoyl-CoA	1032.4	>95	>80

Purity is typically assessed by HPLC. Yield is based on the starting amount of Coenzyme A.

Experimental Protocols

Protocol 1: Synthesis of Palmitoyl-N-hydroxysuccinimide Ester

Materials:

• Palmitic Acid

• N-Hydroxysuccinimide (NHS)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• Dioxane (anhydrous)

• Hexane

• Ethyl Acetate

Procedure:

• Dissolve 10 mmol of palmitic acid and 11 mmol of N-hydroxysuccinimide in 50 mL of anhydrous dioxane in a flask equipped with a magnetic stirrer.

• Cool the flask in an ice bath.

• Add a solution of 11 mmol of N,N'-dicyclohexylcarbodiimide in 10 mL of anhydrous dioxane dropwise to the stirred solution over 30 minutes.

• Allow the reaction mixture to stir in the ice bath for 1 hour and then at room temperature for 4 hours.

• A white precipitate of dicyclohexylurea (DCU) will form. Remove the DCU by filtration.

• Evaporate the dioxane from the filtrate under reduced pressure.

• Recrystallize the resulting solid from a mixture of hexane and ethyl acetate to obtain pure palmitoyl-N-hydroxysuccinimide ester.

• Dry the crystals under vacuum and determine the yield.

Protocol 2: Synthesis of Palmitoyl-CoA

Materials:

• Palmitoyl-N-hydroxysuccinimide ester (from Protocol 1)

• Coenzyme A (free acid or trilithium salt)

• Sodium Bicarbonate (NaHCO₃)

• Tetrahydrofuran (THF)

• Diethyl Ether

• Deionized Water

Procedure:

• Dissolve 10 µmol of Coenzyme A in 1 mL of 0.1 M sodium bicarbonate buffer (pH ~8.0). The pH is critical as the thiolate anion is the reactive species.

• In a separate tube, dissolve a 1.5-fold molar excess (15 µmol) of palmitoyl-N-hydroxysuccinimide ester in 1 mL of tetrahydrofuran.

• Add the palmitoyl-NHS ester solution dropwise to the stirring Coenzyme A solution at room temperature.

• Allow the reaction to proceed for 1-2 hours at room temperature with continuous stirring. The reaction progress can be monitored by the disappearance of the free thiol group of CoA using Ellman's reagent (DTNB).

• After the reaction is complete, acidify the mixture to pH 3-4 with a dilute acid (e.g., 0.1 M HCl).

• Extract the unreacted fatty acid and NHS ester with three volumes of diethyl ether.

• The aqueous phase containing the palmitoyl-CoA can then be purified.

Protocol 3: Purification and Characterization of Fatty Acyl-CoA

Purification (Solid-Phase Extraction):

• Condition a C18 solid-phase extraction (SPE) cartridge with methanol followed by deionized water.

• Load the aqueous phase from the synthesis reaction onto the SPE cartridge.

• Wash the cartridge with deionized water to remove salts and N-hydroxysuccinimide.

• Wash the cartridge with a low percentage of organic solvent (e.g., 20% acetonitrile in water) to elute more polar impurities.

• Elute the fatty acyl-CoA with a higher concentration of organic solvent (e.g., 80% acetonitrile in water).

• Lyophilize the eluate to obtain the purified fatty acyl-CoA as a white powder.

Characterization (HPLC):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 75 mM KH₂PO₄, pH 4.9.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient: A linear gradient from 40% B to 100% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 260 nm (for the adenine moiety of CoA).

• The retention time of the fatty acyl-CoA will be significantly longer than that of free Coenzyme A. The purity can be determined by integrating the peak area.

Visualizations

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Docosahexaenoic Acid N-succinimide (DHA-NHS) Labeling

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the use of Docosahexaenoic acid N-succinimide (DHA-NHS) for labeling, with a focus on improving low labeling efficiency.

Troubleshooting Guide: Improving Low Labeling Efficiency

Low labeling efficiency with DHA-NHS can be attributed to several factors, often related to reaction conditions and reagent stability. This guide provides a systematic approach to identify and resolve these issues.

Problem: Low or no labeling detected after the reaction.

Potential Cause	Recommended Action
Suboptimal pH of Reaction Buffer	The reaction of an NHS ester with a primary amine is highly pH-dependent. The optimal pH range is typically 7.2-8.5.[1][2][] At lower pH, the primary amines on the target molecule are protonated and less available for reaction.[1][4] Conversely, at higher pH, the rate of DHA-NHS hydrolysis increases, which competes with the labeling reaction.[1][2][4] Action: Verify the pH of your reaction buffer using a calibrated pH meter. Adjust the pH to be within the 7.2-8.5 range. A common choice is 0.1 M sodium bicarbonate buffer at pH 8.3.[4]
Presence of Primary Amines in Buffer	Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine, will compete with the target molecule for reaction with DHA-NHS, thereby reducing labeling efficiency.[5][6] Action: Ensure all buffers used for the labeling reaction are free of primary amines. Recommended buffers include phosphate-buffered saline (PBS), borate, or carbonate/bicarbonate buffers.[2]
Hydrolysis of DHA-NHS	DHA-NHS is sensitive to moisture and will hydrolyze in aqueous solutions.[2][7] The half-life of hydrolysis for NHS esters can be as short as a few hours at pH 7 and even shorter at higher pH values.[2] Action: Prepare the DHA-NHS stock solution in an anhydrous organic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) immediately before use.[4][6] Avoid repeated freeze-thaw cycles of the stock solution.[]
Inadequate Molar Excess of DHA-NHS	An insufficient amount of DHA-NHS relative to the target molecule can lead to low labeling. A common starting point is a 5- to 20-fold molar excess of the NHS ester to the protein or other target molecule.[7][8] Action: Perform a titration experiment to determine the optimal molar ratio of DHA-NHS to your target molecule. Gradually increase the molar excess to find the ratio that provides the best signal-to-noise ratio without causing protein precipitation.
Low Concentration of Reactants	The concentration of both the target molecule and DHA-NHS can impact the reaction kinetics.[1] Action: If possible, increase the concentration of your target molecule. A typical concentration for protein labeling is 1-10 mg/mL.[9]
Suboptimal Temperature and Incubation Time	Reactions are typically carried out for 0.5 to 4 hours at room temperature or overnight at 4°C.[1][2][4] Lower temperatures can help minimize hydrolysis of the DHA-NHS but may require longer incubation times.[1] Action: If you suspect hydrolysis is an issue, try performing the reaction at 4°C overnight. If the reaction is slow, a longer incubation at room temperature might be beneficial.
Poor Solubility of DHA-NHS Conjugate	The addition of the long, hydrophobic DHA chain can decrease the solubility of the labeled molecule, potentially leading to aggregation and precipitation out of the solution.[6] Action: If precipitation is observed, consider reducing the molar excess of DHA-NHS. You can also try adding a small percentage (e.g., up to 20%) of an organic co-solvent like DMSO to the reaction buffer to improve solubility.[6]
Inaccessibility of Primary Amines on the Target Molecule	The primary amines on your target molecule may be sterically hindered or buried within its three-dimensional structure, making them inaccessible to DHA-NHS. Action: If structural information is available, assess the accessibility of lysine residues or the N-terminus. Denaturing the protein slightly (if permissible for your application) might expose more labeling sites, but this should be done with caution as it can affect protein function.

Frequently Asked Questions (FAQs)

Q1: What is the optimal buffer for DHA-NHS labeling?

A1: The ideal buffer is free of primary amines. Commonly used buffers include 0.1 M sodium bicarbonate (pH 8.3), 0.1 M phosphate buffer (pH 7.2-8.0), or borate buffer (pH 8.0-8.5).[1][4] Avoid buffers like Tris and glycine.[6]

Q2: How should I prepare and store my DHA-NHS stock solution?

A2: DHA-NHS is moisture-sensitive.[6] It should be dissolved in an anhydrous organic solvent such as DMSO or DMF to create a stock solution.[4] This stock solution can be stored at -20°C for 1-2 months.[4][9] Before use, allow the vial to equilibrate to room temperature before opening to prevent condensation.[10]

Q3: My protein precipitates after adding DHA-NHS. What can I do?

A3: Protein precipitation can occur due to over-labeling, which alters the protein's net charge and solubility, or due to the hydrophobic nature of the DHA molecule.[6] To address this, try reducing the molar excess of DHA-NHS used in the reaction. You can also experiment with adding a small amount of an organic co-solvent like DMSO (up to 20%) to the reaction buffer to help maintain the solubility of the conjugate.[6]

Q4: How can I quench the labeling reaction?

A4: To stop the labeling reaction, you can add a small molecule with a primary amine to consume the excess unreacted DHA-NHS. Common quenching reagents include 1 M Tris-HCl (pH 8.0) or glycine, added to a final concentration of 50-100 mM, and incubated for 15-30 minutes.[7][8]

Q5: How do I remove unreacted DHA-NHS after the labeling reaction?

A5: Unreacted DHA-NHS and its hydrolysis byproducts can be removed using size-exclusion chromatography (e.g., a desalting column), dialysis, or precipitation methods.[4][8] For proteins, a desalting column is a quick and effective method to separate the larger labeled protein from the smaller unreacted molecules.[8]

Experimental Protocols

General Protocol for Labeling a Protein with DHA-NHS

This protocol provides a general guideline. Optimization may be required for your specific protein and experimental goals.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• DHA-NHS

• Anhydrous DMSO or DMF

• Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)[1]

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)[1]

• Desalting column for purification

Procedure:

• Prepare the Protein Solution: Ensure the protein is in an appropriate amine-free buffer at a concentration of 1-10 mg/mL.[9] If necessary, perform a buffer exchange.

• Prepare the DHA-NHS Solution: Immediately before use, dissolve the DHA-NHS in anhydrous DMSO or DMF to a concentration of approximately 10-20 mM.[11]

• Perform the Labeling Reaction:

  • Add a 5- to 20-fold molar excess of the DHA-NHS solution to the protein solution.[7][8] The optimal ratio should be determined empirically.

  • Incubate the reaction for 1-4 hours at room temperature or overnight at 4°C, with gentle mixing.[4]

• Quench the Reaction (Optional but Recommended): Add the quenching buffer to a final concentration of 50-100 mM and incubate for 15-30 minutes at room temperature.[7]

• Purify the Conjugate: Remove unreacted DHA-NHS and byproducts by passing the reaction mixture through a desalting column equilibrated with your desired storage buffer.[8]

• Characterize the Labeled Protein: Determine the degree of labeling (DOL) using appropriate analytical methods, such as mass spectrometry or by quantifying the depletion of primary amines.

Visualizations

Caption: A typical experimental workflow for protein labeling with DHA-NHS.

Caption: A decision tree for troubleshooting low DHA-NHS labeling efficiency.

Caption: The desired labeling reaction versus the competing hydrolysis of DHA-NHS.

References

• 1. benchchem.com [benchchem.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. neb.com [neb.com]
• 6. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. interchim.fr [interchim.fr]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides [sigmaaldrich.com]

Preventing hydrolysis of Docosahexaenoic acid N-succinimide in solution

Welcome to the technical support center for Docosahexaenoic acid N-succinimide (DHA-NHS). This guide provides researchers, scientists, and drug development professionals with detailed information, troubleshooting advice, and frequently asked questions to ensure the successful use of DHA-NHS in your experiments, with a primary focus on preventing its hydrolysis in solution.

Frequently Asked Questions (FAQs)

Q1: What is Docosahexaenoic acid N-succinimide (DHA-NHS)?

A1: Docosahexaenoic Acid N-Succinimide is the succinimide analog of Docosahexaenoic Acid (DHA). The N-hydroxysuccinimide (NHS) ester functional group allows for the conjugation of the DHA molecule to primary amines (-NH2) on proteins, amine-modified oligonucleotides, and other amine-containing molecules to form a stable amide bond.[1]

Q2: What are the primary factors that cause the hydrolysis of DHA-NHS in solution?

A2: The primary factor leading to the hydrolysis of DHA-NHS, like other NHS esters, is the presence of water (moisture). The rate of this hydrolysis is significantly influenced by the pH and temperature of the solution. Higher pH values and elevated temperatures accelerate the rate of hydrolysis.[2][3]

Q3: How can I minimize the hydrolysis of my DHA-NHS stock solution?

A3: To minimize hydrolysis, DHA-NHS should be stored under desiccated conditions at -20°C.[4] When preparing a stock solution, use an anhydrous (dry) organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). It is recommended to prepare the stock solution fresh for each experiment and avoid long-term storage of the solution.[4]

Q4: What is the optimal pH for performing a conjugation reaction with DHA-NHS?

A4: The optimal pH for the reaction of an NHS ester with a primary amine is typically between 7.2 and 8.5.[2] While a slightly basic pH promotes the deprotonation of the primary amine, making it more nucleophilic, a pH above 8.6 can significantly increase the rate of NHS ester hydrolysis.[3][5]

Q5: Can I use buffers like Tris or glycine for my conjugation reaction?

A5: No, you should avoid buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine. These buffers will compete with your target molecule for reaction with the DHA-NHS, leading to low conjugation efficiency. Recommended buffers include phosphate-buffered saline (PBS), borate buffer, or sodium bicarbonate buffer.[4]

Troubleshooting Guide

This guide addresses common issues encountered during the use of DHA-NHS, with a focus on preventing hydrolysis and ensuring successful conjugation.

Issue	Potential Cause	Recommended Solution
Low or no conjugation yield	Hydrolysis of DHA-NHS: The reagent may have been exposed to moisture during storage or handling, or the reaction buffer may be contaminated with water.	Ensure DHA-NHS is stored under desiccated conditions. Use anhydrous solvents to prepare stock solutions. Prepare solutions fresh for each use.
Suboptimal pH: The pH of the reaction buffer is too low (amines are protonated) or too high (hydrolysis is too rapid).	Verify the pH of your reaction buffer is between 7.2 and 8.5.
Presence of competing nucleophiles: The reaction buffer contains primary amines (e.g., Tris, glycine).	Use a non-amine-containing buffer such as PBS, borate, or bicarbonate buffer.
Precipitation of DHA-NHS in aqueous buffer	Low aqueous solubility of DHA: The long, hydrophobic docosahexaenoic acid chain makes DHA-NHS poorly soluble in aqueous solutions.	Dissolve the DHA-NHS in a minimal amount of a water-miscible organic solvent like DMSO or DMF before adding it to the aqueous reaction buffer. The final concentration of the organic solvent should be kept low (typically <10%) to avoid affecting protein stability.
Inconsistent results between experiments	Variable activity of DHA-NHS: The reagent may be degrading over time due to repeated exposure to ambient moisture.	Aliquot the solid DHA-NHS into smaller, single-use vials upon receipt to minimize exposure to moisture from repeated opening of the main container.

Hydrolysis of NHS Esters: Quantitative Data

pH	Temperature (°C)	Approximate Half-life of NHS Ester	Reference
7.0	0	4-5 hours	[2][3]
8.0	Room Temperature	1 hour	[5]
8.5	Room Temperature	~180 minutes	[6]
8.6	4	10 minutes	[2][3]
9.0	Room Temperature	~125 minutes	[6]

Note: The presence of the hydrophobic docosahexaenoic acid chain may influence the rate of hydrolysis. It is always recommended to use DHA-NHS as promptly as possible after its introduction into an aqueous environment.

Experimental Protocols

Protocol: General Procedure for Conjugating DHA-NHS to a Protein

This protocol provides a general guideline for the conjugation of DHA-NHS to a protein containing primary amines. Optimization may be required for your specific protein and experimental goals.

Materials:

• Docosahexaenoic acid N-succinimide (DHA-NHS)

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Desalting column or dialysis cassette for purification

Procedure:

• Prepare the Protein Solution:

  • Ensure the protein is in an appropriate amine-free buffer at a concentration of 1-10 mg/mL. If the protein buffer contains amines, perform a buffer exchange into the Reaction Buffer.

• Prepare the DHA-NHS Stock Solution:

  • Allow the vial of DHA-NHS to equilibrate to room temperature before opening to prevent moisture condensation.

  • Immediately before use, dissolve the required amount of DHA-NHS in anhydrous DMSO or DMF to create a 10-20 mM stock solution. For example, to make a 10 mM solution, dissolve 4.26 mg of DHA-NHS (MW: 425.56 g/mol ) in 1 mL of anhydrous DMSO.

• Conjugation Reaction:

  • Slowly add a 10- to 20-fold molar excess of the DHA-NHS stock solution to the protein solution while gently vortexing. The final volume of DMSO or DMF should not exceed 10% of the total reaction volume.

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C, protected from light. The longer incubation at a lower temperature can help to minimize hydrolysis.

• Quench the Reaction:

  • Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

  • Incubate for 15-30 minutes at room temperature to quench any unreacted DHA-NHS.

• Purify the Conjugate:

  • Remove excess, unreacted DHA-NHS and byproducts by using a desalting column or by dialysis against an appropriate buffer (e.g., PBS).

Protocol: Monitoring Hydrolysis of DHA-NHS

The hydrolysis of DHA-NHS results in the release of N-hydroxysuccinimide (NHS), which can be detected spectrophotometrically.

Materials:

• DHA-NHS

• Anhydrous DMSO or DMF

• Amine-free buffer (e.g., 0.1 M phosphate buffer, pH 7.5)

• Spectrophotometer and quartz cuvettes

Procedure:

• Prepare a stock solution of DHA-NHS in anhydrous DMSO.

• Dilute the stock solution into the amine-free buffer to a final concentration suitable for absorbance measurements.

• Immediately measure the absorbance of the solution at 260-280 nm over time.

• An increase in absorbance in this range indicates the release of NHS and therefore the hydrolysis of the DHA-NHS ester.[2][3]

Visualizations

Logical Workflow for Preventing DHA-NHS Hydrolysis

Caption: A logical workflow illustrating the key steps to minimize the hydrolysis of DHA-NHS during a conjugation experiment.

Signaling Pathway of Docosahexaenoic Acid (DHA)

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. help.lumiprobe.com [help.lumiprobe.com]
• 4. broadpharm.com [broadpharm.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. Studies of the amidation of porphyrin-NHS esters in dilute aqueous solution - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D5NJ02078F [pubs.rsc.org]

Technical Support Center: Troubleshooting Non-Specific Binding of NHS Ester-Modified Proteins

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies for non-specific binding of NHS ester-modified proteins.

Frequently Asked Questions (FAQs)

Q1: What is non-specific binding in the context of NHS ester-modified proteins?

Non-specific binding refers to the undesirable adhesion of NHS ester-modified proteins to surfaces or other molecules that are not the intended target.[1] This phenomenon can be driven by various factors, including hydrophobic interactions and electrostatic forces, leading to high background signals and inaccurate experimental results.[1]

Q2: What are the primary causes of non-specific binding with NHS ester-modified proteins?

Common causes of non-specific binding include:

• Hydrolysis of the NHS ester: NHS esters can hydrolyze in aqueous solutions, particularly at a non-optimal pH, forming a carboxyl group that can increase non-specific binding through electrostatic interactions.[1][2]

• Excess Labeling: Over-modification of the protein with the NHS ester can alter its properties, leading to aggregation or increased hydrophobicity, which promotes non-specific interactions.[1]

• Inadequate Blocking: Insufficient blocking of surfaces (e.g., microplate wells) leaves sites available for the modified protein to bind non-specifically.[1][3]

• Inappropriate Buffer Composition: The presence of primary amines (e.g., Tris buffer) in reaction or assay buffers can compete with the intended labeling reaction.[1][2] Suboptimal pH or ionic strength can also contribute to non-specific interactions.[1][3][4]

• Contaminants or Aggregates: The presence of protein aggregates or other contaminants can lead to high background signals.[1]

Q3: How can I prevent the hydrolysis of NHS esters during my labeling reaction?

To minimize NHS ester hydrolysis, it is crucial to perform the labeling reaction at an optimal pH, typically between 7.2 and 8.5.[5] The rate of hydrolysis increases significantly with higher pH.[2][5] It is also recommended to prepare the NHS ester solution immediately before use.[2][6]

Q4: How do I properly quench a reaction involving NHS esters?

To stop the labeling reaction and prevent further non-specific modification, a quenching agent containing a primary amine can be added. Common quenching agents include Tris, glycine, hydroxylamine, or ethanolamine.[2][7] Typically, the quenching agent is added to a final concentration of 50-100 mM and incubated for 15-30 minutes.[1][2]

Troubleshooting Guides

Issue 1: High Background Signal Across the Entire Assay Plate

A uniformly high background often points to a systemic issue with a reagent or a general step in the assay protocol.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Concentration of Modified Protein is Too High	Perform a titration experiment (e.g., a checkerboard titration) to determine the optimal concentration of the NHS ester-modified protein that yields a good signal-to-noise ratio.[1]
Inadequate Blocking	Test different blocking agents such as 1% BSA, 5% non-fat milk, or commercially available blockers. Optimize the incubation time and temperature for the blocking step (e.g., 1 hour at 37°C versus overnight at 4°C).[1]
Inefficient Washing	Increase the number of wash cycles (e.g., from 3 to 5). Increase the soaking time for each wash to at least 30 seconds. Consider adding a non-ionic surfactant like 0.05% Tween 20 to the wash buffer to reduce hydrophobic interactions.[1][8]
Presence of Aggregates	Centrifuge the protein solution to remove any aggregates before use.[1] Consider purification methods like size-exclusion chromatography to separate monomers from aggregates.[3]
Suboptimal Buffer Conditions	Adjust the pH or increase the salt concentration of the buffer to reduce electrostatic interactions.[1][4][8] Adding a non-ionic surfactant can help mitigate hydrophobic interactions.[4][8]

Issue 2: Low or No Labeling Efficiency

If you observe poor conjugation of the NHS ester to your protein, consider the following.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Incorrect Buffer pH	Ensure the pH of the reaction buffer is within the optimal range of 7.2-8.5. A pH of 8.3-8.5 is often considered optimal for many applications.[6][9]
Presence of Primary Amines in Buffer	Avoid buffers containing primary amines, such as Tris or glycine, as they will compete with the target protein for the NHS ester.[2][5][6] Use amine-free buffers like phosphate, bicarbonate, or borate buffers.[5][6]
Hydrolyzed/Inactive NHS Ester	Prepare the NHS ester solution immediately before use to minimize hydrolysis.[2][6] Store NHS esters in a dry, dark container at -20°C and avoid repeated freeze-thaw cycles.[6] You can test the reactivity of your NHS ester by measuring its hydrolysis in the presence of NaOH.[10]
Low Protein Concentration	For optimal labeling, the protein concentration should generally be at least 2 mg/mL.[6]

Quantitative Data Summary

Table 1: pH-Dependent Hydrolysis of NHS Esters

The stability of NHS esters is highly dependent on pH. The half-life of the ester decreases as the pH increases, which directly competes with the desired labeling reaction.

pH	Temperature	Half-life of NHS-ester
7.0	0°C	4-5 hours[5]
8.6	4°C	10 minutes[5]
9.0	Not specified	A few minutes[11]

Experimental Protocols

Protocol 1: General NHS Ester Labeling of a Protein

This protocol provides a general procedure for labeling a protein with an amine-reactive NHS ester.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, 0.1 M sodium bicarbonate, pH 8.3-8.5).[1][9]

• NHS ester reagent.

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[1]

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0).[1]

• Desalting column (e.g., G-25).[1]

Procedure:

• Prepare the protein solution at a concentration of 2-10 mg/mL in the labeling buffer.[6]

• Immediately before use, dissolve the NHS ester in a small amount of DMF or DMSO to a concentration of 10 mg/mL.[1]

• Add the dissolved NHS ester to the protein solution. A common starting point is a 5- to 20-fold molar excess of the NHS ester to the protein.[1][2] The optimal ratio should be determined empirically.

• Incubate the reaction for 1-4 hours at room temperature or overnight at 4°C.[1][9]

• (Optional but Recommended) Quench the reaction by adding the quenching buffer to a final concentration of 50-100 mM and incubate for 15-30 minutes.[1]

• Remove the unreacted NHS ester and byproducts by passing the reaction mixture through a desalting column.[2]

Protocol 2: Purification of the Labeled Protein using a Desalting Column

This method rapidly separates the labeled protein from smaller, unreacted molecules.

Procedure:

• Equilibrate the Column: Equilibrate a desalting column with your desired storage buffer according to the manufacturer's instructions.

• Load the Sample: Apply the quenched reaction mixture to the top of the column resin.

• Elute the Conjugate: Centrifuge the column (for spin columns) or allow the buffer to flow through (for gravity-flow columns). The larger, labeled protein will elute first, while the smaller, unbound label and quenching reagents will be retained by the resin.[2]

Visualizations

Signaling Pathways and Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Understanding and Controlling Non-Specific Binding in SPR Experiments - Amerigo Scientific [amerigoscientific.com]
• 4. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 5. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. nicoyalife.com [nicoyalife.com]
• 9. lumiprobe.com [lumiprobe.com]
• 10. info.gbiosciences.com [info.gbiosciences.com]
• 11. tools.thermofisher.com [tools.thermofisher.com]

Technical Support Center: Optimizing DHA-NHS Ester Protein Conjugation

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the molar excess of Docosahexaenoic Acid (DHA)-NHS ester for successful protein conjugation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting molar excess of DHA-NHS ester to protein?

A typical starting point for NHS ester conjugations is a 20-fold molar excess of the NHS ester to the protein.[1][2][3] However, the optimal ratio is highly dependent on the specific protein, its concentration, and the number of available primary amines (lysine residues and the N-terminus). For initial experiments, it is recommended to test a range of molar ratios to determine the optimal conditions for your specific protein.

Q2: What is the ideal buffer for DHA-NHS ester conjugation?

The reaction should be performed in an amine-free buffer at a pH between 7.2 and 8.5.[4][5] Common choices include phosphate-buffered saline (PBS), borate buffer, or carbonate-bicarbonate buffer.[4][5] Buffers containing primary amines, such as Tris or glycine, must be avoided as they will compete with the protein for reaction with the NHS ester.[1][2]

Q3: How should I dissolve the DHA-NHS ester?

DHA-NHS ester is likely to be hydrophobic and may not be readily soluble in aqueous buffers. It should be dissolved in a dry, water-miscible organic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) immediately before use.[1][2][6] The final concentration of the organic solvent in the reaction mixture should be kept low, typically not exceeding 10%, to avoid protein denaturation.[1][3]

Q4: What are the optimal reaction time and temperature?

The reaction can be carried out for 30-60 minutes at room temperature or for 2 hours on ice.[1][3] Longer incubation times, up to overnight on ice, can also be used.[6][7] The optimal time and temperature should be determined empirically for your specific system.

Q5: How can I stop the conjugation reaction?

The reaction can be quenched by adding a buffer containing primary amines, such as Tris-HCl or glycine, to a final concentration of 50-100 mM. This will react with any excess NHS ester.

Q6: How can I remove unreacted DHA-NHS ester after the reaction?

Unreacted DHA-NHS ester and its hydrolysis byproducts can be removed by dialysis, gel filtration (desalting columns), or tangential flow filtration.[1][2][8]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Conjugation Efficiency	1. Hydrolyzed DHA-NHS ester: The NHS ester is moisture-sensitive and can hydrolyze over time.[2][9] 2. Suboptimal pH: The reaction pH is too low, leading to protonation of primary amines.[6][7] 3. Presence of competing amines: The reaction buffer contains primary amines (e.g., Tris, glycine).[1] 4. Insufficient molar excess: The molar ratio of DHA-NHS ester to protein is too low.[1][3] 5. Low protein concentration: Dilute protein solutions may require a higher molar excess of the NHS ester.[1][3]	1. Use fresh, high-quality DHA-NHS ester. Store it properly under dry conditions and at the recommended temperature. Allow the vial to warm to room temperature before opening to prevent condensation.[2][9] 2. Ensure the reaction buffer pH is between 7.2 and 8.5.[4][5] 3. Exchange the protein into an amine-free buffer (e.g., PBS, borate buffer) before the reaction.[1][2] 4. Increase the molar excess of DHA-NHS ester. Perform a titration to find the optimal ratio. 5. If possible, increase the protein concentration. Alternatively, increase the molar excess of the DHA-NHS ester.[1][3]
Protein Precipitation	1. High concentration of organic solvent: The concentration of DMSO or DMF used to dissolve the DHA-NHS ester is too high.[1][3] 2. Protein instability: The protein may be unstable under the reaction conditions (e.g., pH, temperature). 3. Over-conjugation: A high degree of conjugation can alter the protein's properties and lead to precipitation.	1. Keep the final concentration of the organic solvent below 10%.[1][3] Add the DHA-NHS ester solution to the protein solution slowly while gently stirring. 2. Perform the reaction at a lower temperature (e.g., on ice).[1][3] Ensure the pH is within the protein's stability range. 3. Reduce the molar excess of DHA-NHS ester or shorten the reaction time.
Inconsistent Results	1. Variable quality of DHA-NHS ester: The activity of the NHS ester can vary between batches or due to improper storage. 2. Inaccurate quantitation of reactants: Errors in determining the concentration of the protein or the mass of the DHA-NHS ester.	1. Test the reactivity of the NHS ester before use.[8] Purchase high-quality reagents from a reputable supplier. 2. Accurately determine the protein concentration using a reliable method (e.g., BCA assay). Carefully weigh the DHA-NHS ester immediately before dissolving it.

Experimental Protocols

General Protocol for DHA-NHS Ester Protein Conjugation

This protocol provides a starting point for the conjugation of a DHA-NHS ester to a protein containing primary amines. Optimization of the molar excess of the DHA-NHS ester, reaction time, and temperature may be required for each specific protein.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• DHA-NHS ester

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting columns or dialysis equipment

Procedure:

• Preparation of Protein:

  • Ensure the protein is in an amine-free buffer at a concentration of 1-10 mg/mL.[1][2] If the protein is in a buffer containing primary amines, perform a buffer exchange.

• Preparation of DHA-NHS Ester Solution:

  • Allow the vial of DHA-NHS ester to equilibrate to room temperature before opening to prevent moisture condensation.[1][2]

  • Immediately before use, dissolve the DHA-NHS ester in anhydrous DMF or DMSO to a stock concentration of 10 mM.[1][3]

• Calculation of DHA-NHS Ester Volume:

  • Calculate the volume of the 10 mM DHA-NHS ester stock solution needed to achieve the desired molar excess (e.g., 20-fold) for your protein amount.

• Conjugation Reaction:

  • Add the calculated volume of the DHA-NHS ester solution to the protein solution while gently vortexing or stirring.

  • Ensure the final volume of the organic solvent does not exceed 10% of the total reaction volume.[1][3]

  • Incubate the reaction at room temperature for 30-60 minutes or on ice for 2 hours.[1][3]

• Quenching the Reaction (Optional):

  • To stop the reaction, add the quenching buffer to a final concentration of 50-100 mM.

  • Incubate for an additional 15-30 minutes at room temperature.

• Purification of the Conjugate:

  • Remove unreacted DHA-NHS ester and byproducts by passing the reaction mixture through a desalting column or by dialysis against an appropriate buffer.[1][2]

• Characterization and Storage:

  • Characterize the degree of conjugation using appropriate methods (e.g., MALDI-TOF mass spectrometry, SDS-PAGE).

  • Store the purified DHA-protein conjugate under conditions that are optimal for the unmodified protein.

Data Presentation

Table 1: Recommended Reaction Parameters for DHA-NHS Ester Protein Conjugation

Parameter	Recommended Range	Notes
Molar Excess of DHA-NHS Ester	8- to 20-fold[3][7]	Highly protein-dependent; should be optimized.
Protein Concentration	1 - 10 mg/mL[1][2]	Higher concentrations are generally more efficient.
Reaction pH	7.2 - 8.5[4][5]	Optimal pH for reaction with primary amines while minimizing hydrolysis.
Reaction Temperature	4°C to Room Temperature[1][3]	Lower temperatures can help maintain protein stability.
Reaction Time	30 minutes to overnight[1][3][6][7]	Should be optimized for the desired degree of labeling.
Organic Solvent Concentration	< 10% (v/v)[1][3]	To prevent protein denaturation.

Visualizations

Caption: Experimental workflow for DHA-NHS ester protein conjugation.

Caption: Reaction pathways in DHA-NHS ester protein conjugation.

References

• 1. broadpharm.com [broadpharm.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. broadpharm.com [broadpharm.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. interchim.fr [interchim.fr]
• 8. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - DE [thermofisher.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]

Technical Support Center: Docosahexaenoic Acid N-succinimide (DHA-NHS) Conjugation

This technical support center provides guidance for researchers, scientists, and drug development professionals on the optimal use of Docosahexaenoic acid N-succinimide (DHA-NHS) in conjugation reactions. The efficiency of the reaction between the N-hydroxysuccinimide (NHS) ester of DHA and primary amines is critically dependent on the reaction pH. This guide offers troubleshooting advice, frequently asked questions, and detailed protocols to help you achieve optimal results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for conjugating DHA-NHS to a primary amine?

A1: The optimal pH for the reaction of an NHS ester with a primary amine is a compromise between maximizing the reactivity of the amine and minimizing the hydrolysis of the NHS ester. For most NHS ester conjugations, a pH range of 7.2 to 8.5 is recommended.[1][2] The optimal pH for specific applications is often found to be between 8.3 and 8.5.[3][4]

Q2: Why is the pH so critical for the DHA-NHS reaction?

A2: The reaction pH influences two competing processes:

• Amine Reactivity: The reactive species is the unprotonated primary amine (-NH2), which acts as a nucleophile. At a pH below the pKa of the amine (typically around 10.5 for the lysine side chain), the amine is predominantly protonated (-NH3+) and non-nucleophilic, which significantly slows down the reaction rate.[5]

• NHS Ester Hydrolysis: NHS esters are susceptible to hydrolysis, where the ester is cleaved by water, rendering it inactive. The rate of this hydrolysis reaction increases significantly with higher pH.[1][5]

Therefore, the ideal pH maximizes the concentration of the reactive amine while keeping the rate of NHS ester hydrolysis to a minimum.

Q3: What happens if the pH is too low or too high?

A3:

• Low pH (<7): The concentration of the nucleophilic unprotonated primary amine is low, leading to a very slow or incomplete reaction.[4][5]

• High pH (>8.5): The hydrolysis of the DHA-NHS ester becomes the dominant reaction, leading to a low yield of the desired conjugate and an increase in the hydrolyzed, unreactive DHA.[1][5]

Q4: What buffers should I use for the DHA-NHS conjugation reaction?

A4: It is crucial to use a buffer that does not contain primary amines, as these will compete with your target molecule for reaction with the DHA-NHS.[1][6][7]

• Recommended Buffers: Phosphate-buffered saline (PBS), borate buffer, or carbonate/bicarbonate buffer at a pH between 7.2 and 8.5.[1]

• Buffers to Avoid: Tris-based buffers (e.g., TBS) and glycine buffers, as they contain primary amines.[1][6] These can, however, be used to quench the reaction.[1]

Q5: How stable is the DHA-NHS ester in aqueous solutions?

A5: The stability of the NHS ester is highly dependent on the pH. As the pH increases, the half-life of the NHS ester decreases significantly. For example, the half-life of a typical NHS ester can be several hours at pH 7, but only a few minutes at pH 8.6.[1][8] Therefore, it is recommended to prepare the DHA-NHS solution immediately before use.[7]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Conjugation Yield	Suboptimal pH: The reaction pH is too low or too high.	Verify the pH of your reaction buffer and adjust it to the optimal range of 7.2-8.5. A pH of 8.3-8.5 is often a good starting point.[3][4]
Hydrolysis of DHA-NHS: The DHA-NHS ester has hydrolyzed before reacting with the amine.	Prepare the DHA-NHS solution immediately before use. Avoid storing it in aqueous buffers.[7] If dissolving in an organic solvent first, add it to the aqueous reaction mixture just before starting the incubation.
Presence of Primary Amines in the Buffer: Your buffer (e.g., Tris, glycine) is competing with the target molecule.	Switch to a non-amine-containing buffer like PBS, borate, or carbonate buffer.[1][6]
Inactive DHA-NHS: The DHA-NHS reagent may have degraded due to improper storage.	Ensure that the DHA-NHS is stored in a cool, dry place, protected from moisture. Allow the reagent to warm to room temperature before opening to prevent condensation.[6][7]
High Levels of Hydrolyzed DHA	Reaction pH is too High: A pH above 8.5 significantly accelerates the hydrolysis of the NHS ester.	Lower the pH of the reaction buffer to within the 7.2-8.5 range.[2]
Long Reaction Time at High pH: Extended incubation at a high pH increases the likelihood of hydrolysis.	Optimize the reaction time. For many NHS ester conjugations, 30 minutes to 2 hours at room temperature is sufficient.[1][7]
Inconsistent Results	Fluctuations in pH: The pH of the reaction mixture may be changing during the reaction.	Use a buffer with sufficient buffering capacity to maintain a stable pH throughout the reaction.
Variable Reagent Quality: The quality of the DHA-NHS or the target molecule may vary between experiments.	Use high-quality reagents and ensure consistent preparation and storage of all components.

Data Presentation

Table 1: Effect of pH on the Half-life of NHS Esters

pH	Temperature	Half-life of NHS Ester	Reference
7.0	0°C	4-5 hours	[1]
8.0	Room Temp	~1 hour	[8]
8.5	Room Temp	~30 minutes	[9]
8.6	4°C	10 minutes	[1][8]
9.0	Room Temp	~5-10 minutes	[9]

Note: This data is for general NHS esters and should be used as a guideline. The exact half-life of DHA-NHS may vary.

Table 2: Summary of Reaction Conditions for NHS Ester Conjugation

Parameter	Recommended Range	Notes
pH	7.2 - 8.5	Optimal balance between amine reactivity and NHS ester stability.[1][2]
Temperature	4°C to Room Temperature	Lower temperatures can prolong the half-life of the NHS ester but may require longer reaction times.[1]
Reaction Time	30 minutes - 4 hours	Should be optimized for the specific reactants and conditions.[1]
Buffer	PBS, Borate, Carbonate	Must be free of primary amines.[1]

Experimental Protocols

Protocol 1: General Procedure for DHA-NHS Conjugation to a Primary Amine

This protocol provides a general guideline for the conjugation of DHA-NHS to a protein or other amine-containing molecule. Optimization may be required for specific applications.

Materials:

• DHA-NHS

• Amine-containing molecule (e.g., protein)

• Reaction Buffer: 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.2-8.5 (or 0.1 M sodium bicarbonate buffer, pH 8.3)

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M glycine

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Desalting column or dialysis equipment for purification

Procedure:

• Prepare the Amine-Containing Molecule:

  • Dissolve the amine-containing molecule in the Reaction Buffer to a final concentration of 1-10 mg/mL.[3]

  • If the molecule is in a buffer containing primary amines, it must be exchanged into the Reaction Buffer using a desalting column or dialysis.[7]

• Prepare the DHA-NHS Solution:

  • Immediately before use, dissolve the DHA-NHS in a small amount of anhydrous DMF or DMSO.[3][7] The concentration will depend on the desired molar excess.

  • Note: DHA-NHS is moisture-sensitive. Ensure the solvent is anhydrous and handle the reagent quickly.

• Perform the Conjugation Reaction:

  • Add the desired molar excess of the dissolved DHA-NHS to the solution of the amine-containing molecule. A 10-20 fold molar excess of DHA-NHS is a common starting point.[7]

  • The final concentration of the organic solvent should ideally be less than 10% of the total reaction volume to avoid denaturation of proteins.[1]

  • Incubate the reaction for 30 minutes to 2 hours at room temperature or for 2-4 hours at 4°C.[1] Gentle mixing during incubation is recommended.

• Quench the Reaction (Optional):

  • To stop the reaction, add the Quenching Buffer to a final concentration of 20-50 mM.[8]

  • Incubate for 15-30 minutes at room temperature. This will hydrolyze any unreacted DHA-NHS.

• Purify the Conjugate:

  • Remove excess, unreacted DHA-NHS and byproducts by gel filtration (desalting column) or dialysis.

Mandatory Visualization

Caption: Experimental workflow for the conjugation of DHA-NHS to a primary amine.

Caption: Troubleshooting flowchart for low DHA-NHS conjugation yield.

References

• 1. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - CL [thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. interchim.fr [interchim.fr]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. Studies of the amidation of porphyrin-NHS esters in dilute aqueous solution - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D5NJ02078F [pubs.rsc.org]

How to quench an NHS ester reaction effectively

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively quenching N-Hydroxysuccinimide (NHS) ester reactions.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of quenching an NHS ester reaction?

Quenching an NHS ester reaction is a critical step to stop the labeling or crosslinking process.[1][2] By adding a quenching agent, any remaining reactive NHS esters are deactivated. This prevents unwanted, non-specific labeling of other molecules in subsequent steps and ensures the stability of the final conjugate.

Q2: What are the common quenching agents for NHS ester reactions?

Common quenching agents are small molecules containing primary amines that efficiently react with the NHS ester.[3] These include:

• Tris (tris(hydroxymethyl)aminomethane)[1][2][3]

• Glycine[1][2][3]

• Hydroxylamine[3][4][5]

• Ethanolamine[3][5]

• Lysine[4][5]

Q3: How do quenching agents stop the NHS ester reaction?

Quenching agents provide a high concentration of primary amines that compete with the target molecule for any remaining unreacted NHS esters. This reaction forms a stable amide bond with the quenching agent, thus inactivating the NHS ester and preventing it from reacting with other primary amines in the solution.

Q4: Can I quench the reaction by adjusting the pH?

Yes, you can promote the hydrolysis of NHS esters by raising the pH to above 8.6.[2][4] At this pH, the half-life of NHS esters is significantly reduced to about 10 minutes, leading to the regeneration of the original carboxyl group.[2][4][6] However, using a primary amine-containing quenching agent is generally a more active and controlled method to terminate the reaction.

Troubleshooting Guide

Issue 1: Incomplete Quenching Leading to High Background or Non-Specific Binding

• Potential Cause: The concentration of the quenching agent was insufficient to react with all the excess NHS esters.

• Recommended Action: Increase the final concentration of the quenching agent. A common range is 20-100 mM.[3][7] Ensure the quenching solution is well-mixed with the reaction mixture.

• Potential Cause: The incubation time for the quenching step was too short.

• Recommended Action: Increase the quenching incubation time. Typically, 5-15 minutes at room temperature is sufficient, but this can be extended.[7]

• Potential Cause: The quenching reagent has degraded or was of poor quality.

• Recommended Action: Prepare fresh quenching solutions before each use. Ensure the quenching reagent is stored under appropriate conditions.

Issue 2: Modification of the Target Molecule by the Quenching Agent

• Potential Cause: Some quenching agents, like Tris, glycine, lysine, and ethanolamine, can modify the carboxyl groups on the target protein, which may be undesirable in certain applications.[5][8]

• Recommended Action: If modification of carboxyl groups is a concern, use hydroxylamine as the quenching agent.[5][8] Hydroxylamine reacts with the NHS ester to form a hydroxamate, which results in the hydrolysis of non-reacted NHS esters.[5]

Issue 3: Low Yield of the Desired Conjugate After Quenching

• Potential Cause: The primary issue is likely not the quenching step itself, but rather inefficient labeling in the initial reaction. The competing hydrolysis of the NHS ester is a major factor, and its rate increases with higher pH and temperature.[1][3][9]

• Recommended Action:

  • Optimize the pH of the labeling reaction to be within the 7.2-8.5 range.[1][10]

  • Ensure the concentration of the protein or molecule to be labeled is sufficiently high.[11]

  • Prepare the NHS ester solution immediately before use to minimize hydrolysis.[3]

  • Consider performing the reaction at a lower temperature (e.g., 4°C) for a longer duration to minimize hydrolysis.[11]

Data Presentation

Table 1: Common Quenching Reagents for NHS Ester Reactions

Quenching Reagent	Typical Final Concentration	Typical Incubation Time	Notes
Tris	20-100 mM[3][7]	5-15 minutes at room temperature[7]	Can modify carboxyl groups on the target molecule.[5]
Glycine	20-100 mM	10-15 minutes at room temperature	Can modify carboxyl groups on the target molecule.[5]
Hydroxylamine	10-50 mM[4][12]	5-15 minutes at room temperature	Hydrolyzes unreacted NHS esters to form a hydroxamate.[5]
Ethanolamine	20-50 mM[5]	10-15 minutes at room temperature	Can modify carboxyl groups on the target molecule.[5]

Table 2: Half-life of NHS Ester Hydrolysis at Different pH Values

pH	Temperature	Half-life
7.0	0°C	4-5 hours[1][9]
8.0	Room Temperature	~1 hour[11]
8.6	4°C	10 minutes[1][9]
9.0	Room Temperature	~10 minutes[11]

Experimental Protocols

Protocol 1: Quenching with Tris-HCl

• Prepare a 1 M stock solution of Tris-HCl, pH 8.0.

• Add the Tris-HCl stock solution to the NHS ester reaction mixture to a final concentration of 50-100 mM. [7] For example, add 5-10 µL of 1 M Tris-HCl to a 100 µL reaction.

• Mix thoroughly by gentle vortexing or pipetting.

• Incubate for 15 minutes at room temperature. [7]

• Proceed with the purification of your conjugate to remove the quenched NHS ester and excess quenching reagent.

Protocol 2: Quenching with Hydroxylamine

• Prepare a 1 M stock solution of hydroxylamine-HCl, and adjust the pH to 8.5 with NaOH. Prepare this solution fresh.

• Add the hydroxylamine stock solution to the NHS ester reaction mixture to a final concentration of 10-50 mM. [4][12] For example, add 1-5 µL of 1 M hydroxylamine to a 100 µL reaction.

• Mix thoroughly by gentle vortexing or pipetting.

• Incubate for 5-15 minutes at room temperature.

• Proceed with the purification of your conjugate.

Visualizations

Caption: NHS ester reaction leading to conjugation and the subsequent quenching of excess reagent.

Caption: Troubleshooting workflow for incomplete quenching of NHS ester reactions.

References

• 1. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 8. interchim.fr [interchim.fr]
• 9. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Docosahexaenoic Acid N-succinimide (DHA-NHS) Conjugation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Docosahexaenoic acid N-succinimide (DHA-NHS) and encountering issues with the removal of its unconjugated form after conjugation reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in removing unconjugated DHA-NHS after a conjugation reaction?

A1: The primary challenge stems from the hydrophobic nature of Docosahexaenoic acid (DHA). This property can lead to non-specific binding to purification media, aggregation of the DHA-protein conjugate, and difficulty in separating the unconjugated DHA-NHS from the final product using standard aqueous-based purification methods.

Q2: How does the hydrolysis of DHA-NHS affect the purification process?

A2: DHA-NHS, like other NHS esters, is susceptible to hydrolysis in aqueous solutions, a reaction that competes with the desired conjugation to primary amines.[1] This hydrolysis results in free DHA and N-hydroxysuccinimide (NHS). While the small, polar NHS is easily removed, the free DHA is highly hydrophobic and can associate with the protein conjugate, necessitating efficient purification methods to ensure its removal. The rate of hydrolysis increases with higher pH.[1]

Q3: What are the most common methods for removing unconjugated DHA-NHS?

A3: The most common and effective methods include size-exclusion chromatography (SEC), dialysis, and hydrophobic interaction chromatography (HIC). The choice of method depends on the specific characteristics of the protein conjugate, the scale of the experiment, and the required purity of the final product.

Q4: Can I quench the reaction before purification? If so, how?

A4: Yes, quenching the reaction is a critical step to prevent further modification of your protein and to hydrolyze the remaining active DHA-NHS. This can be achieved by adding a quenching buffer containing a high concentration of a primary amine, such as Tris or glycine, to a final concentration of 10-50 mM and incubating for 15-30 minutes. Alternatively, raising the pH of the reaction mixture to above 8.6 will rapidly hydrolyze the NHS ester.

Troubleshooting Guide

Symptom	Potential Cause	Recommended Solution
Low yield of purified conjugate	Aggregation during purification: The increased hydrophobicity of the DHA-conjugated protein can lead to aggregation and loss of material during purification steps.	- Optimize buffer conditions by adjusting pH and ionic strength. Consider adding non-ionic detergents or other stabilizing additives. - Perform purification at a lower temperature (e.g., 4°C) to reduce the rate of aggregation. - Work with lower protein concentrations during the purification process.
Non-specific binding to chromatography resin: The hydrophobic DHA moiety can interact with the stationary phase of some chromatography columns, leading to poor recovery.	- For size-exclusion chromatography, screen different resins to find one with minimal hydrophobic interaction. - Consider using Hydrophobic Interaction Chromatography (HIC), which is specifically designed to separate molecules based on hydrophobicity.
Presence of unconjugated DHA in the final product	Inefficient removal by the chosen purification method: The chosen method may not be suitable for the complete removal of the hydrophobic DHA-NHS or hydrolyzed DHA.	- Increase the number of dialysis buffer changes or the duration of dialysis. - Optimize the gradient and column choice for chromatography methods. For SEC, ensure the pore size is appropriate to separate the small molecule from the protein. For HIC, a shallow elution gradient may be necessary.
Association of hydrolyzed DHA with the protein conjugate: The free DHA, being hydrophobic, can non-specifically associate with the protein, making it difficult to remove.	- Include a mild, non-ionic detergent (e.g., Tween-20) in the purification buffers to help solubilize the free DHA and prevent its association with the protein. - Consider a multi-step purification approach, combining different chromatography techniques (e.g., SEC followed by HIC).
Conjugate is difficult to resolubilize after lyophilization	Aggregation upon concentration/drying: The increased hydrophobicity can make the conjugate prone to irreversible aggregation upon removal of water.	- Add a cryoprotectant such as glycerol or a stabilizing sugar like trehalose to the final purified sample before lyophilization. - Optimize the lyophilization cycle to ensure proper drying without causing protein denaturation.

Experimental Protocols

Protocol 1: Removal of Unconjugated DHA-NHS using Size-Exclusion Chromatography (SEC)

This method separates molecules based on their size. The larger protein conjugate will elute first, while the smaller, unconjugated DHA-NHS and its byproducts are retained longer in the column.

Materials:

• Size-exclusion chromatography column (e.g., Sephadex G-25, Bio-Gel P-6)

• SEC Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

• Chromatography system or syringe for manual loading

Methodology:

• Column Equilibration: Equilibrate the SEC column with at least 2-3 column volumes of SEC Buffer.

• Sample Loading: After quenching the conjugation reaction, centrifuge the sample to remove any precipitate. Carefully load the supernatant onto the equilibrated column.

• Elution: Begin eluting the sample with SEC Buffer.

• Fraction Collection: Collect fractions as the sample elutes from the column. Monitor the eluate at 280 nm to detect the protein-containing fractions.

• Analysis: Pool the protein-containing fractions and analyze for the presence of the conjugate and the absence of unconjugated DHA-NHS using appropriate analytical techniques (e.g., SDS-PAGE, LC-MS).

Protocol 2: Removal of Unconjugated DHA-NHS using Dialysis

Dialysis is a process where a semi-permeable membrane is used to separate molecules based on size. The protein conjugate is retained within the dialysis tubing, while the smaller unconjugated DHA-NHS diffuses out into the dialysis buffer.[1][2]

Materials:

• Dialysis tubing or cassette with an appropriate molecular weight cut-off (MWCO), typically 10-14 kDa.

• Dialysis Buffer (e.g., PBS, pH 7.4), at a volume at least 200-500 times that of the sample.[2]

• Magnetic stirrer and stir bar.

Methodology:

• Membrane Preparation: Prepare the dialysis membrane according to the manufacturer's instructions. This usually involves rinsing with deionized water.

• Sample Loading: Load the quenched reaction mixture into the dialysis tubing/cassette, ensuring no air bubbles are trapped.

• Dialysis: Place the sealed tubing/cassette into the dialysis buffer. Stir the buffer gently at 4°C.

• Buffer Changes: Change the dialysis buffer every 2-4 hours for the first 8-12 hours, then dialyze overnight against fresh buffer. A typical procedure involves an initial 1-2 hour dialysis at room temperature, followed by two more buffer changes and an overnight dialysis at 4°C.[2][3]

• Sample Recovery: Carefully remove the sample from the tubing/cassette.

Protocol 3: Removal of Unconjugated DHA-NHS using Hydrophobic Interaction Chromatography (HIC)

HIC separates molecules based on their surface hydrophobicity. This technique is particularly useful for separating the more hydrophobic DHA-protein conjugate from the highly hydrophobic unconjugated DHA-NHS.[4]

Materials:

• HIC column (e.g., Phenyl Sepharose, Butyl Sepharose).

• Binding Buffer: High salt concentration (e.g., 1-2 M ammonium sulfate in 50 mM sodium phosphate, pH 7.0).

• Elution Buffer: Low salt concentration (e.g., 50 mM sodium phosphate, pH 7.0).

• Chromatography system.

Methodology:

• Sample Preparation: Add ammonium sulfate to the quenched reaction mixture to match the salt concentration of the Binding Buffer.

• Column Equilibration: Equilibrate the HIC column with several column volumes of Binding Buffer.

• Sample Loading: Load the prepared sample onto the column. The protein conjugate and unconjugated DHA-NHS will bind to the resin.

• Elution: Elute the bound molecules using a reverse salt gradient, from high salt (Binding Buffer) to low salt (Elution Buffer). The less hydrophobic molecules will elute first. Due to its high hydrophobicity, the unconjugated DHA-NHS is expected to bind more tightly and elute at a lower salt concentration than the protein conjugate.

• Fraction Collection and Analysis: Collect fractions and analyze them to identify those containing the purified conjugate.

Visualizations

Caption: Experimental workflow for DHA-protein conjugation and purification.

Caption: Troubleshooting logic for removing unconjugated DHA-NHS.

References

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. home.sandiego.edu [home.sandiego.edu]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. What is Hydrophobic Interaction Chromatography? The All-New BioPro HIC BF Column | YMC America [ymcamerica.com]

Minimizing protein precipitation during NHS ester labeling

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals minimize protein precipitation during N-hydroxysuccinimide (NHS) ester labeling experiments.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues that lead to protein precipitation during and after NHS ester labeling.

Question: My protein solution becomes cloudy and precipitates immediately after adding the NHS ester or adjusting the buffer pH. What is happening and how can I fix it?

Answer:

Immediate precipitation upon addition of reagents is often due to several factors related to protein stability and reaction conditions. The primary causes include the protein's isoelectric point (pI), buffer composition, and the introduction of organic solvents.

Possible Causes and Solutions:

• Proximity to Isoelectric Point (pI): Proteins are least soluble at their isoelectric point. The recommended pH for NHS ester labeling (pH 7.2-8.5) may be close to your protein's pI, causing it to precipitate.[1][2]

  • Solution: If possible, adjust the reaction pH to be at least 1-2 units away from the protein's pI while staying within the optimal range for NHS ester reactivity.[2] If the protein is unstable at the optimal labeling pH, consider alternative labeling chemistries that can be performed at a more favorable pH.[1]

• Buffer Composition: The addition of a high concentration of bicarbonate or other buffer salts can cause a sudden change in the ionic environment, leading to precipitation.[1]

  • Solution: Instead of adding a small volume of a highly concentrated buffer, try dialyzing the protein into the desired reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5 or PBS, pH 7.2-7.4) before labeling.[1][3] This allows for a more gradual environmental change.

• Organic Solvent Introduction: Many NHS esters are not water-soluble and are first dissolved in an organic solvent like DMSO or DMF before being added to the aqueous protein solution.[4][5] This can cause precipitation, especially if the protein is sensitive to organic solvents.

  • Solution: Minimize the final concentration of the organic solvent in the reaction mixture, typically not exceeding 10%.[6] Add the NHS ester solution dropwise to the protein solution while gently stirring or vortexing to ensure rapid and even distribution.[3] If the protein is particularly sensitive, consider using a water-soluble Sulfo-NHS ester.[4][5]

Question: My protein appears soluble during the labeling reaction, but precipitates after the reaction or during purification. What could be the cause?

Answer:

Precipitation that occurs later in the workflow often points to issues with over-labeling or the properties of the label itself.

Possible Causes and Solutions:

• Over-labeling: The addition of too many label molecules can alter the protein's net charge, pI, and overall hydrophobicity, leading to a decrease in solubility and subsequent precipitation.[7][8]

  • Solution: Reduce the molar excess of the NHS ester in the reaction.[7] A common starting point is a 5- to 20-fold molar excess, but this may need to be optimized for your specific protein.[9] Perform small-scale pilot reactions with varying molar ratios to determine the optimal degree of labeling (DOL) that maintains protein solubility.[10]

• Hydrophobic Labels: Labeling with very hydrophobic molecules, such as certain fluorescent dyes, can significantly increase the hydrophobicity of the protein, causing it to aggregate and precipitate.[7][8]

  • Solution: If possible, choose a more hydrophilic label.[8] Alternatively, try to minimize the degree of labeling to a 1:1 stoichiometry to reduce the impact on protein solubility.[8] Including non-ionic surfactants or other stabilizing additives in the buffer can also help to mitigate hydrophobic aggregation.[2]

Logical Troubleshooting Workflow

The following diagram outlines a decision-making process for troubleshooting protein precipitation during NHS ester labeling.

Caption: A logical workflow for troubleshooting protein precipitation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for NHS ester labeling and why is it important?

The optimal pH for NHS ester labeling is typically between 7.2 and 8.5.[5] This pH range represents a compromise between two competing factors: the reactivity of the primary amines on the protein and the hydrolysis of the NHS ester.[11][12] Primary amines are reactive in their deprotonated state. At a pH below 7, a significant portion of the amines are protonated and non-nucleophilic, which slows down the labeling reaction.[11][12] Conversely, at a pH above 8.5, the rate of NHS ester hydrolysis increases significantly, which reduces the amount of reagent available for labeling.[5][12]

Q2: Can I use Tris buffer for my NHS ester labeling reaction?

No, you should avoid buffers that contain primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine.[4][7] These buffers will compete with the primary amines on your protein for reaction with the NHS ester, which will significantly reduce your labeling efficiency.[7] Recommended buffers include phosphate-buffered saline (PBS), sodium bicarbonate, sodium phosphate, HEPES, or borate buffers.[2][5][6]

Q3: How should I prepare and store my NHS ester stock solution?

NHS esters are sensitive to moisture and will hydrolyze in aqueous solutions.[6][13] Therefore, it is crucial to use an anhydrous organic solvent, such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF), to prepare the stock solution.[4][6] The stock solution should be prepared immediately before use.[6] If you need to store it, it can be stored at -20°C for a limited time, but it should be protected from light and moisture.[3] Aqueous solutions of NHS esters are not stable and should be used immediately.[3]

Q4: What is the difference between NHS esters and Sulfo-NHS esters?

Sulfo-NHS esters are a water-soluble version of NHS esters. They contain a sulfonate group on the N-hydroxysuccinimide ring, which increases their solubility in aqueous buffers without affecting the reaction chemistry.[5] This allows for the labeling reaction to be performed without the need for an organic solvent, which can be beneficial for proteins that are sensitive to solvents like DMSO or DMF.[4] Additionally, because they are charged, Sulfo-NHS esters are membrane-impermeable, making them ideal for labeling cell surface proteins.[5][13]

Q5: How can I control the degree of labeling (DOL)?

The degree of labeling can be controlled by adjusting the molar ratio of the NHS ester to the protein in the reaction.[10] Other factors that can influence the DOL include the protein concentration, reaction time, and temperature.[6][7] To achieve a specific DOL, it is recommended to perform a series of small-scale labeling reactions with varying molar excesses of the NHS ester and then determine the DOL for each reaction.[10]

Quantitative Data Summary

The following tables provide quantitative data to help guide the optimization of your NHS ester labeling experiments.

Table 1: Recommended Reaction Conditions for NHS Ester Labeling

Parameter	Recommended Range	Notes
pH	7.2 - 8.5	Optimal balance between amine reactivity and NHS ester hydrolysis.[5]
Protein Concentration	1 - 10 mg/mL	Higher concentrations can improve labeling efficiency.[6]
Temperature	4°C to Room Temperature	Lower temperatures can minimize hydrolysis but may require longer incubation times.[7]
Reaction Time	1 - 4 hours (Room Temp) or Overnight (4°C)	Optimization may be required for specific proteins and labels.[6]
Molar Excess of NHS Ester	5- to 20-fold	This is a starting point and should be optimized to avoid over-labeling.[9]
Organic Solvent	< 10% of final volume	For non-water-soluble NHS esters.[6]

Table 2: Half-life of NHS Esters at Various pH Values

pH	Temperature (°C)	Half-life
7.0	0	4 - 5 hours[5]
8.6	4	10 minutes[5]

This table illustrates the strong dependence of NHS ester stability on pH. As the pH increases, the rate of hydrolysis increases, leading to a shorter half-life of the reactive ester.[5][12]

Experimental Protocol: General Protein Labeling with an NHS Ester

This protocol provides a general procedure for labeling a protein with an NHS ester. Optimization may be required for your specific protein and label.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• NHS ester of the desired label

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)[4]

• Reaction buffer: 0.1 M sodium bicarbonate or sodium phosphate buffer, pH 8.3-8.5[6]

• Quenching solution (optional): 1 M Tris-HCl, pH 8.0 or 1 M glycine[6]

• Purification column (e.g., gel filtration, desalting column)[11]

Procedure:

• Protein Preparation:

  • Ensure your protein solution is free of any amine-containing stabilizers like Tris or glycine.[3] If necessary, dialyze your protein against an amine-free buffer such as PBS.

  • Adjust the protein concentration to 1-10 mg/mL in the reaction buffer.[6]

• NHS Ester Solution Preparation:

  • Immediately before use, prepare a stock solution of the NHS ester in anhydrous DMSO or DMF.[6] The concentration will depend on the desired molar excess.

  • Note: NHS esters are moisture-sensitive. Use anhydrous solvent and prepare the solution fresh.[6]

• Labeling Reaction:

  • While gently stirring or vortexing, add the calculated amount of the NHS ester stock solution to the protein solution.[3]

  • Incubate the reaction mixture at room temperature for 1-4 hours or at 4°C overnight.[6] If using a light-sensitive label, protect the reaction from light.

• Quenching the Reaction (Optional):

  • To stop the labeling reaction, add the quenching solution to a final concentration of 50-100 mM and incubate for 15-30 minutes.[6][9] This will react with any unreacted NHS ester.

• Purification:

  • Remove the unreacted label and byproducts by passing the reaction mixture through a gel filtration or desalting column equilibrated with your desired storage buffer.[11]

• Characterization and Storage:

  • Determine the concentration of the labeled protein and the degree of labeling (DOL).

  • Store the labeled protein at 4°C for short-term storage or at -20°C to -80°C for long-term storage.[14] Avoid repeated freeze-thaw cycles.[14]

NHS Ester Labeling Workflow

The following diagram illustrates the general workflow for labeling a protein with an NHS ester.

Caption: General workflow for NHS ester protein labeling.

References

• 1. biology.stackexchange.com [biology.stackexchange.com]
• 2. benchchem.com [benchchem.com]
• 3. biotium.com [biotium.com]
• 4. covachem.com [covachem.com]
• 5. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. glenresearch.com [glenresearch.com]
• 11. lumiprobe.com [lumiprobe.com]
• 12. benchchem.com [benchchem.com]
• 13. info.gbiosciences.com [info.gbiosciences.com]
• 14. NHS ester protocol for labeling proteins [abberior.rocks]

Technical Support Center: Storage and Handling of Moisture-Sensitive NHS Esters

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper storage, handling, and troubleshooting of moisture-sensitive N-Hydroxysuccinimide (NHS) esters to ensure successful conjugation experiments.

Frequently Asked Questions (FAQs)

Q1: How should I store my solid NHS ester reagent?

To maintain the reactivity of your solid NHS ester, it is crucial to protect it from moisture.[1] Store the vial at -20°C with a desiccant.[2] Before opening, always allow the vial to equilibrate to room temperature to prevent moisture from condensing on the product.[1][2] For long-term storage, consider storing the reagent under an inert gas like nitrogen or argon.[1][3]

Q2: Can I prepare a stock solution of my NHS ester?

It is generally recommended to dissolve the NHS ester immediately before use.[2] The NHS-ester moiety readily hydrolyzes in the presence of moisture and becomes non-reactive.[2] However, if you need to prepare a stock solution, dissolve the NHS ester in an anhydrous, amine-free organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[4] These stock solutions can be stored for 1-2 months at -20°C.[5][6] When using DMF, ensure it is of high quality and does not have a fishy odor, which indicates the presence of dimethylamine that can react with the NHS ester.[5] To avoid repeated freeze-thaw cycles, it is best to aliquot the stock solution into single-use volumes.[1][7]

Q3: What are the optimal reaction conditions for an NHS ester conjugation?

The reaction of NHS esters with primary amines is highly dependent on several factors. The optimal pH range for the reaction is typically between 7.2 and 8.5.[4][8] At a lower pH, the primary amines are protonated and less reactive, while at a higher pH, the rate of NHS ester hydrolysis increases significantly, which competes with the desired conjugation reaction.[4] Reactions are usually carried out for 30 minutes to 4 hours at room temperature or overnight at 4°C.[4] Lower temperatures can help minimize hydrolysis but may require longer incubation times.[4]

Q4: Which buffers should I use for my NHS ester reaction?

It is critical to use a buffer that does not contain primary amines, such as Tris or glycine, as these will compete with your target molecule for reaction with the NHS ester.[2][4] Recommended buffers include phosphate-buffered saline (PBS), sodium bicarbonate buffer, HEPES, or borate buffer at a pH between 7.2 and 8.5.[8][9] A 0.1 M sodium bicarbonate solution or a 0.1 M phosphate buffer are common choices.[5][6]

Troubleshooting Guides

Problem: Low or No Labeling Efficiency

Low labeling efficiency is a common issue in NHS ester conjugation reactions. The following guide will help you troubleshoot potential causes.

Troubleshooting Flowchart for Low Labeling Efficiency

Caption: Troubleshooting guide for low NHS ester labeling efficiency.

Problem: NHS Ester Hydrolysis

NHS esters are susceptible to hydrolysis, which is a competing reaction that reduces the efficiency of the desired conjugation.[]

Hydrolysis of NHS Ester

Caption: Competing hydrolysis reaction of an NHS ester.

Data Presentation

Table 1: Recommended Storage Conditions for NHS Esters

Form	Temperature	Conditions	Duration
Solid	-20°C	With desiccant, protected from light	Long-term
In Anhydrous DMSO or DMF	-20°C	Aliquoted, protected from light	1-2 months[5][6]
Aqueous Solution	Room Temperature	N/A	Use immediately[5]

Table 2: Key Parameters for NHS Ester Conjugation Reactions

Parameter	Recommended Range/Value	Rationale
pH	7.2 - 8.5[4]	Balances amine reactivity and NHS ester stability.
Temperature	4°C to Room Temperature[4]	Lower temperature reduces hydrolysis but may require longer reaction times.
Reaction Time	30 minutes - 4 hours (RT) or Overnight (4°C)[4]	Dependent on temperature and reactivity of the specific molecule.
Buffer	Amine-free (e.g., PBS, Bicarbonate)[2][4]	Prevents competition with the target amine.
Protein Concentration	≥ 2 mg/mL[4]	Higher concentration favors the conjugation reaction over hydrolysis.

Experimental Protocols

Protocol 1: General Procedure for Protein Labeling with an NHS Ester

This protocol provides a general guideline. Optimization may be necessary for your specific protein and NHS ester.[4]

• Prepare the Protein Solution: Ensure your protein is in an amine-free buffer (e.g., PBS, pH 7.4). If necessary, perform a buffer exchange using dialysis or a desalting column.[2][4] The recommended protein concentration is at least 2 mg/mL.[4]

• Prepare the NHS Ester Solution: Immediately before use, dissolve the NHS ester in a small amount of anhydrous DMSO or DMF.[4]

• Perform the Conjugation: Add a calculated molar excess of the NHS ester solution to the protein solution. The optimal molar excess will vary depending on the protein and desired degree of labeling and should be determined empirically. A 20-fold molar excess is a common starting point.[2] Incubate the reaction for 30-60 minutes at room temperature or for 2 hours on ice.[2]

• Quench the Reaction (Optional): To stop the reaction, you can add a quenching buffer containing primary amines, such as 1 M Tris-HCl, pH 8.0, to a final concentration of 20-50 mM.[11]

• Purify the Labeled Protein: Remove unreacted NHS ester and byproducts by dialysis or using a desalting column.[2]

Experimental Workflow for NHS Ester Conjugation

References

• 1. researchgate.net [researchgate.net]
• 2. broadpharm.com [broadpharm.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. cdn2.sapphirebioscience.com [cdn2.sapphirebioscience.com]
• 7. benchchem.com [benchchem.com]
• 8. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 11. assets.fishersci.com [assets.fishersci.com]

Reference Data & Comparative Studies

A Researcher's Guide to Validating DHA-Protein Conjugation: A Comparative Analysis

For researchers, scientists, and drug development professionals, confirming the successful conjugation of docosahexaenoic acid (DHA) to proteins is a critical step in understanding its biological function and therapeutic potential. This guide provides a comprehensive comparison of key validation methods, complete with experimental protocols and supporting data to aid in selecting the most appropriate technique for your research needs.

The covalent attachment of the omega-3 fatty acid DHA to proteins can modulate their structure, function, and subcellular localization, influencing a range of cellular processes from signal transduction to inflammatory responses.[1][2] Validating this conjugation is paramount for the accurate interpretation of experimental results and the advancement of DHA-based therapeutics. This guide explores and compares four principal methods for validation: Mass Spectrometry, Immunoblotting (Western Blotting), Fluorescent Probes, and Click Chemistry.

Comparative Analysis of Validation Methods

Each method offers distinct advantages and limitations in terms of sensitivity, specificity, throughput, and the nature of the data it provides. The following table summarizes the key characteristics of each technique to facilitate a side-by-side comparison.

Method	Principle	Advantages	Disadvantages	Quantitative Capability	Throughput
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ionized molecules, allowing for the precise identification of the protein and the mass shift caused by DHA conjugation.[3][4]	High specificity and sensitivity; provides definitive confirmation of conjugation and can identify the exact site of modification.[5]	Requires specialized equipment and expertise; can be low-throughput and susceptible to interference from complex biological matrices.[6]	Yes, can be quantitative with appropriate standards and techniques (e.g., MRM).[3]	Low to Medium
Immunoblotting (Western Blot)	Separates proteins by size, transfers them to a membrane, and uses antibodies to detect the protein of interest. Conjugation is inferred by a shift in molecular weight.[7]	Widely accessible; relatively inexpensive; provides information on protein size.	Indirect detection of conjugation; lower sensitivity and specificity compared to MS; relies on the availability of specific antibodies.[8]	Semi-quantitative.	Medium to High
Fluorescent Probes	Utilizes fluorescently labeled DHA or a probe that binds to the DHA-protein conjugate, allowing for detection via fluorescence.[9][10]	High sensitivity; enables visualization of conjugation in living cells and tissues; amenable to high-throughput screening.[11][12]	Indirect detection; potential for steric hindrance from the fluorescent tag affecting conjugation or protein function; risk of non-specific binding.[9]	Yes, fluorescence intensity can be quantified.[13]	High
Click Chemistry	A bioorthogonal reaction that involves the specific and efficient ligation of two molecules, one of which is a modified DHA (e.g., with an azide or alkyne group) and the other a reporter molecule.[14][15]	High specificity and efficiency; bioorthogonal nature minimizes side reactions with native biomolecules; versatile for attaching various tags (e.g., biotin, fluorophores).[16][17]	Requires chemical modification of DHA, which may alter its biological activity; involves multiple steps.	Yes, when combined with quantitative detection methods.	Medium to High

Experimental Protocols

Detailed methodologies for the key experiments are provided below to guide researchers in the practical application of these validation techniques.

Mass Spectrometry: Bottom-Up Proteomics Approach

This protocol outlines a general workflow for identifying DHA-protein conjugates using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation:

• Lyse cells or tissues containing the protein of interest using a suitable lysis buffer containing protease inhibitors.[18]

• Quantify the protein concentration using a standard assay (e.g., BCA).[8]

2. Protein Denaturation, Reduction, and Alkylation:

• Denature the proteins by adding urea to a final concentration of 8 M.

• Reduce disulfide bonds by adding dithiothreitol (DTT) to a final concentration of 10 mM and incubating at 37°C for 1 hour.

• Alkylate cysteine residues by adding iodoacetamide to a final concentration of 55 mM and incubating in the dark at room temperature for 45 minutes.[19]

3. Protein Digestion:

• Dilute the sample to reduce the urea concentration to less than 1 M.

• Add trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.[19]

4. Peptide Desalting:

• Acidify the peptide solution with trifluoroacetic acid (TFA).

• Desalt the peptides using a C18 solid-phase extraction (SPE) column.

• Elute the peptides and dry them under vacuum.[19]

5. LC-MS/MS Analysis:

• Reconstitute the dried peptides in a suitable solvent for LC-MS/MS analysis.

• Inject the sample into an LC system coupled to a mass spectrometer.

• Separate peptides using a reverse-phase column.

• Acquire MS and MS/MS spectra.[20]

6. Data Analysis:

• Search the acquired spectra against a protein database using software like Mascot or SEQUEST.

• Include the mass of DHA as a variable modification on potential amino acid residues (e.g., cysteine, lysine, histidine).

• Validate the identification of DHA-modified peptides based on the mass shift and fragmentation pattern.[6]

Immunoblotting (Western Blot) Protocol

This protocol describes the detection of potential DHA-protein conjugates by observing a shift in the protein's molecular weight.

1. Sample Preparation and SDS-PAGE:

• Prepare protein lysates from cells or tissues.

• Determine protein concentration.

• Mix the protein samples with Laemmli sample buffer and heat at 95-100°C for 5 minutes.[21]

• Load the samples onto an SDS-polyacrylamide gel and perform electrophoresis to separate proteins by size.[7]

2. Protein Transfer:

• Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane using a wet or semi-dry transfer system.

3. Blocking:

• Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 - TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[22]

4. Antibody Incubation:

• Incubate the membrane with a primary antibody specific to the protein of interest overnight at 4°C with gentle agitation.[21]

• Wash the membrane three times with TBST for 5-10 minutes each.[7]

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[21]

• Wash the membrane again three times with TBST.[7]

5. Detection:

• Incubate the membrane with an enhanced chemiluminescence (ECL) substrate.[8]

• Detect the signal using X-ray film or a digital imaging system. A band shift to a higher molecular weight in the sample treated with DHA compared to the control would suggest conjugation.[22]

Fluorescent Probe Assay

This protocol details the use of a fluorescently labeled DHA to detect conjugation.

1. Cell Culture and Labeling:

• Culture cells to the desired confluency.

• Prepare a stock solution of fluorescently labeled DHA (e.g., BODIPY-DHA) in a suitable solvent like DMSO.[9][10]

• Add the fluorescent DHA probe to the cell culture medium at a final concentration determined by optimization (typically in the low micromolar range).

• Incubate the cells for a specific period to allow for probe uptake and conjugation.[9]

2. Cell Lysis and Protein Extraction:

• Wash the cells with PBS to remove excess probe.

• Lyse the cells and extract the proteins.

3. In-Gel Fluorescence Visualization:

• Separate the protein lysate using SDS-PAGE.

• Visualize the fluorescently labeled proteins directly in the gel using a fluorescence scanner with appropriate excitation and emission wavelengths for the chosen fluorophore.[9]

4. (Optional) Immunoprecipitation and Fluorescence Analysis:

• Perform immunoprecipitation using an antibody against the protein of interest to enrich for the target protein.

• Measure the fluorescence of the immunoprecipitated sample to quantify the amount of conjugated fluorescent DHA.

Click Chemistry Protocol

This protocol describes a two-step approach for labeling and detecting DHA-protein conjugates using click chemistry.

1. Metabolic Labeling with Modified DHA:

• Synthesize or obtain an azide- or alkyne-modified DHA analog.

• Incubate cells with the modified DHA analog to allow for its incorporation into proteins.[23]

2. Cell Lysis and Click Reaction:

• Lyse the cells and harvest the proteome.

• Prepare a reaction mixture containing the cell lysate, a fluorescently tagged or biotinylated alkyne or azide "click" partner, a copper(I) catalyst (for CuAAC), and a copper-chelating ligand.[14][24][25]

• Incubate the reaction mixture at room temperature to allow the click reaction to proceed.[24]

3. Detection:

• For fluorescently tagged conjugates: Separate the proteins by SDS-PAGE and visualize the labeled proteins using an in-gel fluorescence scanner.[23]

• For biotin-tagged conjugates:

  • Perform an immunoblot using streptavidin-HRP to detect the biotinylated proteins.

  • Alternatively, use streptavidin-coated beads to enrich the biotinylated proteins for subsequent identification by mass spectrometry.[26]

Visualizing the Pathways and Workflows

To further clarify the experimental processes and the biological context of DHA-protein conjugation, the following diagrams have been generated using Graphviz.

Signaling Pathways Involving DHA

DHA has been shown to modulate several key signaling pathways crucial for neuronal survival and function.

Caption: DHA-mediated signaling pathways promoting neuronal health.[27][28][29][30]

Experimental Workflows

The following diagrams illustrate the step-by-step procedures for the key validation methods.

Caption: Workflow for Mass Spectrometry-based validation.

Caption: Workflow for Immunoblotting (Western Blot) validation.

Caption: Workflow for Click Chemistry-based validation.

By carefully considering the strengths and weaknesses of each method and following the detailed protocols, researchers can confidently and accurately validate the conjugation of DHA to their proteins of interest, paving the way for new discoveries in the field.

References

• 1. Roles of the Unsaturated Fatty Acid Docosahexaenoic Acid in the Central Nervous System: Molecular and Cellular Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of Docosahexaenoic Acid on Neurotransmission - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Applications of Mass Spectrometry for Cellular Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PROTEIN ADDUCTS OF ALDEHYDIC LIPID PEROXIDATION PRODUCTS: IDENTIFICATION AND CHARACTERIZATION OF PROTEIN ADDUCTS USING AN ALDEHYDE/KETO REACTIVE PROBE IN COMBINATION WITH MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. bosterbio.com [bosterbio.com]
• 8. Detailed Western Blotting (Immunoblotting) Protocol [protocols.io]
• 9. Utilization of fluorescent probes for the quantification and identification of subcellular proteomes and biological processes regulated by lipid peroxidation products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DHA-fluorescent probe is sensitive to membrane order and reveals molecular adaptation of DHA in ordered lipid microdomains - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Testing for drug-human serum albumin binding using fluorescent probes and other methods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fluorescence Techniques to Study Lipid Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. interchim.fr [interchim.fr]
• 15. Click Chemistry – Med Chem 101 [medchem101.com]
• 16. Specific and quantitative labeling of biomolecules using click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. lumiprobe.com [lumiprobe.com]
• 18. google.com [google.com]
• 19. Preparation of Proteins and Peptides for Mass Spectrometry Analysis in a Bottom-Up Proteomics Workflow - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Tutorial: best practices and considerations for mass-spectrometry-based protein biomarker discovery and validation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 22. bio-rad.com [bio-rad.com]
• 23. Proteome-wide analysis of protein lipidation using chemical probes: in-gel fluorescence visualization, identification and quantification of N-myristoylation, N- and S-acylation, O-cholesterylation, S-farnesylation and S-geranylgeranylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. confluore.com [confluore.com]
• 25. broadpharm.com [broadpharm.com]
• 26. Novel Approaches to identify protein adducts produced by lipid peroxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 27. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 28. Molecular and Signaling Mechanisms for Docosahexaenoic Acid-Derived Neurodevelopment and Neuroprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. Activation of WNT and CREB Signaling Pathways in Human Neuronal Cells in Response to the Omega-3 Fatty Acid Docosahexaenoic Acid (DHA) - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Determining Protein Degree of Labeling: Methods and Comparisons

For researchers and professionals in drug development, accurately determining the degree of labeling (DOL) of proteins is a critical step in ensuring the quality, consistency, and efficacy of bioconjugates. The DOL, which represents the average number of label molecules conjugated to a single protein molecule, can significantly impact the functionality of the labeled protein.[1] This guide provides a comprehensive comparison of common methods used to determine the DOL, complete with experimental data, detailed protocols, and workflow diagrams to aid in selecting the most appropriate technique for your research needs.

Spectrophotometric Methods

Spectrophotometric methods are widely used for their simplicity, speed, and accessibility.[2] These techniques rely on the principle that molecules absorb light at specific wavelengths, and the amount of light absorbed is proportional to the concentration of the molecule in solution.

UV-Vis Spectroscopy at 280 nm

A straightforward method for determining the concentration of a purified protein is by measuring its absorbance at 280 nm.[3][4] This absorbance is primarily due to the presence of aromatic amino acids, namely tryptophan and tyrosine.[5] To determine the DOL of a protein labeled with a dye, the absorbance of the protein at 280 nm and the absorbance of the dye at its maximum absorption wavelength (λmax) are measured.[6]

However, a correction factor is necessary because many fluorescent dyes also absorb light at 280 nm.[6][7] The concentration of the labeled protein can be calculated using the Beer-Lambert law, which relates absorbance to concentration, path length, and the molar extinction coefficient.[5]

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Ensure that all unbound dye has been removed from the labeled protein solution through methods like dialysis or gel filtration.[8]

• Absorbance Measurement:

  • Measure the absorbance of the protein-dye conjugate at 280 nm (A280).

  • Measure the absorbance at the maximum wavelength of the dye (Amax).[6]

  • If the absorbance is greater than 2.0, dilute the sample and re-measure, keeping track of the dilution factor.[8]

• Calculations:

  • Corrected Protein Absorbance: A_protein = A280 - (Amax * Correction Factor)

    • The correction factor is the ratio of the dye's absorbance at 280 nm to its absorbance at its λmax.[6]

  • Protein Concentration (M): C_protein = A_protein / (ε_protein * path length)

    • ε_protein is the molar extinction coefficient of the protein.

  • Dye Concentration (M): C_dye = Amax / (ε_dye * path length)

    • ε_dye is the molar extinction coefficient of the dye.

  • Degree of Labeling (DOL): DOL = C_dye / C_protein

Workflow for Spectrophotometric DOL Determination

Caption: General workflow for determining the Degree of Labeling using spectrophotometry.

Colorimetric Assays: Bradford and BCA

When the protein concentration is unknown or when working with complex mixtures, colorimetric assays like the Bradford and Bicinchoninic Acid (BCA) assays are employed to first determine the total protein concentration.[9][10][11]

• Bradford Assay: This method is based on the binding of Coomassie Brilliant Blue G-250 dye to proteins, which causes a shift in the dye's absorption maximum from 465 nm to 595 nm.[12][13] The change in color from brown to blue is proportional to the protein concentration.[12] It is a rapid and sensitive assay.[12]

• BCA Assay: The BCA assay involves two steps. First, peptide bonds in the protein reduce Cu²⁺ to Cu¹⁺ in an alkaline medium. Then, two molecules of bicinchoninic acid chelate with each Cu¹⁺ ion, forming a purple-colored complex that strongly absorbs light at 562 nm.[10][14][15] The BCA assay is generally more sensitive and less susceptible to interference from detergents than the Bradford assay.[16]

Experimental Protocol: Bradford Assay

• Prepare Standards: Create a series of protein standards of known concentrations (e.g., using Bovine Serum Albumin - BSA).[17]

• Prepare Samples: Dilute the unknown protein samples to fall within the range of the standard curve.[17]

• Reaction: Add Bradford reagent to both standards and unknown samples.[9]

• Incubation: Incubate at room temperature for about 5-10 minutes.[9][12]

• Measurement: Measure the absorbance at 595 nm using a spectrophotometer.[12]

• Standard Curve: Plot the absorbance of the standards versus their known concentrations to generate a standard curve.

• Determine Concentration: Use the standard curve to determine the concentration of the unknown protein samples.[17]

Experimental Protocol: BCA Assay

• Prepare Standards: Prepare a dilution series of a known protein standard (e.g., BSA).[18]

• Prepare Samples: Prepare dilutions of the unknown protein samples.[18]

• Working Reagent: Mix the BCA Reagent A and Reagent B (typically at a 50:1 ratio).[14]

• Reaction: Add the working reagent to each standard and unknown sample.[14]

• Incubation: Incubate the plate at 37°C for 30 minutes.[14][16]

• Measurement: Cool the plate to room temperature and measure the absorbance at 562 nm.[14][16]

• Standard Curve and Concentration Determination: Similar to the Bradford assay, create a standard curve and calculate the concentration of the unknown samples.[14]

Method	Principle	Wavelength	Sensitivity	Advantages	Limitations
UV-Vis (280 nm)	Intrinsic absorbance by aromatic amino acids.[5]	280 nm	~0.05 - 2.0 mg/mL	Fast, non-destructive, no additional reagents required.[3][19]	Requires pure protein, interference from nucleic acids and other UV-absorbing molecules.[20]
Bradford Assay	Binding of Coomassie dye to protein.[13]	595 nm	1 - 20 µg[13]	Fast, simple, compatible with most salts and solvents.[9]	Non-linear standard curve, dependent on amino acid composition.[20]
BCA Assay	Reduction of Cu²⁺ by protein and chelation with BCA.[10]	562 nm	0.5 µg/mL - 1.5 mg/mL[10]	High sensitivity, less protein-to-protein variation, compatible with detergents.[16]	Slower than Bradford, sensitive to reducing agents.[16]

Fluorescent Dye-Based Methods

Fluorescent dyes are commonly used to label proteins for various applications, and the degree of this labeling can be quantified.[21] These methods offer high sensitivity, often exceeding that of absorbance-based techniques.[22] The principle is similar to UV-Vis spectroscopy, where the concentrations of the protein and the fluorescent dye are determined and compared.

Key Considerations for Fluorescent Labeling Quantification:

• Purity: It is crucial to remove all unbound fluorescent dye before measurement.[6]

• Extinction Coefficients: The molar extinction coefficients of both the protein and the dye are required for accurate calculations.[6]

• Correction Factor: A correction factor is needed to account for the dye's absorbance at 280 nm.[6][7]

The calculation for the Degree of Labeling is the same as described in the UV-Vis Spectroscopy section.

Parameter	Description
Principle	Measurement of dye fluorescence or absorbance to determine the ratio of dye to protein.
Sensitivity	High, can detect down to nanogram levels.[22]
Advantages	High sensitivity, wide dynamic range.[21][22]
Limitations	Potential for over-labeling to cause fluorescence quenching.[8] Requires removal of unbound dye.[8]

Methods for Biotinylation Degree of Labeling

Biotinylation, the process of attaching biotin to a molecule, is a widely used technique in biotechnology for protein detection and purification.[23][] Determining the extent of biotinylation is essential for optimizing assays.[25]

HABA (4'-hydroxyazobenzene-2-carboxylic acid) Assay

The most common method for quantifying biotinylation is the HABA assay.[23][25] This assay is based on the displacement of HABA dye from the avidin-HABA complex by biotin. Avidin has a very high affinity for biotin.[26] When a biotinylated sample is added, the biotin displaces the HABA dye, causing a decrease in absorbance at 500 nm, which is proportional to the amount of biotin in the sample.[25][26]

Experimental Protocol: HABA Assay

• Sample Preparation: Remove all free biotin from the labeled protein sample using gel filtration or dialysis.[26]

• HABA/Avidin Solution: Prepare a solution of HABA and avidin.[26]

• Initial Measurement: Measure the absorbance of the HABA/Avidin solution at 500 nm.[27]

• Add Sample: Add the biotinylated protein sample to the HABA/Avidin solution and mix.[27]

• Final Measurement: Measure the absorbance at 500 nm again after the reading stabilizes.[27]

• Calculation: The change in absorbance is used to calculate the moles of biotin per mole of protein.[26]

Workflow for HABA Assay

References

• 1. Degree of labeling (DOL) step by step [abberior.rocks]
• 2. Spectrophotometric determination of protein concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mt.com [mt.com]
• 4. Overview of Protein Assays Methods | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. Why Use UV-Vis Spectrophotometry for Protein Concentration? [synapse.patsnap.com]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. bioagilytix.com [bioagilytix.com]
• 10. Bicinchoninic acid assay - Wikipedia [en.wikipedia.org]
• 11. Protein Detection, Quantification and Analysis | Molecular Devices [moleculardevices.com]
• 12. Protocol for Bradford Protein Assay - Creative Proteomics [creative-proteomics.com]
• 13. Bradford protein assay - Wikipedia [en.wikipedia.org]
• 14. qb3.berkeley.edu [qb3.berkeley.edu]
• 15. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 16. Protocol for Bicinchoninic Acid (BCA) Protein Assay - Creative Proteomics [creative-proteomics.com]
• 17. Quantifying proteins using the Bradford method [qiagen.com]
• 18. frederick.cancer.gov [frederick.cancer.gov]
• 19. UV-VIS Spectrometry for Protein Concentration Analysis - Mabion [mabion.eu]
• 20. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 21. info.gbiosciences.com [info.gbiosciences.com]
• 22. bio-rad.com [bio-rad.com]
• 23. Biotinylation - Wikipedia [en.wikipedia.org]
• 25. Biotinylation | Thermo Fisher Scientific - US [thermofisher.com]
• 26. info.gbiosciences.com [info.gbiosciences.com]
• 27. tools.thermofisher.com [tools.thermofisher.com]

A Comparative Guide to Fatty Acid N-Hydroxysuccinimide Esters: DHA, Palmitic Acid, and Oleic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Docosahexaenoic acid N-succinimide (DHA-NHS) and other common fatty acid N-hydroxysuccinimide (NHS) esters, specifically Palmitic acid N-succinimide and Oleic acid N-succinimide. These reagents are invaluable tools for the covalent modification of proteins, peptides, and other biomolecules, enabling advancements in drug delivery, cellular imaging, and our fundamental understanding of protein function. This document offers a side-by-side look at their chemical properties, expected performance in bioconjugation reactions, and the potential impact of the resulting modifications on protein biophysics and cellular signaling.

Introduction to Fatty Acid NHS Esters

N-Hydroxysuccinimide esters of fatty acids are amine-reactive reagents that facilitate the covalent attachment of a lipid moiety to a target molecule, typically at primary amines such as the ε-amine of lysine residues or the N-terminus of a protein.[1][2] This process, known as acylation, can dramatically alter the hydrophobicity and biological activity of the modified molecule. The choice of fatty acid can have profound effects, influencing everything from protein-membrane interactions to cellular signaling pathways.[3][4][5]

This guide focuses on three key fatty acid NHS esters:

• Docosahexaenoic acid N-succinimide (DHA-NHS): Derived from a polyunsaturated omega-3 fatty acid.

• Palmitic acid N-succinimide: Derived from a saturated fatty acid.[]

• Oleic acid N-succinimide: Derived from a monounsaturated fatty acid.[7][8]

Physicochemical Properties

The inherent properties of the fatty acid chain dictate the characteristics of the corresponding NHS ester and the resulting bioconjugate. DHA, with its long, polyunsaturated chain, introduces significant flexibility and a unique conformational profile compared to the straight, saturated chain of palmitic acid and the kinked, monounsaturated chain of oleic acid.[9][10]

Property	Docosahexaenoic acid N-succinimide	Palmitic acid N-succinimide	Oleic acid N-succinimide
CAS Number	160801-26-3[11]	14464-31-4	81480-40-2[8]
Molecular Formula	C₂₆H₃₅NO₄[11]	C₂₀H₃₅NO₄[]	C₂₂H₃₇NO₄[7]
Molecular Weight	425.56 g/mol [11]	353.50 g/mol []	379.53 g/mol [8]
Fatty Acid Type	Polyunsaturated (22:6, n-3)	Saturated (16:0)	Monounsaturated (18:1, n-9)
Calculated LogP	5.26[12]	7.17	6.7[13]
Appearance	(Not specified)	White Shiny Flakes[]	(Not specified)
Storage Temperature	-20°C[14]	-20°C	(Not specified)

Performance in Bioconjugation

The performance of fatty acid NHS esters in bioconjugation reactions is influenced by factors such as their stability, reactivity, and the properties of the resulting conjugate. While direct comparative studies are limited, we can infer performance characteristics based on the principles of NHS chemistry and the nature of the fatty acid chains.

Reactivity and Stability

The reactivity of NHS esters is primarily dependent on the pH of the reaction buffer.[2] Optimal pH for the reaction with primary amines is typically between 7.2 and 8.5.[] Below this range, the amine is protonated and less nucleophilic, while at higher pH, hydrolysis of the NHS ester becomes a significant competing reaction.[2]

The stability of the fatty acid NHS ester itself can be influenced by the fatty acid chain. Polyunsaturated fatty acids like DHA are more susceptible to oxidation than saturated fatty acids like palmitic acid.[16][17] This suggests that DHA-NHS may have a shorter shelf life and require more stringent storage conditions to prevent degradation.

Performance Metric	Docosahexaenoic acid N-succinimide	Palmitic acid N-succinimide	Oleic acid N-succinimide
Reaction Efficiency	Expected to be high under optimal pH conditions, similar to other NHS esters.	Expected to be high under optimal pH conditions, similar to other NHS esters.	Expected to be high under optimal pH conditions, similar to other NHS esters.
NHS Ester Stability	Potentially lower due to the polyunsaturated nature of the DHA chain, which is prone to oxidation.[16][17]	High, as saturated fatty acids are very stable.[16]	Moderate, less prone to oxidation than polyunsaturated fatty acids but more than saturated ones.[16]
Conjugate Stability	The resulting amide bond is highly stable.	The resulting amide bond is highly stable.	The resulting amide bond is highly stable.

Impact on Protein Properties and Cellular Signaling

The addition of a fatty acid moiety can significantly alter the biophysical properties of a protein, most notably its hydrophobicity. This can lead to changes in protein conformation, aggregation propensity, and interaction with biological membranes.[18][19]

Impact on Protein	DHA Conjugate	Palmitate Conjugate	Oleate Conjugate
Hydrophobicity	Increases hydrophobicity. The flexible, kinked structure of DHA may lead to unique membrane interactions.[20]	Significantly increases hydrophobicity, promoting strong membrane association.[18]	Increases hydrophobicity, with the cis-double bond introducing a kink in the chain that can affect membrane packing.[21]
Cellular Signaling	Can modulate signaling pathways by altering protein localization to lipid rafts and other membrane microdomains. DHA itself is a known signaling molecule.[22][23]	Palmitoylation is a well-known post-translational modification that regulates protein trafficking, stability, and signaling.[24]	Oleate-modified proteins can influence membrane fluidity and signaling pathways related to lipid metabolism.[25][26]

Experimental Protocols

While specific protocols should be optimized for each protein and fatty acid NHS ester, the following provides a general workflow for protein conjugation.

General Protocol for Protein Acylation with Fatty Acid NHS Esters

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• Fatty acid N-succinimide ester (DHA-NHS, Palmitic acid-NHS, or Oleic acid-NHS)

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Reaction buffer (e.g., 0.1 M sodium phosphate, pH 7.5-8.0)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis cassette for purification

Procedure:

• Protein Preparation: Prepare a solution of the protein of interest at a concentration of 1-10 mg/mL in the reaction buffer.

• NHS Ester Stock Solution: Immediately before use, dissolve the fatty acid NHS ester in a minimal amount of anhydrous DMF or DMSO to create a concentrated stock solution (e.g., 10-100 mM).

• Conjugation Reaction: Add the desired molar excess of the NHS ester stock solution to the protein solution. The optimal molar ratio (typically between 10:1 and 50:1 of ester to protein) should be determined empirically.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching: Stop the reaction by adding the quenching solution to a final concentration of 50-100 mM. Incubate for 15-30 minutes at room temperature.

• Purification: Remove excess, unreacted fatty acid NHS ester and byproducts by size exclusion chromatography (desalting column) or dialysis against a suitable buffer.

• Characterization: Confirm the conjugation and determine the degree of labeling using techniques such as SDS-PAGE, mass spectrometry, or spectrophotometry (if the fatty acid or a co-label has a chromophore).

Quantification of Conjugation Efficiency

The efficiency of the conjugation reaction can be assessed by various methods:

• Mass Spectrometry: MALDI-TOF or ESI-MS can be used to determine the molecular weight of the conjugated protein, allowing for the calculation of the number of fatty acid molecules attached.

• Fluorometric Assays: If the fatty acid NHS ester is fluorescent or co-conjugated with a fluorescent dye, the degree of labeling can be determined by measuring the absorbance of the protein and the dye.

• Chromatographic Methods: Reverse-phase HPLC can be used to separate acylated from un-acylated protein, allowing for quantification of the reaction yield.

Visualizing Workflows and Pathways

DOT Language Scripts for Graphviz

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. stallardediting.com [stallardediting.com]
• 3. Chemical Reporters for Exploring Protein Acylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Proteomic analysis of fatty-acylated proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty acylation of proteins: The long and the short of it - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Oleic Acid N-Hydroxysuccinimide Ester [benchchem.com]
• 8. OLEIC ACID N-HYDROXYSUCCINIMIDE ESTER CAS#: 81480-40-2 [m.chemicalbook.com]
• 9. microbenotes.com [microbenotes.com]
• 10. youtube.com [youtube.com]
• 11. scbt.com [scbt.com]
• 12. Page loading... [wap.guidechem.com]
• 13. Oleic Acid N-Hydroxysuccinimide | C22H37NO4 | CID 16225752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Docosahexaenoic Acid N-Succinimide, 160801-26-3 | BroadPharm [broadpharm.com]
• 16. quora.com [quora.com]
• 17. researchgate.net [researchgate.net]
• 18. Two classes of fatty acid acylated proteins exist in eukaryotic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Visualization and Identification of Fatty Acylated Proteins Using Chemical Reporters - PMC [pmc.ncbi.nlm.nih.gov]
• 20. EPA and DHA containing phospholipids have contrasting effects on membrane structure - PMC [pmc.ncbi.nlm.nih.gov]
• 21. dovepress.com [dovepress.com]
• 22. The effect of unsaturated fatty acids on membrane composition and signal transduction in HT-29 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. lipotype.com [lipotype.com]
• 24. researchgate.net [researchgate.net]
• 25. Differential Effects of Oleic and Palmitic Acids on Lipid Droplet-Mitochondria Interaction in the Hepatic Cell Line HepG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Frontiers | Differential Effects of Oleic and Palmitic Acids on Lipid Droplet-Mitochondria Interaction in the Hepatic Cell Line HepG2 [frontiersin.org]

A Comparative Guide to Mass Spectrometry Analysis of DHA-Labeled Proteins

For Researchers, Scientists, and Drug Development Professionals

Docosahexaenoic acid (DHA), an essential omega-3 fatty acid, plays a crucial role in cellular signaling and protein function, often through direct interaction or covalent modification. Identifying the proteins that are targeted by DHA is key to understanding its mechanism of action in health and disease. Mass spectrometry-based proteomics offers powerful tools to elucidate these interactions. This guide provides an objective comparison of two primary methodologies for this purpose: the Bioorthogonal Click Chemistry Approach and the Label-Free Adductomics Approach . We present supporting data, detailed experimental protocols, and workflow visualizations to aid researchers in selecting the most suitable strategy for their experimental goals.

Methodological Overview

The two techniques differ fundamentally in how they "label" and identify DHA-interacting proteins.

• Bioorthogonal Click Chemistry: This method involves introducing a chemically modified version of DHA, typically containing a bioorthogonal handle like an alkyne group, into a biological system.[1] This "clickable" DHA is metabolized and incorporated into target proteins.[2][3] Following cell lysis, a reporter tag (e.g., biotin-azide) is covalently attached to the alkyne handle via a highly specific copper-catalyzed click reaction.[1][4] The biotin tag then allows for the selective enrichment of these proteins for subsequent identification by mass spectrometry.[5][6]

• Label-Free Adductomics: This approach does not use a synthetic probe. Instead, it aims to identify proteins that have been covalently modified by reactive metabolites of native DHA.[7] Cellular processes like lipid peroxidation can generate electrophilic DHA derivatives that form adducts with nucleophilic amino acid residues (e.g., cysteine, lysine, histidine) on proteins.[8] This method uses high-resolution mass spectrometry to detect the specific mass shifts caused by these adducts on peptides after protein digestion, often requiring specialized data analysis workflows to identify these low-abundance modifications.[9][10]

Performance Comparison

The choice between these methods depends on the specific biological question, available resources, and the nature of the DHA-protein interaction being investigated. The following table summarizes their key performance characteristics.

Feature	Bioorthogonal Click Chemistry Approach	Label-Free Adductomics Approach
Principle	Metabolic labeling with a clickable DHA analog, followed by enrichment.[1]	Direct detection of covalent adducts from native DHA metabolites.[7][8]
Primary Goal	Identify proteins that metabolically incorporate or bind to DHA.	Identify proteins covalently modified by reactive DHA species.
Selectivity	High for proteins that process the DHA analog.	High for proteins with reactive sites for DHA electrophiles.
Sensitivity	High, due to the robust enrichment of tagged proteins.[5]	Lower, as adducted peptides are often low in stoichiometry.[8]
Proteome Coverage	Potentially broad, but limited to proteins that recognize the synthetic probe.	Can be limited by the abundance of the adduct and ionization efficiency.
Validation	Requires validation that the clickable analog mimics native DHA behavior.	Provides direct evidence of covalent modification by a native metabolite.
Complexity	Involves synthesis/purchase of the probe and multi-step enrichment protocols.[5]	Relies on complex MS data acquisition (DDA/DIA) and advanced bioinformatics.[8][9]
Typical Identifications	Can identify hundreds to thousands of potential interacting proteins.[11]	The number of identified adducted peptides/proteins can be more modest.[7]

Experimental Workflows and Protocols

Detailed and reproducible protocols are essential for successful proteomics experiments. Below are representative workflows and methodologies for both approaches.

Method 1: Bioorthogonal Click Chemistry Workflow

This workflow is designed to identify proteins that incorporate an alkyne-modified DHA analog in cultured cells.

Fig 1. Bioorthogonal Click Chemistry Workflow.

Detailed Experimental Protocol:

• Metabolic Labeling:

  • Culture cells (e.g., HeLa, HepG2) to 70-80% confluency.

  • Replace the standard medium with a medium containing the alkynyl-DHA probe (e.g., 25-100 µM).[12] To enhance incorporation, cells can be pre-treated with inhibitors of endogenous fatty acid synthesis if necessary.[3][13]

  • Incubate for a specified period (e.g., 18-24 hours) to allow for metabolic incorporation of the probe.[13]

• Cell Lysis and Click Reaction:

  • Harvest and wash the cells with cold PBS.

  • Lyse the cells in a buffer containing protease inhibitors (e.g., RIPA buffer with 1% SDS).[5]

  • Perform the click reaction by adding the following to the protein lysate: Biotin-Azide tag, copper(II) sulfate (CuSO4), and a reducing agent like Tris(2-carboxyethyl)phosphine (TCEP) or a copper ligand like TBTA.[14]

  • Incubate for 1-2 hours at room temperature with rotation.[5]

• Enrichment of Labeled Proteins:

  • Precipitate the proteins (e.g., with methanol/chloroform) to remove excess click chemistry reagents.[15]

  • Resuspend the protein pellet in a buffer suitable for affinity purification (e.g., PBS with 1% SDS).

  • Add streptavidin-conjugated agarose or magnetic beads to the lysate and incubate for 2-4 hours at room temperature to capture biotinylated proteins.[11]

  • Wash the beads extensively with a series of stringent buffers (e.g., high salt buffer, urea buffer, and acetonitrile) to remove non-specifically bound proteins.[6]

• On-Bead Digestion and MS Analysis:

  • Resuspend the washed beads in a digestion buffer (e.g., ammonium bicarbonate).

  • Reduce disulfide bonds with DTT and alkylate cysteine residues with iodoacetamide.[16]

  • Add trypsin and incubate overnight at 37°C to digest the enriched proteins into peptides.[16]

  • Collect the supernatant containing the peptides, desalt using a C18 StageTip, and analyze by LC-MS/MS on a high-resolution mass spectrometer.[16]

• Data Analysis:

  • Search the resulting MS/MS spectra against a relevant protein database (e.g., UniProt) using a search engine like MaxQuant, Mascot, or Proteome Discoverer.

  • Identified proteins are considered candidates for DHA interaction. Quantitative analysis (e.g., label-free quantification or TMT labeling) can be used to compare results across different conditions.[11]

Method 2: Label-Free Adductomics Workflow

This workflow focuses on identifying sites of covalent modification on proteins by reactive DHA metabolites without using an external label.

Fig 2. Label-Free Adductomics Workflow.

Detailed Experimental Protocol:

• Sample Preparation and Treatment:

  • Treat cultured cells with DHA (e.g., 50-100 µM) and/or an agent to induce lipid peroxidation (e.g., H₂O₂ or iron/ascorbate).

  • Alternatively, incubate a purified protein or complex protein lysate directly with a reactive DHA metabolite (e.g., an epoxy- or keto-derivative).[17]

  • Lyse cells or process the protein mixture to extract the total protein.

• Protein Digestion:

  • Denature the proteins using urea or another denaturant.

  • Reduce disulfide bonds with DTT and alkylate with iodoacetamide.[16]

  • Digest proteins into peptides using trypsin overnight at 37°C.[16]

• LC-MS/MS Analysis:

  • Analyze the resulting peptide mixture using a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

  • Employ a Data-Dependent Acquisition (DDA) method to acquire MS/MS spectra of the most abundant peptides, or a Data-Independent Acquisition (DIA) method for a more comprehensive survey of all peptides.[8]

• Data Analysis for Adduct Identification:

  • Use specialized software or search strategies to identify peptides with unexpected mass shifts corresponding to DHA-derived adducts.

  • Open Modification Search (OMS): Use search algorithms (e.g., MSFragger, Protein Prospector) that do not require pre-specification of the modification mass.[10][18] The software searches for any mass delta on any amino acid.

  • Metabolomics-Inspired Workflow: Process the full scan MS data with software like MZmine to find features (ions) that are unique to or upregulated in the DHA-treated sample compared to a control.[9] These features can then be targeted for MS/MS fragmentation to identify the modified peptide.

  • Manually validate the MS/MS spectra of candidate adducted peptides to confirm the peptide sequence and the location of the modification.

Signaling Pathway Visualization

DHA is known to modulate inflammatory signaling pathways, such as the NF-κB pathway.[19] Proteomic analysis can reveal how DHA treatment affects the abundance of key proteins in this cascade.

References

• 1. Click Chemistry in Proteomic Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of Metabolic Labeling with Alkyne-Containing Isoprenoid Probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolic Labeling with an Alkyne-modified Isoprenoid Analog Facilitates Imaging and Quantification of the Prenylome in Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. interchim.fr [interchim.fr]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Novel Approaches to identify protein adducts produced by lipid peroxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | A Metabolomics-Inspired Strategy for the Identification of Protein Covalent Modifications [frontiersin.org]
• 10. biorxiv.org [biorxiv.org]
• 11. Functionalizing tandem mass tags for streamlining click-based quantitative chemoproteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Optimization of Metabolic Labeling with Alkyne-Containing Isoprenoid Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Highly Efficient Peptide-Based Click Chemistry for Proteomic Profiling of Nascent Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Quantitative Analysis of Newly Synthesized Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Preparation of Proteins and Peptides for Mass Spectrometry Analysis in a Bottom-Up Proteomics Workflow - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Mass Spectrometric Methods for the Analysis of Nucleoside-Protein Cross-links: Application to Oxopropenyl-deoxyadenosine - PMC [pmc.ncbi.nlm.nih.gov]
• 18. In-depth Analysis of Tandem Mass Spectrometry Data from Disparate Instrument Types - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Quantitative Proteomics Reveals Docosahexaenoic Acid-Mediated Neuroprotective Effects in Lipopolysaccharide-Stimulated Microglial Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Characterization of Docosahexaenoic Acid (DHA) N-succinimide Labeled Antibodies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the characterization of antibodies labeled with Docosahexaenoic acid (DHA) via N-succinimide (NHS) ester chemistry. It offers a comparative analysis against other labeling alternatives, supported by detailed experimental protocols and illustrative data. This document is intended to assist researchers in evaluating the quality, stability, and functionality of their antibody conjugates.

Introduction to DHA-Labeling of Antibodies

Docosahexaenoic acid (DHA), an omega-3 fatty acid, is of significant interest in therapeutic research, particularly in oncology, due to its potential to induce apoptosis and enhance the chemosensitivity of cancer cells.[1] Conjugating DHA to monoclonal antibodies (mAbs) that target tumor-associated antigens is a promising strategy for targeted delivery. The most common method for covalently attaching molecules like DHA to antibodies is through the reaction of an N-hydroxysuccinimide (NHS) ester with primary amines (lysine residues) on the antibody surface.[] This forms a stable amide bond.[]

The characterization of these DHA-labeled antibodies is critical to ensure that the conjugation process does not adversely affect the antibody's integrity, binding affinity, and stability, and to determine the efficiency of DHA incorporation.

Comparative Analysis of Labeling Chemistries

While NHS ester chemistry is widely used for its simplicity and efficiency, other methods for antibody conjugation exist. The choice of chemistry can impact the homogeneity, stability, and function of the final conjugate.

Parameter	DHA N-succinimide (Amine Reactive)	Maleimide (Thiol Reactive)	Click Chemistry (Bioorthogonal)
Target Residue	Primary amines (Lysine, N-terminus)	Thiols (Cysteine)	Azide or alkyne-modified residues
Homogeneity	Heterogeneous (multiple lysine residues)	More homogeneous (fewer cysteine residues)	Highly homogeneous (site-specific)
Reaction Conditions	pH 7.2-8.5[3][4]	pH 6.5-7.5	Near-physiological
Efficiency	Generally high, but can be affected by pH and hydrolysis[3]	High	Very high, often near-quantitative[3][5]
Impact on Antibody	Potential for modification in antigen-binding site	Less likely to affect antigen binding if cysteines are engineered away from CDRs	Minimal impact on antibody function[5]
Stability of Linkage	Stable amide bond[]	Stable thioether bond	Stable triazole ring

Key Characterization Parameters and Experimental Data

The successful development of a DHA-labeled antibody requires rigorous characterization. The following tables provide an illustrative comparison of expected outcomes for a DHA-labeled antibody versus an unlabeled control and an alternative labeling method.

Disclaimer: The following data is representative and intended for illustrative purposes. Actual results will vary depending on the specific antibody, conjugation conditions, and analytical methods.

Table 1: Labeling Efficiency and Drug-to-Antibody Ratio (DAR)

The Drug-to-Antibody Ratio (DAR) is a critical quality attribute, representing the average number of DHA molecules conjugated to each antibody.[6][7]

Conjugate	Labeling Method	Molar Ratio (DHA:Ab)	Labeling Efficiency (%)	Average DAR
DHA-Antibody	NHS Ester	10:1	~35%	3.5
DHA-Antibody	NHS Ester	20:1	~30%	6.0
Small Molecule-Antibody	Site-Specific	5:1	>95%	2.0

Labeling efficiency can be influenced by protein concentration; lower concentrations can reduce efficiency.[8]

Table 2: Stability Assessment

The stability of the conjugate is crucial for its shelf-life and in vivo performance. Stability can be assessed by monitoring for aggregation and premature cleavage of the linker.[9][10]

Conjugate	Storage Condition	Time (Days)	% Aggregation (by SEC)	% Free DHA (by RP-HPLC)
Unlabeled Antibody	4°C	30	< 1%	N/A
DHA-Antibody (NHS)	4°C	30	2-5%	< 1%
Unlabeled Antibody	37°C	7	2%	N/A
DHA-Antibody (NHS)	37°C	7	8-15%	2-4%

The increased hydrophobicity from fatty acid conjugation can lead to a higher propensity for aggregation.[11][12]

Table 3: Functional Activity - Binding Affinity

It is essential to confirm that the conjugation of DHA does not impair the antibody's ability to bind to its target antigen. Binding affinity is commonly measured by ELISA or Surface Plasmon Resonance (SPR).[13][14][15]

Antibody	Antigen	Method	Dissociation Constant (KD)
Unlabeled Antibody	Target X	ELISA	1.2 nM
DHA-Antibody (DAR 3.5)	Target X	ELISA	1.5 nM
DHA-Antibody (DAR 6.0)	Target X	ELISA	3.8 nM
Control Labeled Antibody	Target X	ELISA	1.3 nM

High drug loading can potentially interfere with antigen binding, leading to a decrease in affinity.

Experimental Protocols

DHA-N-succinimide Antibody Conjugation

This protocol describes the covalent attachment of DHA-NHS ester to primary amines of an antibody.

Workflow for DHA-Antibody Conjugation

Caption: Workflow for DHA-Antibody Conjugation.

Materials:

• Purified antibody in an amine-free buffer (e.g., PBS).

• Docosahexaenoic acid N-succinimide ester (DHA-NHS).

• Anhydrous Dimethyl Sulfoxide (DMSO).

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3.[16]

• Purification column (e.g., Sephadex G-25).[17]

Procedure:

• Antibody Preparation: Adjust the antibody concentration to 2-10 mg/mL in the reaction buffer. Ensure the buffer is free of primary amines like Tris.[18]

• DHA-NHS Ester Preparation: Immediately before use, dissolve the DHA-NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.[19]

• Conjugation Reaction: Add a 10- to 20-fold molar excess of the dissolved DHA-NHS ester to the antibody solution. Incubate for 1 hour at room temperature, protected from light.[17]

• Purification: Remove unreacted DHA-NHS ester using a desalting column equilibrated with PBS.[17]

• Characterization: Characterize the purified DHA-antibody conjugate.

Mass Spectrometry for DAR and Intact Mass Analysis

Liquid chromatography-mass spectrometry (LC-MS) is used to determine the molecular weight of the conjugate and calculate the average DAR.[5][6]

Workflow for LC-MS Analysis of DHA-Antibody

Caption: LC-MS workflow for DAR analysis.

Materials:

• DHA-antibody conjugate.

• LC-MS system (e.g., UPLC coupled to a Q-TOF mass spectrometer).

• Reversed-phase column for intact proteins (e.g., C4).

• Mobile phases (e.g., water and acetonitrile with 0.1% formic acid).

• Deconvolution software.

Procedure:

• Sample Preparation: Dilute the DHA-antibody conjugate to approximately 0.1-0.5 mg/mL in a suitable buffer.[20]

• LC Separation: Inject the sample onto the reversed-phase column and elute with a gradient of increasing organic solvent.

• MS Analysis: Acquire mass spectra of the eluting protein.

• Data Deconvolution: Process the raw mass spectrum to obtain the zero-charge mass of the different conjugated species (antibody with 0, 1, 2, ... DHA molecules).

• DAR Calculation: Calculate the weighted average DAR using the relative abundance of each species.[6][21]

ELISA for Binding Affinity

An Enzyme-Linked Immunosorbent Assay (ELISA) can be used to determine if the conjugation has affected the antibody's binding affinity to its target antigen.[14][22]

Workflow for Binding Affinity ELISA

Caption: ELISA workflow for binding affinity.

Materials:

• Antigen-coated microplate.

• Blocking buffer (e.g., 5% BSA in PBS).

• Unlabeled and DHA-labeled antibodies.

• HRP-conjugated secondary antibody.

• Substrate (e.g., TMB).

• Stop solution.

• Plate reader.

Procedure:

• Coating and Blocking: Coat a microplate with the target antigen and block non-specific binding sites.[22]

• Antibody Incubation: Add serial dilutions of both the unlabeled and DHA-labeled antibodies to the wells and incubate.

• Detection: Wash the plate and add an HRP-conjugated secondary antibody. After another wash, add the substrate.

• Measurement: Stop the reaction and measure the absorbance at the appropriate wavelength.

• Data Analysis: Plot the absorbance versus antibody concentration and fit the data to a binding curve to determine the EC50 or dissociation constant (KD).[13]

DHA Signaling Pathways

DHA has been shown to exert anti-cancer effects through various signaling pathways. Understanding these pathways can inform the design and application of DHA-antibody conjugates.

DHA-Induced Apoptotic Signaling

Caption: Simplified DHA signaling pathways in cancer cells.

DHA can induce oxidative stress, leading to DNA damage and apoptosis.[1] It has also been shown to inhibit pro-survival pathways such as PI3K/Akt and STAT3 signaling.[17]

Conclusion

The characterization of DHA-N-succinimide labeled antibodies is a multi-faceted process that requires a suite of analytical techniques to ensure the quality and functionality of the conjugate. While providing a targeted delivery mechanism for a potent anti-cancer agent, the conjugation of the hydrophobic DHA molecule presents challenges such as potential aggregation and altered binding affinity. By following rigorous characterization protocols as outlined in this guide, researchers can develop well-defined and effective DHA-antibody conjugates for therapeutic applications.

References

• 1. Impact of linker and conjugation chemistry on antigen binding, Fc receptor binding and thermal stability of model antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Acid-induced aggregation of human monoclonal IgG1 and IgG2: molecular mechanism and the effect of solution composition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative analysis of nanoparticle-antibody conjugations: carbodiimide versus click chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. mdpi.com [mdpi.com]
• 8. Evaluation of hydrophobic‐interaction chromatography resins for purification of antibody‐drug conjugates using a mimetic model with adjustable hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. (595d) The Impact of Free Fatty Acids on Interface-Induced Aggregation of a Mab-Surfactant Solution | AIChE [proceedings.aiche.org]
• 12. Antibody Aggregation: Insights from Sequence and Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Identification of Anti-Long Chain Saturated Fatty Acid IgG Antibodies in Serum of Patients with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Proteomic analysis of fatty-acylated proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. nicoyalife.com [nicoyalife.com]
• 16. Non-specific binding of mouse IgM antibodies to lipid antigens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Unsaturated fatty acids uniquely alter aggregation rate of α-synuclein and insulin and change the secondary structure and toxicity of amyloid aggregates formed in their presence - PMC [pmc.ncbi.nlm.nih.gov]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. Physical and Chemical Stability of Antibody Drug Conjugates: Current Status: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 21. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 22. Model-based analysis of a hydrophobic interaction chromatography for antibody-drug conjugate purification - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Amine-Reactive Crosslinkers for Researchers, Scientists, and Drug Development Professionals

An in-depth guide to selecting the optimal amine-reactive crosslinker for your research and development needs, supported by comparative data and detailed experimental protocols.

Amine-reactive crosslinkers are indispensable reagents in a wide array of life science and drug development applications, from elucidating protein-protein interactions to the construction of antibody-drug conjugates (ADCs).[1][2] These molecules contain two or more reactive groups that covalently bind to primary amines (-NH2), which are abundantly present on the N-terminus of proteins and the side chains of lysine residues.[1][2][3] The choice of an appropriate crosslinker is critical for the success of any bioconjugation strategy, as it influences the efficiency, stability, and functionality of the resulting conjugate. This guide provides a comparative analysis of common amine-reactive crosslinkers, presenting quantitative data, detailed experimental protocols, and visualizations to aid in your selection process.

Chemical Reactivity and Classification

The fundamental principle governing amine-reactive crosslinkers is the nucleophilic attack of the primary amine's lone pair of electrons on an electrophilic center within the crosslinker, resulting in a stable covalent bond.[1][4] Amine-reactive crosslinkers can be broadly categorized based on their reactive chemical groups, the nature of their spacer arms, and their functional similarity.

Reactive Groups: The most prevalent classes of amine-reactive functional groups include N-hydroxysuccinimide (NHS) esters, imidoesters, aldehydes, and isocyanates.[2][4]

• NHS Esters: These are the most widely used amine-reactive crosslinkers due to their high reactivity towards primary amines at physiological to slightly alkaline pH (7.2-9.0), forming stable amide bonds.[1][4] A primary competing reaction is the hydrolysis of the NHS ester, the rate of which increases with pH.[3][5]

• Imidoesters: These crosslinkers react with primary amines at a more alkaline pH (8-10) to form amidine bonds.[1] A key feature of imidoesters is the retention of the positive charge of the original amine group, which can be crucial for preserving a protein's native structure and function.[1] However, the resulting amidine bond can be reversible at high pH.[1]

• Aldehydes: Aldehyde-containing crosslinkers react with primary amines to form a Schiff base (imine), which can then be reduced to a stable secondary amine using a reducing agent like sodium cyanoborohydride.[4]

• Isocyanates: These reagents react with primary amines to form stable urea linkages.[4]

Functional Classification:

• Homobifunctional Crosslinkers: These possess two identical reactive groups and are typically used in one-step reactions to link molecules with the same functional group, for example, in studying protein-protein interactions.[6]

• Heterobifunctional Crosslinkers: Containing two different reactive groups, these allow for sequential, two-step conjugation, providing greater control and minimizing unwanted polymerization.[6] A common example is a crosslinker with an amine-reactive NHS ester and a sulfhydryl-reactive maleimide.

Spacer Arm Characteristics: The spacer arm connects the reactive groups and its properties are a critical consideration:

• Length: Spacer arm length, the distance between the conjugated molecules, can be classified as short (<10 Å), medium (10.1–30 Å), or long (>30 Å).[6] Shorter arms are suitable for intramolecular crosslinking, while longer arms are ideal for intermolecular crosslinking.[6] The use of crosslinkers with varying spacer arm lengths can provide more comprehensive structural information.[3][6]

• Cleavability: Non-cleavable crosslinkers form a permanent link, whereas cleavable crosslinkers contain a bond (e.g., disulfide or ester) that can be broken under specific conditions. This is particularly useful for applications like identifying crosslinked peptides in mass spectrometry or for the controlled release of drugs from ADCs.

• Solubility: The solubility of a crosslinker, determined by its overall structure including the spacer arm, affects its ability to be used in aqueous buffers and to permeate cell membranes.[6] For instance, the non-sulfonated crosslinker DSS is membrane-permeable, while its sulfonated, water-soluble counterpart, BS3, is ideal for cell surface crosslinking.[7][8][9][10]

Comparative Data of Common Amine-Reactive Crosslinkers

The selection of a suitable crosslinker is often guided by its specific chemical and physical properties. The following tables summarize key quantitative data for a selection of widely used homobifunctional and heterobifunctional amine-reactive crosslinkers.

Table 1: Homobifunctional Amine-Reactive Crosslinkers

Crosslinker	Abbreviation	Molecular Weight ( g/mol )	Spacer Arm Length (Å)	Water Soluble	Cell Membrane Permeable	Cleavable	Reactive Groups
Bis(sulfosuccinimidyl) suberate	BS3	572.43	11.4	Yes	No	No	Sulfo-NHS ester
Disuccinimidyl suberate	DSS	368.35	11.4	No	Yes	No	NHS ester
Disuccinimidyl glutarate	DSG	326.26	7.7	No	Yes	No	NHS ester
Dithiobis(succinimidyl propionate)	DSP	404.42	12.0	No	Yes	Yes (Disulfide)	NHS ester
3,3'-Dithiobis(sulfosuccinimidyl propionate)	DTSSP	608.51	12.0	Yes	No	Yes (Disulfide)	Sulfo-NHS ester
Disuccinimidyl sulfoxide	DSSO	384.38	10.1	No	Yes	Yes (MS-cleavable)	NHS ester

Table 2: Heterobifunctional Amine-Reactive Crosslinkers

Crosslinker	Abbreviation	Molecular Weight ( g/mol )	Spacer Arm Length (Å)	Water Soluble	Cell Membrane Permeable	Cleavable	Reactive Group 1	Reactive Group 2
Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate	SMCC	334.32	8.3	No	Yes	No	NHS ester	Maleimide
Sulfo-Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate	Sulfo-SMCC	436.37	8.3	Yes	No	No	Sulfo-NHS ester	Maleimide
N-Succinimidyl (4-iodoacetyl)aminobenzoate	SIAB	428.19	10.6	No	Yes	No	NHS ester	Iodoacetyl
Sulfosuccinimidyl(4-iodoacetyl)aminobenzoate	Sulfo-SIAB	530.24	10.6	Yes	No	No	Sulfo-NHS ester	Iodoacetyl
Succinimidyl 4-(p-maleimidophenyl)butyrate	SMPB	396.39	11.6	No	Yes	No	NHS ester	Maleimide
Sulfosuccinimidyl 4-(p-maleimidophenyl)butyrate	Sulfo-SMPB	498.44	11.6	Yes	No	No	Sulfo-NHS ester	Maleimide

Experimental Protocols

The following are generalized protocols for common applications of amine-reactive crosslinkers. It is important to note that optimization is often necessary for specific applications.

Protocol 1: Homobifunctional Crosslinking of Proteins for Interaction Analysis

This protocol is suitable for identifying protein-protein interactions using a homobifunctional NHS ester crosslinker like DSS.

Materials:

• Protein sample in a non-amine-containing buffer (e.g., PBS, HEPES, Borate buffer) at pH 7.2-8.5.

• Homobifunctional NHS ester crosslinker (e.g., DSS).

• Anhydrous DMSO or DMF.

• Quenching buffer (e.g., 1 M Tris-HCl, pH 7.5).

Procedure:

• Protein Preparation: Ensure the protein solution is in an amine-free buffer. If the buffer contains primary amines (e.g., Tris), it must be exchanged by dialysis or gel filtration.[1]

• Crosslinker Preparation: Immediately before use, prepare a stock solution of the crosslinker in anhydrous DMSO or DMF.[1] The NHS ester should be equilibrated to room temperature before opening to prevent moisture condensation.[1]

• Crosslinking Reaction: Add the crosslinker stock solution to the protein sample to achieve a final concentration typically between 0.25-5 mM.[1] The final concentration of the organic solvent should generally not exceed 10%.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours at 4°C.[1]

• Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 20-50 mM.[1]

• Analysis: The crosslinked protein sample is now ready for analysis by methods such as SDS-PAGE, Western blotting, or mass spectrometry.[1]

Protocol 2: Two-Step Antibody-Drug Conjugation with a Heterobifunctional Crosslinker

This protocol provides a general guide for creating antibody-drug conjugates (ADCs) using a heterobifunctional crosslinker such as SMCC.

Materials:

• Antibody in a non-amine-containing buffer (e.g., PBS, pH 7.2-7.5).

• Thiol-containing drug molecule.

• Heterobifunctional crosslinker (e.g., SMCC).

• Anhydrous DMSO or DMF.

• Desalting column.

• Quenching buffer (e.g., 1 M Tris-HCl, pH 7.5).

Procedure:

• Antibody-Crosslinker Reaction:

  • Dissolve the SMCC crosslinker in DMSO or DMF immediately before use.

  • Add the crosslinker solution to the antibody solution at a specific molar ratio.

  • Incubate for 1-2 hours at room temperature.

• Removal of Excess Crosslinker:

  • Remove unreacted crosslinker using a desalting column equilibrated with an appropriate buffer (e.g., PBS).

• Conjugation to Drug Molecule:

  • Immediately add the thiol-containing drug molecule to the maleimide-activated antibody.

  • Incubate for 1-2 hours at room temperature or overnight at 4°C.

• Quenching (Optional):

  • The reaction can be quenched by adding a thiol-containing reagent like cysteine.

• Purification:

  • Purify the resulting ADC using an appropriate chromatography method (e.g., size-exclusion or hydrophobic interaction chromatography).

Protocol 3: Protein Immobilization on an Amine-Reactive Surface

This protocol describes the immobilization of a protein onto a surface pre-activated with NHS esters.

Materials:

• Amine-reactive surface (e.g., NHS-ester coated plate).

• Protein to be immobilized in a non-amine-containing buffer (e.g., PBS, pH 7.4).

• Blocking buffer (e.g., 1 M ethanolamine or 100 mM glycine).

• Wash buffer (e.g., PBS with 0.05% Tween-20).

Procedure:

• Protein Incubation: Add the protein solution to the amine-reactive surface and incubate for 1-2 hours at room temperature or overnight at 4°C.[1]

• Washing: Wash the surface several times with the wash buffer to remove unbound protein.[1]

• Blocking: Add the blocking buffer to the surface and incubate for 30-60 minutes to quench any unreacted NHS esters.

• Final Washing: Wash the surface again with the wash buffer to remove the blocking agent. The surface with the immobilized protein is now ready for use in applications such as ELISA or biosensors.

Visualizing Mechanisms and Workflows

To further clarify the principles of amine-reactive crosslinking, the following diagrams illustrate key reaction mechanisms and experimental workflows.

Reaction of an NHS ester with a primary amine.

One-step homobifunctional crosslinking workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 5. help.lumiprobe.com [help.lumiprobe.com]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. cdn.serc.carleton.edu [cdn.serc.carleton.edu]
• 9. Bissulfosuccinimidyl suberate - Wikipedia [en.wikipedia.org]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Assessing the Impact of Dehydroalanine Labeling on Protein Function: A Comparative Guide

For researchers, scientists, and drug development professionals, the ability to site-specifically modify proteins is a cornerstone of modern chemical biology. Dehydroalanine (Dha), a non-canonical amino acid, has emerged as a powerful tool for protein labeling and functionalization. Its unique α,β-unsaturated carbonyl group serves as a versatile electrophilic handle, enabling a wide range of chemical modifications under biocompatible conditions. This guide provides a comparative overview of dehydroalanine labeling, its impact on protein function, and the experimental protocols to assess these changes.

Introduction to Dehydroalanine Labeling

Dehydroalanine can be introduced into a protein sequence at a specific site, primarily through the chemical conversion of cysteine or serine residues.[1][2] Once installed, the reactive double bond of Dha is amenable to various conjugation chemistries, most notably Michael addition reactions with nucleophiles such as thiols, amines, and phosphines.[1][2] This "tag-and-modify" strategy allows for the precise installation of a diverse array of functional moieties, including:

• Biophysical probes: Fluorophores and biotin for tracking and detection.

• Post-translational modification (PTM) mimics: Analogs of phosphorylation, methylation, and acetylation to study their roles in cellular signaling.[2]

• Therapeutic payloads: Toxin molecules for the generation of homogeneous antibody-drug conjugates (ADCs).

The key advantage of Dha labeling lies in its versatility and the ability to forge stable, covalent linkages. However, the introduction of a non-natural residue and the subsequent chemical modification can potentially impact the structure and function of the target protein. Therefore, a thorough functional assessment is crucial.

Methods for Introducing Dehydroalanine

The site-specific incorporation of dehydroalanine is the first critical step in the labeling workflow. The two most common methods are the conversion from cysteine or serine residues.

Conversion from Cysteine

This is a widely used method due to the relative ease of introducing a cysteine residue at a desired location through site-directed mutagenesis. Several reagents have been developed for the efficient conversion of cysteine to dehydroalanine. A prominent example is 2-nitro-5-thiocyanatobenzoic acid (NTCB), which first cyanylates the cysteine thiol, followed by β-elimination to form dehydroalanine.[3]

Conversion from Serine/Phosphoserine

Alternatively, dehydroalanine can be generated from serine residues, often via a phosphoserine intermediate. This method mimics a natural biological process, as Dha can be formed in vivo from the elimination of phosphate from phosphoserine.[2]

Experimental Workflow for Dha Labeling and Functional Assessment

The overall process of Dha labeling and subsequent functional analysis can be broken down into several key stages.

General workflow for Dha labeling and functional assessment.

Case Study 1: Dehydroalanine-based Ubiquitin Probes for Deubiquitinase Profiling

Background: Ubiquitination is a key post-translational modification regulating a vast array of cellular processes. Deubiquitinases (DUBs) are enzymes that reverse this modification. Activity-based probes (ABPs) are invaluable tools for studying DUB activity and specificity. Dha can be incorporated into ubiquitin (Ub) to create an electrophilic trap that covalently captures the active site cysteine of DUBs.[4][5][6]

Methodology: A cysteine residue is introduced near the C-terminus of ubiquitin (e.g., at glycine 76). Following expression and purification, the Cys is converted to Dha. This Dha-Ub probe can then be incubated with cell lysates or purified DUBs. The covalent adducts formed can be detected by in-gel fluorescence or identified by mass spectrometry.

Impact on Function: In this context, the "impact" is the desired function – the ability to covalently trap DUBs. The Dha-Ub probe is designed to be a substrate mimic that becomes an irreversible inhibitor upon interacting with the enzyme's active site. Comparison with a non-reactive ubiquitin control (e.g., wild-type Ub) is essential to demonstrate the specificity of the interaction. Studies have shown that Dha-based di-ubiquitin probes can exhibit linkage specificity, preferentially labeling DUBs that recognize particular ubiquitin chain types.[4]

Quantitative Data Comparison:

Probe Type	Target Enzyme	Method of Action	Typical Readout
Dha-Ubiquitin ABP	Deubiquitinases (DUBs)	Covalent modification of active site Cys	Gel-based fluorescence, Mass Spectrometry
Wild-Type Ubiquitin	Deubiquitinases (DUBs)	Substrate (cleaved)	Disappearance of substrate band on gel
Ubiquitin-VME	Deubiquitinases (DUBs)	Covalent modification of active site Cys	Gel-based fluorescence, Mass Spectrometry

VME: Vinyl methyl ester, another common electrophile used in DUB probes.

Workflow for DUB profiling using a Dha-Ubiquitin probe.

Case Study 2: Dehydroalanine-based Antibody-Drug Conjugates (ADCs)

Background: ADCs are a class of targeted therapeutics that combine the specificity of a monoclonal antibody with the potency of a cytotoxic drug. Traditional methods for conjugating drugs to antibodies often result in heterogeneous mixtures with varying drug-to-antibody ratios (DARs). Site-specific conjugation via Dha allows for the production of homogeneous ADCs with a precise DAR.[7]

Methodology: A cysteine residue is engineered into the antibody at a specific site. This cysteine is then converted to Dha. The cytotoxic drug, modified with a thiol-containing linker, is then conjugated to the Dha residue via a Michael addition reaction.

Impact on Function: The primary function of an ADC is to bind to its target antigen on cancer cells, be internalized, and release its cytotoxic payload, leading to cell death. It is crucial that the labeling process does not impair the antibody's binding affinity for its target or its stability. Functional assays for ADCs include in vitro cytotoxicity assays to determine the IC50 (the concentration of ADC required to inhibit the growth of 50% of cells) and binding assays (e.g., ELISA or SPR) to measure the binding affinity (Kd) to the target antigen.[8][9][10]

Quantitative Data Comparison (Hypothetical Data):

ADC Construct	Target Antigen Binding (Kd, nM)	In Vitro Cytotoxicity (IC50, ng/mL)
Unconjugated Antibody	1.2	> 10,000
Dha-ADC (DAR=2)	1.5	35
Traditional Cys-ADC (Heterogeneous DAR)	1.4	50

This table illustrates that the Dha-based conjugation method can produce an ADC with comparable antigen binding to the unconjugated antibody, while conferring potent and specific cytotoxicity.

Signaling pathway of antibody-drug conjugate action.

Experimental Protocols

Protocol 1: Conversion of Cysteine to Dehydroalanine using NTCB

This protocol is adapted from methods described for the generation of Dha-ubiquitin probes.[3][11]

• Protein Preparation: Dissolve the purified cysteine-containing protein (e.g., Ub-G76C) in a denaturing buffer (e.g., 20 mM HEPES, 6 M Guanidine-HCl, pH 7.0).

• Reduction: Add a reducing agent such as TCEP (tris(2-carboxyethyl)phosphine) to a final concentration of 0.5 mM to ensure the cysteine is in its reduced state. Incubate for 30 minutes at 37°C.

• NTCB Reaction: Add 2-nitro-5-thiocyanatobenzoic acid (NTCB) to a final concentration of 5 mM.

• Base-catalyzed Elimination: Add pyridine to a final concentration of 10 mM to facilitate the β-elimination reaction.

• Incubation: Incubate the reaction mixture overnight at 37°C.

• Purification: Purify the resulting Dha-containing protein using standard chromatography techniques (e.g., size-exclusion or affinity chromatography) to remove excess reagents and byproducts.

• Verification: Confirm the conversion of cysteine to Dha by mass spectrometry. A successful conversion will result in a mass decrease of 34 Da (mass of H₂S).[12]

Protocol 2: Thiol-Michael Addition for Protein Labeling

This protocol describes a general method for labeling a Dha-containing protein with a thiol-containing molecule (e.g., a fluorescent dye or a drug-linker).[2]

• Protein Preparation: Prepare the purified Dha-containing protein in a suitable buffer (e.g., 50 mM sodium phosphate, pH 8.0).

• Labeling Reaction: Add the thiol-containing labeling reagent in a 10- to 50-fold molar excess over the protein.

• Incubation: Incubate the reaction at room temperature or 37°C. The reaction time can vary from 1 to 24 hours, depending on the reactivity of the thiol. Monitor the reaction progress by mass spectrometry.

• Quenching (Optional): If necessary, the reaction can be quenched by adding a small molecule thiol, such as β-mercaptoethanol.

• Purification: Remove the excess labeling reagent and purify the labeled protein using chromatography (e.g., size-exclusion chromatography).

• Characterization: Characterize the final labeled protein by mass spectrometry to confirm the addition of the label and to assess the homogeneity of the product.

Conclusion

Dehydroalanine labeling is a robust and versatile strategy for the site-specific modification of proteins. It enables the creation of sophisticated tools for probing protein function, such as activity-based probes and mimics of post-translational modifications, as well as the development of next-generation therapeutics like homogeneous antibody-drug conjugates. A critical component of any Dha-labeling workflow is the rigorous assessment of the impact of the modification on the protein's function. By employing a combination of biochemical, biophysical, and cell-based assays, researchers can validate their Dha-modified proteins and confidently apply them to answer complex biological questions. The data and protocols presented in this guide offer a framework for comparing and implementing Dha-labeling strategies in a research and drug development setting.

References

• 1. Synthesis of modified proteins via functionalization of dehydroalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. users.ox.ac.uk [users.ox.ac.uk]
• 3. Methods for converting cysteine to dehydroalanine on peptides and proteins - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. Activity-Based Ubiquitin Probes for Investigation of Deubiquitinases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dehydroalanine-based diubiquitin activity probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Comparing the history of signalling pathway research using the research publication record of representative genes. | Semantic Scholar [semanticscholar.org]
• 8. dspace.mit.edu [dspace.mit.edu]
• 9. researchgate.net [researchgate.net]
• 10. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protocols [neuroproteomics.scs.illinois.edu]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Docosahexaenoic Acid N-succinimide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents like Docosahexaenoic acid N-succinimide (DHA-NHS) is a critical component of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information for the proper disposal of DHA-NHS, ensuring compliance and minimizing risk.

Immediate Safety Precautions

Before initiating any disposal procedures, ensure you are wearing appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat.[1][2] All handling of DHA-NHS waste should be conducted in a well-ventilated area to avoid inhalation of any dust or vapors.[1]

Step-by-Step Disposal Procedures

The disposal of Docosahexaenoic acid N-succinimide must be carried out in accordance with all national and local regulations. The following steps provide a general guideline, but it is imperative to consult your institution's Environmental Health and Safety (EHS) department for specific protocols.

• Do Not Mix Waste : Keep DHA-NHS waste in its original container or a clearly labeled, sealed container. Do not mix it with other chemical waste to avoid unforeseen reactions.

• Solid Waste Disposal : If the DHA-NHS is in solid, dry form, carefully collect the residue, avoiding dust generation, and place it in a sealed, labeled container for disposal.[1]

• Liquid Waste Disposal : If DHA-NHS is in a solution, it should not be disposed of down the drain unless explicitly permitted by local regulations and your institution's EHS guidelines. Absorb liquid waste with a non-combustible material like sand or earth and place it in a sealed, labeled container for disposal.[2]

• Contaminated Materials : Any materials, such as pipette tips, tubes, or paper towels, that have come into contact with DHA-NHS should be considered contaminated. Place these items in a designated, sealed waste container for chemical waste.

• Spill Cleanup : In the event of a spill, contain the area to prevent it from entering drains or waterways.[1][2] For liquid spills, use an absorbent material to clean the area.[2] For solid spills, carefully sweep or vacuum the material. Place all cleanup materials in a sealed container and label it as hazardous waste. Wash the affected area with large amounts of water.[1]

• Container Disposal : Empty and uncleaned containers should be treated as the product itself and disposed of through a licensed professional waste disposal service.[3]

• Contact a Licensed Waste Disposal Service : The final step is to arrange for the pickup and disposal of the chemical waste through your institution's designated hazardous waste contractor.[3]

Quantitative Data Summary

Parameter	Guideline	Data Source
Concentration for Drain Disposal	Prohibited unless explicitly approved by local authorities and institutional EHS.	General Best Practice,[4]
Reportable Quantity (RQ)	This material does not contain any components with a CERCLA RQ.
Waste Segregation Category	To be determined by institutional and local guidelines (e.g., non-hazardous, hazardous, clinical).	[5][6][7]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the proper disposal of Docosahexaenoic acid N-succinimide.

Caption: Decision workflow for DHA-NHS waste disposal.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. smsrail.com [smsrail.com]
• 3. afgsci.com [afgsci.com]
• 4. nems.nih.gov [nems.nih.gov]
• 5. 1.9 Safe Disposal of Waste (including sharps) [nipcm.hps.scot.nhs.uk]
• 6. NHS England » NHS clinical waste strategy [england.nhs.uk]
• 7. property.nhs.uk [property.nhs.uk]

Essential Safety and Operational Guide for Handling Docosahexaenoic Acid N-succinimide

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with Docosahexaenoic acid N-succinimide (DHA-NHS). The following procedures are designed to ensure safe handling, use, and disposal of this compound in a laboratory setting.

Docosahexaenoic acid N-succinimide is an activated ester of Docosahexaenoic acid used for labeling proteins and other molecules with primary amines.[1][2] As with any chemical, it is imperative to handle it with care, utilizing appropriate personal protective equipment and following established laboratory safety protocols to minimize exposure and risk.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical. The following table summarizes the recommended PPE for handling DHA-NHS, based on general best practices for similar chemical compounds.

PPE Category	Item	Specification/Standard	Purpose
Eye Protection	Safety Goggles	ANSI Z87.1-compliant	Protects eyes from splashes and airborne particles.
Hand Protection	Nitrile Gloves	ASTM D6319	Provides a barrier against skin contact. Discard and replace if contaminated.
Body Protection	Laboratory Coat	Standard	Protects skin and clothing from spills.
Respiratory Protection	Fume Hood	Recommended to avoid inhalation of any dusts or aerosols.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is essential for safety and experimental success. Given that N-hydroxysuccinimide (NHS) esters are highly susceptible to hydrolysis from moisture, all steps should be conducted in a dry, controlled environment.[3]

1. Preparation and Weighing:

• Before opening, allow the container of DHA-NHS to equilibrate to room temperature to prevent condensation.

• Handle the solid compound in a chemical fume hood to minimize inhalation risk.

• Weigh the desired amount of DHA-NHS in a clean, dry container.

2. Dissolution:

• Use an anhydrous solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to dissolve the DHA-NHS.[3]

• Ensure all glassware is thoroughly dried before use.

• The dissolution should be performed under an inert atmosphere (e.g., nitrogen or argon) if possible, especially for storage of stock solutions.[3]

3. Reaction:

• Add the DHA-NHS solution to the reaction mixture containing the molecule to be labeled.

• NHS esters react with primary amines at a mild alkaline pH.[4]

• Protect the reaction from light, as DHA is a polyunsaturated fatty acid sensitive to oxidation.

4. Post-Reaction Quenching and Purification:

• Quench any unreacted DHA-NHS with an excess of a primary amine-containing buffer, such as Tris or glycine.

• Purify the labeled product using appropriate chromatographic techniques.

5. Storage:

• Store the solid DHA-NHS at -20°C in a desiccated environment.[1]

• If storing solutions, use small aliquots in tightly sealed vials under an inert atmosphere and store at -20°C or -80°C to minimize degradation.[3]

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and ensure laboratory safety.

Waste Type	Disposal Container	Procedure
Solid DHA-NHS	Labeled Hazardous Chemical Waste Container	Collect in a designated, sealed container.
Contaminated Labware (e.g., pipette tips, tubes)	Labeled Hazardous Chemical Waste Container	Dispose of all items that have come into direct contact with the compound.
Liquid Waste (Solvents with DHA-NHS)	Labeled Hazardous Chemical Waste Container	Collect all solvent waste in a properly labeled, sealed container. Do not pour down the drain.

All waste must be disposed of in accordance with local, state, and federal regulations. Ensure waste containers are clearly labeled with the chemical name and associated hazards.

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of Docosahexaenoic acid N-succinimide.

Caption: A flowchart outlining the key procedural steps for the safe handling of DHA-NHS.

References

• 1. Docosahexaenoic Acid N-Succinimide, 160801-26-3 | BroadPharm [broadpharm.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. N-Hydroxysuccinimide and N-hydroxysuccinimide ester_Chemicalbook [chemicalbook.com]